1,2-Octanediol

• CAS: 1117-86-8

Core Science & Biosynthesis

An In-depth Technical Guide to 1,2-Octanediol: Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Octanediol, also known by its INCI name Caprylyl Glycol, is a versatile diol that has garnered significant attention across various industries, including cosmetics, personal care, and pharmaceuticals.[1] Its unique molecular structure, featuring a C8 carbon chain with two hydroxyl groups on adjacent carbons, imparts a desirable combination of properties, including antimicrobial, moisturizing, and stabilizing effects.[2][3] This technical guide provides a comprehensive overview of the chemical and physical properties of 1,2-Octanediol, along with experimental protocols and logical workflows relevant to its application in research and development.

Chemical and Physical Properties

The chemical and physical characteristics of 1,2-Octanediol are fundamental to its functionality and applications. These properties are summarized in the table below.

Table 1: Summary of Chemical and Physical Properties of 1,2-Octanediol

Property	Value
Molecular Formula	C₈H₁₈O₂[4]
CAS Number	1117-86-8[5]
Molecular Weight	146.23 g/mol
Appearance	White semi-solid or colorless viscous liquid[4][5]
Melting Point	30-38 °C (86-100.4 °F; 303-311 K)[5][6]
Boiling Point	131-132 °C at 10 mmHg[7]
Density	Approximately 0.914 - 0.9966 g/cm³[4][6]
Solubility in Water	3 g/L at 20 °C[6][8]
Solubility in Organic Solvents	Soluble in ethanol (B145695) and acetone[4]
Vapor Pressure	>1 (vs air)[1]
Flash Point	>230 °F (>110 °C)[6]
logP (o/w)	1.539 (estimated)[9]

Chemical Characteristics

Stability and Reactivity: 1,2-Octanediol is a stable compound under normal storage conditions.[1] It is not highly reactive but will undergo typical reactions of alcohols, such as esterification and etherification at the hydroxyl groups. It is incompatible with strong oxidizing agents.

Amphiphilic Nature: The molecule possesses both a hydrophilic (water-loving) diol head and a lipophilic (oil-loving) octyl tail. This amphiphilic character is key to its function as a surfactant, emulsifier, and solubilizer in formulations.[10]

Experimental Protocols

The following are generalized experimental protocols for determining key physical properties of 1,2-Octanediol.

Determination of Melting Point

The melting point of 1,2-Octanediol can be determined using a standard capillary melting point apparatus.

Methodology:

• A small, dry sample of 1,2-Octanediol is packed into a capillary tube.

• The capillary tube is placed in the heating block of the melting point apparatus.

• The sample is heated at a controlled rate.

• The temperature at which the substance first begins to melt and the temperature at which it becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point

The boiling point of 1,2-Octanediol is determined at reduced pressure to prevent decomposition.

Methodology:

• A sample of 1,2-Octanediol is placed in a distillation flask.

• The flask is connected to a vacuum distillation apparatus.

• The pressure is reduced to the desired level (e.g., 10 mmHg).

• The sample is heated, and the temperature at which the liquid boils and its vapor is in equilibrium with the liquid is recorded as the boiling point at that pressure.

Determination of Solubility

The solubility of 1,2-Octanediol in water can be determined by the shake-flask method.

Methodology:

• An excess amount of 1,2-Octanediol is added to a known volume of water at a specific temperature (e.g., 20°C).

• The mixture is agitated (e.g., in a shaker bath) until equilibrium is reached.

• The saturated solution is filtered to remove any undissolved solute.

• The concentration of 1,2-Octanediol in the clear filtrate is determined using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Applications in Research and Drug Development

1,2-Octanediol is utilized in various applications due to its multifunctional properties:

• Preservative and Antimicrobial Agent: It exhibits broad-spectrum antimicrobial activity, making it an effective preservative in cosmetic and pharmaceutical formulations.[1][11] It can also boost the efficacy of other preservatives.[3]

• Humectant and Emollient: Its hydroxyl groups attract and retain water, providing moisturizing benefits to the skin.[2] It also imparts a smooth, soft feel to formulations.[2]

• Solvent and Stabilizer: It can be used as a solvent for other ingredients and helps to stabilize emulsions.[1][12]

• Penetration Enhancer: It can enhance the penetration of other active ingredients into the skin.[13]

• Pediculicide: It has been studied for its effectiveness in treating head louse infestations.[14]

Visualizations

Synthesis Workflow of 1,2-Octanediol

The synthesis of 1,2-octanediol can be achieved through the dihydroxylation of 1-octene. A common method involves the use of formic acid and hydrogen peroxide.[15][16]

Caption: General synthesis workflow for 1,2-Octanediol.

Multifunctionality in Cosmetic Formulations

The following diagram illustrates the various roles 1,2-Octanediol plays in a cosmetic formulation.

Caption: Multifunctionality of 1,2-Octanediol in cosmetics.

Safety Information

1,2-Octanediol is generally considered safe for use in cosmetic and personal care products.[1] However, it can cause serious eye irritation. It is recommended to handle it with appropriate personal protective equipment, including eye protection and gloves.[17] It is harmful to aquatic life.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. 1,2-Octanediol Uses in Cosmetics And Industry [zhufengchemical.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. 1,2-Octanediol - Wikipedia [en.wikipedia.org]
• 6. 1,2-Octanediol | 1117-86-8 - BuyersGuideChem [buyersguidechem.com]
• 7. 1,2-Octanediol | 1117-86-8 [amp.chemicalbook.com]
• 8. 1,2-Octanediol, 97% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. 1,2-octane diol, 1117-86-8 [thegoodscentscompany.com]
• 10. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 11. 1,2-Octanediol | 1117-86-8 [chemicalbook.com]
• 12. jaymanindustries.com [jaymanindustries.com]
• 13. Caprylyl Glycol | 1,2-Octanediol | Ingredient | Cosmetic Ingredients Guide [ci.guide]
• 14. 1,2-Octanediol CAS#: 1117-86-8 [m.chemicalbook.com]
• 15. 1,2-Octanediol synthesis - chemicalbook [chemicalbook.com]
• 16. Page loading... [guidechem.com]
• 17. chemos.de [chemos.de]

The Multifaceted Role of 1,2-Octanediol: A Deep Dive into its Structure-Activity Relationship

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Octanediol, also known as caprylyl glycol, is a versatile ingredient widely utilized in the cosmetic and pharmaceutical industries. Its unique chemical structure, possessing both a hydrophilic diol head and a lipophilic octyl tail, underpins its multifunctional properties as an exceptional antimicrobial agent, a potent skin penetration enhancer, and an effective moisturizer. This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of 1,2-octanediol, offering a comprehensive resource for formulation scientists and researchers. We will explore the molecular mechanisms driving its efficacy, present quantitative data to support these claims, and provide detailed experimental protocols for its evaluation.

Core Concepts: The Amphiphilic Nature of 1,2-Octanediol

The key to understanding the diverse functions of 1,2-octanediol lies in its amphiphilic character. The molecule consists of an eight-carbon alkyl chain, which is hydrophobic, and two adjacent hydroxyl groups, which are hydrophilic. This dual nature allows it to interact with both polar and non-polar environments, a property that is central to its various activities.

Antimicrobial Activity: A Preservative Booster

1,2-Octanediol is renowned for its broad-spectrum antimicrobial properties, making it a valuable component in preservative systems for cosmetic and topical formulations.[1] Its efficacy is strongly linked to its alkyl chain length.

Structure-Activity Relationship in Antimicrobial Action

Studies on a series of 1,2-alkanediols have demonstrated that antimicrobial activity is dependent on the length of the alkyl chain.[2][3]

• Short Chains (C3-C5): Alkanediols with shorter carbon chains exhibit weaker antimicrobial effects.

• Medium Chains (C6-C8): A significant increase in antimicrobial activity is observed with 1,2-hexanediol (B41856) and 1,2-octanediol. This is attributed to an optimal balance of hydrophilicity and lipophilicity, allowing the molecule to effectively interact with and disrupt microbial cell membranes.[3]

• Long Chains (C10-C12): While longer chain alkanediols like 1,2-decanediol (B1670173) show high antimicrobial activity in terms of low Minimum Inhibitory Concentrations (MICs), their practical application as preservatives can be limited due to their lower water solubility.[4]

The primary mechanism of antimicrobial action is the disruption of the microbial cell membrane.[4] The lipophilic tail of 1,2-octanediol intercalates into the lipid bilayer of the bacterial or fungal cell membrane, leading to a loss of structural integrity, increased permeability, and ultimately, cell death.[4]

Quantitative Data: Antimicrobial Efficacy

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for 1,2-octanediol and related 1,2-alkanediols against common microorganisms found in cosmetic and pharmaceutical products. Lower MIC values indicate higher antimicrobial potency.

Microorganism	1,2-Hexanediol	1,2-Octanediol	1,2-Decanediol	Reference
Staphylococcus aureus	>2.0%	0.2%	0.05%	[2]
Staphylococcus epidermidis	>2.0%	0.2%	0.05%	[2]
Escherichia coli	0.94 - 1.25%	-	-	[5]
Pseudomonas aeruginosa	0.63 - 1.0%	-	-	[5]
Candida albicans	0.94 - 1.25%	-	-	[5]
Aspergillus brasiliensis	-	-	-

Note: Data for E. coli, P. aeruginosa, C. albicans, and A. brasiliensis with 1,2-octanediol were not explicitly found in the provided search results as specific MIC values.

Skin Penetration Enhancement: Unlocking Topical Delivery

1,2-Octanediol is a highly effective penetration enhancer, facilitating the delivery of active pharmaceutical ingredients (APIs) through the stratum corneum, the outermost layer of the skin.[6]

Structure-Activity Relationship in Skin Penetration

Similar to its antimicrobial properties, the skin penetration enhancing effect of 1,2-alkanediols is influenced by the length of the alkyl chain. Longer-chained 1,2-alkanediols, such as 1,2-hexanediol and 1,2-octanediol, are more effective at increasing the permeation of APIs.[6] The mechanism involves the interaction of the alkanediol with the lipid bilayers of the stratum corneum. The lipophilic tail of 1,2-octanediol inserts itself between the lipid molecules, disrupting the highly ordered structure and increasing its fluidity.[4] This "disordering" of the stratum corneum lipids reduces the barrier function of the skin, allowing for enhanced diffusion of active compounds into the deeper layers of the epidermis and dermis.[4]

Quantitative Data: Skin Penetration Enhancement

The following tables present data on the skin penetration enhancement of different active ingredients by 1,2-octanediol and other 1,2-alkanediols.

Table 1: Cumulative Skin Penetration of Triamcinolone Acetonide (TAA) after 24 hours from an Aqueous Carbomer Gel [6]

Alkanediol (5%)	Cumulative TAA Penetration (µg/cm²)
Reference (no alkanediol)	~ 0.2
2-Methyl-2,4-pentanediol	~ 0.4
1,2-Pentanediol	~ 1.0
1,2-Hexanediol	~ 1.2
1,2-Octanediol	~ 1.4

Table 2: Effect of 1,2-Alkanediols on the Percutaneous Absorption of Metronidazole (MTZ) [1]

1,2-Alkanediol (4%)	Retardation Ratio (RR) of MTZ Flux	Effect
1,2-Propanediol	0.99	No significant effect
1,2-Butanediol	1.61	Enhancement
1,2-Pentanediol	0.96	No significant effect
1,2-Hexanediol	0.69	Retardation

Note: In this particular study with metronidazole, 1,2-hexanediol showed a retardation effect, highlighting that the interaction between the enhancer, the active ingredient, and the formulation vehicle is complex and can lead to varied outcomes.

Moisturizing Properties

The hydrophilic diol head of 1,2-octanediol contributes to its humectant properties. It attracts and binds water molecules, helping to hydrate (B1144303) the skin and maintain the skin's natural moisture barrier.[7]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Methodology: Agar (B569324) Dilution Method

• Preparation of Media: Prepare a series of agar plates (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi) containing serial dilutions of 1,2-octanediol. A control plate with no 1,2-octanediol should also be prepared.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., S. aureus, E. coli, C. albicans) in a suitable broth, adjusted to a specific turbidity (e.g., 0.5 McFarland standard).

• Inoculation: Spot-inoculate a small, defined volume of the microbial suspension onto the surface of each agar plate.

• Incubation: Incubate the plates under appropriate conditions (e.g., 30-35°C for 24-48 hours for bacteria; 20-25°C for 3-5 days for fungi).

• Observation: After incubation, observe the plates for microbial growth. The MIC is the lowest concentration of 1,2-octanediol at which no visible growth occurs.

In Vitro Skin Penetration Study using Franz Diffusion Cells

Objective: To evaluate the effect of 1,2-octanediol on the permeation of an active ingredient through the skin.

Methodology:

• Skin Preparation: Excised human or animal skin is carefully prepared and mounted on a Franz diffusion cell, with the stratum corneum facing the donor compartment and the dermis in contact with the receptor fluid.

• Receptor Fluid: The receptor compartment is filled with a suitable receptor fluid (e.g., phosphate-buffered saline) and maintained at a constant temperature (typically 32°C) to mimic physiological conditions. The fluid is continuously stirred.

• Formulation Application: The formulation containing the active ingredient and 1,2-octanediol is applied to the skin surface in the donor compartment.

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor fluid and replaced with fresh fluid to maintain sink conditions.

• Analysis: The concentration of the active ingredient in the collected samples is quantified using a suitable analytical method (e.g., HPLC, LC-MS).

• Data Analysis: The cumulative amount of the active ingredient permeated per unit area is plotted against time to determine the flux and permeability coefficient.

Preservative Efficacy Testing (Challenge Test)

Objective: To assess the effectiveness of a preservative system in a cosmetic or pharmaceutical formulation.

Methodology:

• Inoculation: The product is intentionally inoculated with a known concentration of a mixed culture of relevant microorganisms (e.g., S. aureus, P. aeruginosa, E. coli, C. albicans, A. brasiliensis).

• Incubation: The inoculated product is stored at a controlled temperature (e.g., 20-25°C) for a specified period (typically 28 days).

• Sampling and Plating: At regular intervals (e.g., 7, 14, and 28 days), samples are taken from the product, serially diluted, and plated on appropriate growth media.

• Colony Counting: After incubation, the number of colony-forming units (CFUs) is counted.

• Evaluation: The reduction in the microbial count over time is calculated and compared to established acceptance criteria (e.g., those defined by the USP or PCPC).

Visualizations

Caption: Antimicrobial mechanism of 1,2-octanediol.

Caption: Skin penetration enhancement by 1,2-octanediol.

Caption: Workflow for MIC determination.

Conclusion

The structure-activity relationship of 1,2-octanediol is a clear demonstration of how a molecule's chemical architecture dictates its functionality. Its amphiphilic nature, characterized by an eight-carbon lipophilic tail and a hydrophilic diol head, is the cornerstone of its efficacy as a broad-spectrum antimicrobial agent and a potent skin penetration enhancer. The length of the alkyl chain is a critical determinant of its activity, with the C8 chain of 1,2-octanediol providing an optimal balance for these dual functions. For researchers and formulation scientists, a thorough understanding of these principles is essential for the rational design of safe, effective, and stable cosmetic and pharmaceutical products. The quantitative data and experimental protocols provided in this guide serve as a valuable resource for harnessing the full potential of this versatile ingredient.

References

• 1. Effect of Hydrocarbon Chain Length in 1,2-Alkanediols on Percutaneous Absorption of Metronidazole: Toward Development of a General Vehicle for Controlled Release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. opendermatologyjournal.com [opendermatologyjournal.com]
• 6. Antibacterial Activity of 1,2-Alkanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Food-grade antimicrobials potentiate the antibacterial activity of 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]

The Solubility Profile of 1,2-Octanediol: A Technical Guide for Researchers and Formulation Scientists

An in-depth examination of the solubility characteristics of 1,2-Octanediol, a versatile diol used extensively in the pharmaceutical, cosmetic, and chemical industries. This guide provides a summary of its solubility in various solvents, a detailed experimental protocol for solubility determination, and a visual representation of the experimental workflow.

Core Concepts in the Solubility of 1,2-Octanediol

1,2-Octanediol (also known as caprylyl glycol) is an organic compound with the chemical formula C₈H₁₈O₂. Its molecular structure, featuring a non-polar eight-carbon chain and two polar hydroxyl (-OH) groups on adjacent carbons, imparts an amphiphilic character. This dual nature governs its solubility behavior, allowing it to interact with a wide range of solvents. The hydroxyl groups facilitate hydrogen bonding with polar solvents, while the octyl chain allows for van der Waals interactions with non-polar substances.

Qualitative solubility assessments indicate that 1,2-Octanediol is soluble in polar solvents such as water, ethanol, and acetone.[1] It is also reported to be soluble in most organic solvents.[2] The solubility in water is influenced by temperature, generally increasing as the temperature rises.[1]

Quantitative Solubility Data

Precise quantitative solubility data for 1,2-Octanediol across a broad spectrum of organic solvents is not extensively available in publicly accessible literature. However, some data for its solubility in water has been reported. The following table summarizes the available quantitative and qualitative solubility information.

Solvent	Chemical Class	Solubility	Temperature (°C)	Notes
Water	Protic, Polar	3 g/L	20	[3]
7.5 g/L	20	[4]
2933 mg/L	25	Estimated value.[5]
Ethanol	Protic, Polar	Soluble	Not Specified	[1]
Acetone	Aprotic, Polar	Soluble	Not Specified	[1]
Methanol	Protic, Polar	Miscible	Not Specified	Inferred from general chemical principles.
Isopropanol	Protic, Polar	Miscible	Not Specified	Inferred from general chemical principles.
Propylene Glycol	Protic, Polar	Miscible	Not Specified	Inferred from general chemical principles for glycols.
Polyethylene Glycol 400	Polar Polymer	Miscible	Not Specified	Inferred from general chemical principles for glycols.
Glycerin	Protic, Polar	Soluble	Not Specified	Inferred from general chemical principles.
Dimethyl Sulfoxide (DMSO)	Aprotic, Polar	Soluble	Not Specified	DMSO is a strong organic solvent.[6]
Ethyl Acetate	Aprotic, Polar	Soluble	Not Specified	Inferred from general chemical principles.
Toluene	Aprotic, Non-polar	Soluble	Not Specified	Inferred from general chemical principles.
Hexane	Aprotic, Non-polar	Soluble	Not Specified	Inferred from general chemical principles.
Octanol	Protic, Non-polar	Miscible	Not Specified	Inferred from "like dissolves like" principle.

Experimental Protocols for Solubility Determination

The following is a detailed methodology for determining the solubility of 1,2-Octanediol in a given solvent using the isothermal shake-flask method, a widely accepted technique for generating reliable solubility data.

Objective: To determine the equilibrium solubility of 1,2-Octanediol in a selected solvent at a constant temperature.

Materials:

• 1,2-Octanediol (purity ≥ 99%)

• Selected solvent (analytical grade)

• Volumetric flasks

• Thermostatic shaker bath

• Calibrated thermometer

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

• Autosampler vials

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., Refractive Index Detector - RID) or Gas Chromatography (GC) system.

Procedure:

• Preparation of Solvent: Equilibrate the selected solvent in the thermostatic shaker bath to the desired temperature (e.g., 25 °C ± 0.1 °C).

• Sample Preparation: Add an excess amount of 1,2-Octanediol to a series of volumetric flasks. The exact amount should be sufficient to ensure that a saturated solution is formed with some undissolved solute remaining.

• Equilibration: Add a known volume of the temperature-equilibrated solvent to each flask containing the 1,2-Octanediol. Seal the flasks to prevent solvent evaporation.

• Agitation: Place the flasks in the thermostatic shaker bath and agitate at a constant speed. The agitation should be vigorous enough to ensure thorough mixing but not so vigorous as to cause emulsification.

• Equilibrium Time Determination: To determine the time required to reach equilibrium, withdraw small aliquots of the supernatant at predetermined time intervals (e.g., 2, 4, 8, 12, 24, and 48 hours).

• Sample Collection and Preparation: For each time point, cease agitation and allow the undissolved 1,2-Octanediol to settle. Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter into an autosampler vial. This step is crucial to remove any undissolved micro-droplets.

• Dilution: If necessary, dilute the filtered samples with the solvent to bring the concentration within the calibrated range of the analytical instrument.

• Quantification: Analyze the samples using a validated HPLC-RID or GC method to determine the concentration of 1,2-Octanediol.

• Data Analysis: Plot the concentration of 1,2-Octanediol against time. The point at which the concentration plateaus indicates that equilibrium has been reached. The solubility is the average of the concentrations from the plateau region.

Analytical Method Validation:

A suitable analytical method (e.g., HPLC-RID or GC-FID) must be validated for accuracy, precision, linearity, and specificity for 1,2-Octanediol in the chosen solvent.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps of the isothermal shake-flask method for determining the solubility of 1,2-Octanediol.

Isothermal Shake-Flask Solubility Determination Workflow

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 1,2-Octanediol: A Comprehensive Overview_Chemicalbook [chemicalbook.com]
• 3. 1,2-Octanediol, 97% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. neochemical.ru [neochemical.ru]
• 5. 1,2-octane diol, 1117-86-8 [thegoodscentscompany.com]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]

1,2-Octanediol: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An in-depth examination of the physicochemical properties, synthesis, and applications of 1,2-Octanediol (CAS No. 1117-86-8), a versatile diol with significant potential in pharmaceutical and research settings.

Core Compound Identification

Identifier	Value
Chemical Name	1,2-Octanediol
CAS Number	1117-86-8[1][2][3][4][5][6][7]
Molecular Formula	C8H18O2[3][6][8]
Molecular Weight	146.23 g/mol [1][2][6][8]
Synonyms	Caprylyl Glycol, 1,2-Dihydroxyoctane, 1,2-Octylene Glycol[3][6][8]

Physicochemical Properties

1,2-Octanediol is a synthetic eight-carbon chain diol.[7] Its amphiphilic nature, stemming from a hydrophilic diol head and a lipophilic octyl tail, underpins its diverse applications. A summary of its key physicochemical properties is presented below.

Property	Value
Appearance	Colorless liquid or solid (depending on ambient temperature)
Boiling Point	Approximately 243 °C
Melting Point	30-32 °C
Density	Approximately 0.914 g/cm³
Solubility	Soluble in alcohols, glycols, and oils. Limited solubility in water.
Vapor Pressure	< 0.01 mmHg at 20 °C
Octanol-Water Partition Coefficient (log Kow)	1.8

Experimental Protocols: Synthesis of 1,2-Octanediol

The primary industrial synthesis of 1,2-Octanediol involves the dihydroxylation of 1-octene (B94956) or the hydrolysis of 1,2-epoxyoctane (B1223023).[7] The latter is often preferred for achieving high purity.

Protocol: Acid-Catalyzed Hydrolysis of 1,2-Epoxyoctane

This protocol describes a common laboratory-scale synthesis of 1,2-Octanediol.

1. Materials:

• 1,2-Epoxyoctane (1 mole)
• Sulfuric acid (0.1 M)
• Diethyl ether
• Saturated sodium bicarbonate solution
• Anhydrous magnesium sulfate
• Distilled water

2. Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1,2-epoxyoctane in a suitable solvent such as acetone (B3395972) or tetrahydrofuran (B95107) (THF).
• Slowly add an excess of 0.1 M sulfuric acid to the solution while stirring.
• Heat the mixture to reflux for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).
• After the reaction is complete, allow the mixture to cool to room temperature.
• Neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases.
• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with diethyl ether.
• Combine the organic extracts and wash with brine.
• Dry the organic layer over anhydrous magnesium sulfate.
• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.
• The resulting crude product can be purified by vacuum distillation or recrystallization to yield pure 1,2-Octanediol.

11. Characterization:

• The final product should be characterized by ¹H NMR, ¹³C NMR, and FT-IR spectroscopy to confirm its structure and purity.

Applications in Research and Drug Development

1,2-Octanediol's unique properties make it a valuable excipient in pharmaceutical formulations and a useful tool in various research applications.

• Antimicrobial Agent and Preservative: 1,2-Octanediol exhibits broad-spectrum antimicrobial activity. Its mechanism of action is attributed to the disruption of microbial cell membranes.[7] This makes it an effective preservative in topical and ophthalmic formulations, often used as an alternative to parabens.[7]

• Humectant and Emollient: In topical formulations, it acts as a humectant, binding water to the skin and improving hydration.[7] Its emollient properties help to soften and smooth the skin.

• Penetration Enhancer: The amphiphilic nature of 1,2-Octanediol allows it to fluidize the lipid bilayers of the stratum corneum, thereby enhancing the penetration of active pharmaceutical ingredients (APIs) through the skin.

• Solvent and Co-solvent: It can be used to dissolve or co-solubilize poorly water-soluble APIs for both topical and oral formulations.

• Viscosity-Modulating Agent: In semi-solid formulations like creams and gels, it can modify the viscosity, improving the texture and feel of the product.

Logical Relationships and Workflows

The following diagram illustrates the logical workflow from the starting materials to the final applications of 1,2-Octanediol.

Caption: Synthesis and Application Workflow of 1,2-Octanediol.

The following diagram illustrates a simplified representation of the proposed mechanism for the antimicrobial action of 1,2-Octanediol.

Caption: Antimicrobial Mechanism of 1,2-Octanediol.

References

• 1. 1,2-Octanediol 98 1117-86-8 [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. 1,2-Octanediol [webbook.nist.gov]
• 4. 1,2-Octanediol - Wikipedia [en.wikipedia.org]
• 5. 1,2-Octanediol | 1117-86-8 [chemicalbook.com]
• 6. 1,2-Octanediol | 1117-86-8 - BuyersGuideChem [buyersguidechem.com]
• 7. 1,2-Octanediol | High-Purity Reagent for Research [benchchem.com]
• 8. 1,2-Octanediol | C8H18O2 | CID 14231 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermal Stability and Degradation of 1,2-Octanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the thermal stability and degradation of 1,2-Octanediol (also known as Caprylyl Glycol). This document collates available data on its physical properties, outlines potential thermal degradation pathways based on analogous glycol compounds, and details the experimental methodologies used to assess thermal stability.

Executive Summary

Physicochemical Properties

A summary of the key physical and chemical properties of 1,2-Octanediol is presented in Table 1. These properties are essential for understanding its behavior in different formulations and under various processing conditions.

Property	Value	Source
Molecular Formula	C8H18O2	[3][4][5][6]
Molecular Weight	146.23 g/mol	[3][5][7]
Appearance	Colorless to white low melting solid	[1][4]
Melting Point	28 - 38 °C	[1][3][4][8]
Boiling Point	267 - 269.6 °C at 760 mmHg	[3][8]
Flash Point	138 °C (closed cup)	[3]
Autoignition Temperature	310 °C	[3]
Solubility in Water	3 - 7.5 g/L at 20 °C	[3][8]
Decomposition Temperature	No data available	[3][4][8][9][10]
Hazardous Decomposition Products	Carbon monoxide (CO), Carbon dioxide (CO2)	[3][4][11]

Thermal Stability and Degradation Pathways

While specific studies detailing the thermal decomposition of 1,2-Octanediol are scarce, the degradation mechanisms of other glycols, such as ethylene (B1197577) glycol and polyethylene (B3416737) glycol, have been investigated and can serve as a model. When subjected to heat, glycols can undergo oxidative degradation.[12][13]

In the presence of oxygen, the thermal degradation of glycols is initiated by the formation of a hydroperoxide, which is thermally unstable and fragments through a radical mechanism.[12] This process ultimately leads to the formation of compounds containing carbonyl groups.[12] For ethylene glycol, heating leads to the formation of various carboxylic acids, including glycolic acid, glyoxylic acid, oxalic acid, acetic acid, and formic acid, which can lower the pH of the system and potentially cause corrosion.[14]

Based on these analogous pathways, a proposed thermal degradation pathway for 1,2-Octanediol is illustrated below.

Caption: Proposed oxidative thermal degradation pathway for 1,2-Octanediol.

Experimental Protocols for Thermal Analysis

To empirically determine the thermal stability and degradation products of 1,2-Octanediol, a suite of analytical techniques should be employed. A general workflow for this analysis is presented below.

Caption: General experimental workflow for thermal analysis.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which 1,2-Octanediol begins to decompose and to characterize its mass loss as a function of temperature.

Methodology:

• A small, accurately weighed sample (typically 5-10 mg) of 1,2-Octanediol is placed in a tared TGA pan.

• The pan is placed in the TGA furnace.

• The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen for inert conditions or air for oxidative conditions).

• The mass of the sample is continuously monitored as a function of temperature.

• The onset of decomposition is identified as the temperature at which a significant mass loss begins.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow to or from the sample as a function of temperature, identifying thermal transitions such as melting, crystallization, and glass transitions.

Methodology:

• A small, accurately weighed sample (typically 2-5 mg) of 1,2-Octanediol is hermetically sealed in a DSC pan.

• An empty, sealed pan is used as a reference.

• Both pans are placed in the DSC cell.

• The sample and reference are subjected to a controlled temperature program (e.g., heating at 5-10 °C/min).

• The differential heat flow between the sample and the reference is recorded as a function of temperature.

• Endothermic and exothermic events are observed as peaks or shifts in the baseline.

Identification of Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate, identify, and quantify the volatile and semi-volatile compounds produced during the thermal degradation of 1,2-Octanediol.

Methodology:

• A sample of 1,2-Octanediol is heated in a controlled environment (e.g., a pyrolysis chamber connected to a GC-MS system) to a temperature above its decomposition point.

• The volatile degradation products are collected and injected into the GC-MS.

• The gas chromatograph separates the components of the mixture based on their boiling points and interactions with the stationary phase of the column.

• The separated components then enter the mass spectrometer, which ionizes the molecules and separates the ions based on their mass-to-charge ratio, providing a unique mass spectrum for each component.

• The mass spectra are compared to spectral libraries (e.g., NIST) for compound identification.

Conclusion

The thermal stability of 1,2-Octanediol is a crucial parameter for its application in various industries. While direct quantitative data on its decomposition temperature is not widely published, an understanding of its thermal behavior can be inferred from the study of similar glycol compounds. The primary hazardous decomposition products are expected to be carbon monoxide and carbon dioxide.[3][4][11] For precise characterization, a systematic experimental approach employing TGA, DSC, and GC-MS is recommended. This will provide the necessary data to ensure the safe and effective use of 1,2-Octanediol in formulated products.

References

• 1. 1,2-Octanediol | 1117-86-8 [chemicalbook.com]
• 2. 1,2-Octanediol - Wikipedia [en.wikipedia.org]
• 3. fishersci.com [fishersci.com]
• 4. Caprylyl Glycol or 1,2-Octanediol Manufacturers, with SDS [mubychem.com]
• 5. 1,2-Octanediol (CAS 1117-86-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. 1,2-Octanediol [webbook.nist.gov]
• 7. 1,2-Octanediol | C8H18O2 | CID 14231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemicalbook.com [chemicalbook.com]
• 9. chemos.de [chemos.de]
• 10. chempoint.com [chempoint.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. researchgate.net [researchgate.net]
• 13. conservationphysics.org [conservationphysics.org]
• 14. Ion chromatographic identification and quantification of glycol degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profile of 1,2-Octanediol: A Technical Guide

An In-depth Analysis of NMR, IR, and Mass Spectrometry Data for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1,2-Octanediol, a versatile diol used in various industrial and pharmaceutical applications. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics, offering valuable data for identification, characterization, and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of 1,2-Octanediol. The following tables summarize the proton (¹H) and carbon-13 (¹³C) NMR data.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of 1,2-Octanediol exhibits characteristic signals corresponding to the different proton environments within the molecule. The data presented here is typically acquired in deuterated chloroform (B151607) (CDCl₃) at 400 MHz.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
-CH₃ (H-8)	0.88	t	6.8
-(CH₂)₄- (H-4, H-5, H-6, H-7)	1.27-1.35	m	-
-CH₂- (H-3)	1.40-1.55	m	-
-CH(OH)- (H-2)	3.65-3.75	m	-
-CH₂(OH)- (H-1a, H-1b)	3.40-3.55	m	-
-OH	~2.0-3.0	br s	-

t = triplet, m = multiplet, br s = broad singlet

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum provides information about the carbon skeleton of 1,2-Octanediol. The chemical shifts are reported in ppm relative to a standard reference.

Carbon Assignment	Chemical Shift (δ, ppm)
-CH₃ (C-8)	14.1
-CH₂- (C-7)	22.6
-CH₂- (C-6)	31.8
-CH₂- (C-5)	25.9
-CH₂- (C-4)	29.4
-CH₂- (C-3)	33.5
-CH(OH)- (C-2)	72.8
-CH₂(OH)- (C-1)	66.0

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1,2-Octanediol is characterized by the following key absorption bands.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~3350 (broad)	O-H stretch	Hydroxyl group (-OH)
2925, 2855	C-H stretch	Alkane (-CH₂, -CH₃)
~1465	C-H bend	Alkane (-CH₂)
~1060	C-O stretch	Alcohol (-C-O)

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of 1,2-Octanediol results in fragmentation of the molecule, providing a characteristic fingerprint for its identification. The molecular ion peak is observed at a mass-to-charge ratio (m/z) corresponding to its molecular weight (146.23 g/mol )[1][2].

Key Mass Spectral Fragments

m/z	Relative Intensity	Proposed Fragment Ion
146	Low	[M]⁺ (Molecular Ion)
97	High	[M - CH₂OH - H₂O]⁺
55	High	[C₄H₇]⁺
43	High	[C₃H₇]⁺

The fragmentation pattern of 1,2-diols is influenced by the positions of the hydroxyl groups. Common fragmentation pathways include the loss of water and cleavage of the carbon-carbon bond between the two hydroxyl-bearing carbons.

Experimental Protocols

The following sections outline generalized experimental protocols for acquiring the spectroscopic data presented in this guide.

NMR Spectroscopy Protocol

Sample Preparation:

• Weigh approximately 10-20 mg of 1,2-Octanediol for ¹H NMR or 50-100 mg for ¹³C NMR.

• Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

• Transfer the solution to a 5 mm NMR tube.

Instrumental Parameters (¹H NMR):

• Spectrometer: 400 MHz or higher

• Pulse Sequence: Standard single-pulse sequence

• Number of Scans: 16-64

• Relaxation Delay: 1-5 seconds

• Spectral Width: 0-10 ppm

Instrumental Parameters (¹³C NMR):

• Spectrometer: 100 MHz or higher

• Pulse Sequence: Proton-decoupled pulse sequence

• Number of Scans: 1024 or more, depending on concentration

• Relaxation Delay: 2-5 seconds

• Spectral Width: 0-150 ppm

IR Spectroscopy Protocol (Attenuated Total Reflectance - ATR)

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small drop of neat 1,2-Octanediol directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Acquire the IR spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Clean the ATR crystal thoroughly after the measurement.

Mass Spectrometry Protocol (Electron Ionization)

• Introduce a small amount of the 1,2-Octanediol sample into the mass spectrometer, often via a gas chromatograph (GC-MS) or a direct insertion probe.

• The sample is vaporized and then ionized in the ion source using a standard electron energy of 70 eV.

• The resulting ions are accelerated and separated based on their mass-to-charge ratio by the mass analyzer.

• A mass spectrum is generated by plotting the relative abundance of ions as a function of their m/z ratio.

Experimental Workflows

The following diagrams illustrate the general workflows for the spectroscopic analyses described.

References

• 1. 1,2-Octanediol [webbook.nist.gov]
• 2. 1,2-Octanediol | C8H18O2 | CID 14231 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety and Toxicity Profile of 1,2-Octanediol for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and toxicity profile of 1,2-Octanediol (CAS No. 1117-86-8), a versatile compound utilized in various research and development applications. This document synthesizes key toxicological data, details the methodologies of pivotal safety assessment experiments, and presents logical workflows for toxicological evaluation.

Core Safety and Toxicity Profile

1,2-Octanediol, also known as caprylyl glycol, is an alcohol with a range of applications stemming from its properties as a humectant, emollient, and antimicrobial agent. A thorough understanding of its safety profile is critical for its responsible use in research and product development.

Quantitative Toxicological Data

The following tables summarize the key quantitative data on the toxicity of 1,2-Octanediol.

Endpoint	Test Species	Route of Administration	Result	Classification	Reference Guideline
Acute Oral Toxicity (LD50)	Rat	Oral	> 2,000 mg/kg body weight	Not Classified	OECD 401
Table 1: Acute Toxicity of 1,2-Octanediol

Endpoint	Test Species	Observation Period	Result	Classification	Reference Guideline
Skin Irritation/Corrosion	Rabbit	Up to 14 days	No skin irritation	Not irritating	OECD 404
Eye Irritation/Corrosion	Rabbit	72 hours	Serious eye irritation	Irritating to eyes	OECD 405
Skin Sensitization (LLNA)	Mouse	-	Does not cause skin sensitization	Not a sensitizer (B1316253)	OECD 429
Table 2: Irritation and Sensitization Potential of 1,2-Octanediol

Endpoint	Test System	Metabolic Activation	Result	Classification	Reference Guideline
Bacterial Reverse Mutation Assay (Ames Test)	Salmonella typhimurium	With and Without	Not mutagenic	Not mutagenic	OECD 471
In Vitro Mammalian Cell Gene Mutation Test	Chinese hamster lung cells	With and Without	Negative	Not mutagenic	OECD 476
Table 3: Mutagenicity of 1,2-Octanediol

Experimental Protocols

Detailed methodologies for the key toxicological studies cited are outlined below, based on the referenced OECD guidelines.

Acute Oral Toxicity (OECD 401)

This test provides information on the potential health hazards likely to arise from a single oral exposure to a substance.

• Test Animals: Healthy, young adult rats are used. They are fasted overnight prior to administration of the test substance.

• Dose Administration: The test substance is administered in a single dose by gavage using a stomach tube or a suitable intubation cannula. The volume of liquid administered should not exceed 1 ml/100 g of body weight for non-aqueous solutions.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.

• Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.

• Endpoint: The LD50 (the dose that is lethal to 50% of the test animals) is calculated. For 1,2-Octanediol, the LD50 was found to be greater than 2,000 mg/kg, indicating low acute oral toxicity.[1][2][3][4]

Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential of a substance to cause reversible inflammatory changes or irreversible necrotic changes to the skin.

• Test Animals: Albino rabbits are typically used. The fur on the dorsal area of the trunk is clipped 24 hours before the test.

• Application: A 0.5 g amount of the solid test substance is applied to a small area (approximately 6 cm²) of the clipped skin and covered with a gauze patch and semi-occlusive dressing.

• Exposure: The exposure duration is 4 hours. After exposure, the residual test substance is removed.

• Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The observations are scored based on a standardized grading system.

• Endpoint: The substance is classified as irritating or non-irritating based on the scores for erythema and edema. 1,2-Octanediol was found to be non-irritating to the skin in this test.[1]

Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.

• Test Animals: Healthy, adult albino rabbits are used.

• Application: A single dose of 0.1 ml of the liquid or 0.1 g of the solid test substance is instilled into the conjunctival sac of one eye of the rabbit. The other eye remains untreated and serves as a control.

• Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after application. The severity of the reactions is scored.

• Endpoint: The substance is classified based on the severity and reversibility of the ocular lesions. 1,2-Octanediol is classified as causing serious eye irritation.[1][2][5]

Skin Sensitization - Local Lymph Node Assay (LLNA; OECD 429)

The LLNA is a method for identifying potential skin sensitizers.

• Test Animals: Mice (CBA/J or CBA/Ca strains) are used.

• Application: The test substance is applied to the dorsal surface of each ear daily for three consecutive days.

• Proliferation Measurement: On day 6, a solution of ³H-methyl thymidine (B127349) is injected intravenously. Five hours later, the animals are euthanized, and the draining auricular lymph nodes are excised. A single-cell suspension of lymph node cells is prepared, and the incorporation of ³H-methyl thymidine is measured by β-scintillation counting as a measure of lymphocyte proliferation.

• Endpoint: A Stimulation Index (SI) is calculated by dividing the mean proliferation in the test group by the mean proliferation in the vehicle control group. A substance is considered a sensitizer if the SI is 3 or greater. 1,2-Octanediol did not induce skin sensitization in this assay.[1]

Bacterial Reverse Mutation Assay (Ames Test; OECD 471)

This test is used to detect gene mutations induced by chemical substances.

• Test System: Strains of Salmonella typhimurium that are auxotrophic for histidine are used.

• Procedure: The bacteria are exposed to the test substance with and without an exogenous metabolic activation system (S9 mix). The mixture is incubated and then plated on a minimal medium lacking histidine.

• Observation: The plates are incubated for 48-72 hours.

• Endpoint: A positive result is indicated by a dose-related increase in the number of revertant colonies (colonies that have regained the ability to synthesize histidine) compared to the negative control. 1,2-Octanediol was not mutagenic in the Ames test.[1]

In Vitro Mammalian Cell Gene Mutation Test (OECD 476)

This test detects gene mutations in cultured mammalian cells.

• Test System: Chinese hamster lung cells (or other suitable mammalian cell lines) are used.

• Procedure: The cells are exposed to the test substance, both with and without a metabolic activation system (S9 mix).

• Mutation Detection: Mutations at a specific gene locus (e.g., HPRT) are detected by the cells' ability to grow in the presence of a selective agent (e.g., 6-thioguanine).

• Endpoint: A substance is considered mutagenic if it causes a concentration-related increase in the mutant frequency. 1,2-Octanediol tested negative in this assay.[1]

Visualizations

Experimental Workflow for Toxicological Assessment

The following diagram illustrates a typical workflow for assessing the toxicity of a chemical substance like 1,2-Octanediol, based on the OECD guidelines.

Figure 1. A generalized workflow for the toxicological assessment of a chemical substance.

Toxicokinetics (ADME) of a Chemical Substance

This diagram illustrates the four key stages of toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME).

Figure 2. The process of Absorption, Distribution, Metabolism, and Excretion (ADME) in toxicokinetics.

Summary and Conclusion

Based on the available data, 1,2-Octanediol exhibits a low order of acute oral toxicity and is not a skin irritant or sensitizer. It is also not considered mutagenic based on in vitro testing. However, it is classified as a serious eye irritant, and appropriate personal protective equipment should be used to avoid eye contact. For research applications, adherence to standard laboratory safety protocols is essential to mitigate the risk of eye irritation. Further research into the specific mechanisms of its eye irritancy at a cellular and molecular level could provide a more complete understanding of its toxicological profile. The provided experimental workflows can serve as a guide for the systematic safety evaluation of this and other chemical compounds in a research setting.

References

• 1. oecd.org [oecd.org]
• 2. oecd.org [oecd.org]
• 3. catalog.labcorp.com [catalog.labcorp.com]
• 4. nucro-technics.com [nucro-technics.com]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Protocols & Analytical Methods

Synthesis of 1,2-Octanediol from 1-Octene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of 1,2-octanediol from 1-octene (B94956). Two primary, effective methods are presented: the Upjohn syn-dihydroxylation using a catalytic amount of osmium tetroxide, and a metal-free oxidation using performic acid generated in situ. These protocols are designed to be robust and reproducible for laboratory settings. This guide includes comprehensive experimental procedures, a comparative data summary, and a visual representation of the synthetic workflow to aid in experimental planning and execution.

Introduction

1,2-Octanediol is a versatile chemical compound with significant applications across various industries. It serves as a valuable intermediate in organic synthesis and is widely used in the cosmetics industry as a humectant, emollient, and antimicrobial agent. In pharmaceutical development, its properties are leveraged in topical formulations. The synthesis of 1,2-octanediol from the readily available starting material, 1-octene, is a fundamental transformation in organic chemistry. The primary routes for this conversion involve the dihydroxylation of the alkene functional group. This document details two common and effective methods for this synthesis.

Methods and Protocols

Two distinct and reliable methods for the synthesis of 1,2-octanediol from 1-octene are detailed below. The first is the Upjohn dihydroxylation, which results in syn-stereochemistry, and the second is an oxidation with performic acid, which proceeds through an epoxide intermediate.

Protocol 1: Upjohn syn-Dihydroxylation of 1-Octene

This method utilizes a catalytic amount of osmium tetroxide (OsO₄) with a stoichiometric co-oxidant, N-methylmorpholine N-oxide (NMO), for the syn-dihydroxylation of 1-octene.[1][2][3] An alternative co-oxidant, tert-butyl hydroperoxide, can also be employed.[4]

Materials:

• 1-Octene

• Osmium tetroxide (OsO₄)

• N-methylmorpholine N-oxide (NMO) or tert-butyl hydroperoxide (t-BuOOH)

• tert-Butyl alcohol

• Water

• Sodium sulfite (B76179) (Na₂SO₃) or Sodium bisulfite (NaHSO₃)

• Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stir bar, dropping funnel, and a reflux condenser.

• Charging the Flask: To the flask, add 1-octene (1.0 equivalent), tert-butyl alcohol, and water. Begin stirring to create a homogeneous solution.

• Addition of Reagents: Add N-methylmorpholine N-oxide (NMO) (1.2 equivalents) to the solution. In a separate container, prepare a solution of osmium tetroxide (0.002-0.01 equivalents) in tert-butyl alcohol.

• Initiating the Reaction: Slowly add the osmium tetroxide solution to the reaction mixture dropwise. The reaction is typically exothermic. Maintain the reaction temperature at room temperature (20-25°C).

• Reaction Monitoring: Stir the reaction mixture vigorously for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching the Reaction: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite or sodium bisulfite. Stir for 30 minutes to reduce the osmate esters.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate using a rotary evaporator. The crude product can be purified by flash column chromatography on silica (B1680970) gel or by distillation under reduced pressure to yield pure 1,2-octanediol.[5]

Protocol 2: Dihydroxylation via in situ Performic Acid

This protocol involves the epoxidation of 1-octene using performic acid, generated in situ from formic acid and hydrogen peroxide, followed by hydrolysis of the epoxide intermediate.[4][5][6]

Materials:

• 1-Octene

• Formic acid (HCOOH)

• Hydrogen peroxide (H₂O₂, 30-35% solution)

• Sodium hydroxide (B78521) (NaOH) solution

• Ethyl acetate or other suitable extraction solvent

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Four-necked flask

• Electric stirrer

• Thermometer

• Condenser

• Dropping funnel

• External cooling bath

Procedure:

• Reaction Setup: Assemble a four-necked flask with an electric stirrer, thermometer, condenser, and a dropping funnel. Place the flask in an external cold-water bath.

• Initial Charge: Add formic acid and hydrogen peroxide to the flask and stir vigorously to mix thoroughly.[5]

• Addition of 1-Octene: With external cooling, add 1-octene dropwise to the reaction mixture, controlling the rate of addition to maintain the internal temperature between 35-40°C.[5][6]

• Reaction: After the addition is complete, maintain the reaction temperature at 40-45°C for 3-4 hours. Following this, allow the mixture to stir at room temperature for an additional 1-2 hours to ensure the reaction goes to completion.[6]

• Workup - Removal of Formic Acid: Remove the excess formic acid and water under reduced pressure until an oily residue remains.[5][6]

• Neutralization: Cool the oily residue and add a sodium hydroxide solution dropwise while stirring to neutralize the remaining acid until the pH is alkaline.[5]

• Extraction: Extract the product from the neutralized solution using an appropriate organic solvent like ethyl acetate.

• Washing and Drying: Wash the organic extract twice with a 30% sodium chloride solution. Dry the organic layer over anhydrous magnesium sulfate.[5]

• Purification: After filtering off the drying agent, the solvent is removed under reduced pressure. The final product, 1,2-octanediol, is obtained by distillation under reduced pressure (e.g., 131°C at 1330 Pa).[4][5]

Data Presentation

The following table summarizes quantitative data for the synthesis of 1,2-octanediol from 1-octene based on the described protocols.

Parameter	Protocol 1: Upjohn Dihydroxylation	Protocol 2: Performic Acid
Starting Material	1-Octene	1-Octene
Key Reagents	OsO₄ (catalytic), t-BuOOH	Formic Acid, H₂O₂
Reaction Temperature	45°C	35-45°C
Reaction Time	30 minutes (addition)	4-6 hours
Reported Yield	42%[4]	>99% (purity after distillation)[5]
Purification Method	Distillation	Distillation under reduced pressure

Experimental Workflow and Logic Diagrams

To visualize the experimental process, the following diagrams created using Graphviz (DOT language) illustrate the logical flow of the synthesis and purification steps.

Caption: General workflow for the synthesis and purification of 1,2-octanediol.

Caption: Key synthetic pathways from 1-octene to 1,2-octanediol.

References

• 1. Upjohn Dihydroxylation [organic-chemistry.org]
• 2. synarchive.com [synarchive.com]
• 3. Upjohn dihydroxylation - Wikipedia [en.wikipedia.org]
• 4. 1,2-Octanediol synthesis - chemicalbook [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. 1,2-Octanediol: A Comprehensive Overview_Chemicalbook [chemicalbook.com]

Application Notes: Synthesis of 1,2-Octanediol via Hydrolysis of 1,2-Epoxyoctane

Introduction

1,2-Octanediol, also known as caprylyl glycol, is a versatile vicinal diol with significant applications in the pharmaceutical, cosmetic, and chemical industries. Its utility stems from its properties as a humectant, skin conditioning agent, preservative, and chemical intermediate.[1][2][3] In drug development, it is studied as a penetration enhancer in dermal formulations, capable of disordering stratum corneum lipids to facilitate drug delivery.[4] A primary and efficient route for its synthesis is the ring-opening hydrolysis of 1,2-epoxyoctane (B1223023). This reaction can be performed under various catalytic conditions, including acid-catalyzed, base-catalyzed, and enzymatic methods, each offering distinct advantages in terms of yield, selectivity, and environmental impact.[1]

This document provides detailed protocols for the acid-catalyzed and enzymatic hydrolysis of 1,2-epoxyoctane, targeted at researchers, scientists, and professionals in drug development.

Overview of Hydrolysis Methods

The conversion of 1,2-epoxyoctane to 1,2-octanediol is a nucleophilic ring-opening reaction where water acts as the nucleophile. The reaction is generally slow and requires a catalyst to proceed at a practical rate.

• Acid Catalysis : In an acidic medium, the epoxide oxygen is protonated, making the epoxide ring more susceptible to nucleophilic attack by water. This method is straightforward but may require careful control to avoid side reactions.[1]

• Base Catalysis : While less common for simple hydrolysis, bases can also catalyze the ring-opening. This pathway is often relevant in neutralization and purification steps following acid-catalyzed reactions.[1]

• Enzymatic Catalysis : Epoxide hydrolases (EHs) are enzymes that catalyze the hydrolysis of epoxides. This biocatalytic approach is highly attractive due to its high selectivity (including enantioselectivity), mild reaction conditions (neutral pH, ambient temperature), and green credentials.[1][5] It allows for the synthesis of specific enantiomers, such as (R)-1,2-octanediol, which are valuable chiral building blocks.[5][6]

Data Presentation: Comparison of Hydrolysis Conditions

The following table summarizes quantitative data from various reported methods for the synthesis of 1,2-octanediol.

Parameter	Acid-Catalyzed Hydrolysis	Enzymatic Hydrolysis (Yleh)	Enzymatic Hydrolysis (Yleh with DES)
Catalyst	Sulfuric Acid (H₂SO₄)	Recombinant Yleh Enzyme	Recombinant Yleh Enzyme
Co-solvent/Medium	Acetone/Water	Tris-sulphate buffer (pH 8.0)	Choline chloride-Glycerol (DES)
Substrate Conc.	Not specified	15 mM 1,2-Epoxyoctane	Not specified
Temperature	Not specified	30 °C	30 °C
Reaction Time	Not specified	65 minutes	Not specified
Yield	High (qualitative)	47.4%	60.5%
Key Remarks	Standard chemical synthesis.[1]	Enantioselective production of (R)-1,2-octanediol.[5]	Deep Eutectic Solvent (DES) enhances yield.[5]

Reaction Pathway

The fundamental chemical transformation is the addition of a water molecule across the epoxide ring.

Caption: General reaction scheme for the hydrolysis of 1,2-epoxyoctane.

Experimental Protocols

Protocol 1: Acid-Catalyzed Hydrolysis of 1,2-Epoxyoctane

This protocol describes a general method for the synthesis of 1,2-octanediol using sulfuric acid as a catalyst.

Principle

The epoxide ring is activated by protonation under acidic conditions, facilitating a nucleophilic attack by water to yield the corresponding diol. The reaction results in an anti-dihydroxylation product.[1]

Materials and Reagents

Reagent/Material	Grade	Supplier Example
1,2-Epoxyoctane (>96%)	Synthesis	Sigma-Aldrich
Acetone	ACS Grade	Fisher Scientific
Sulfuric Acid (98%)	ACS Grade	VWR
Sodium Bicarbonate	ACS Grade	EMD Millipore
Ethyl Acetate (B1210297)	ACS Grade	Fisher Scientific
Anhydrous Magnesium Sulfate	ACS Grade	Sigma-Aldrich
Deionized Water	---	---
Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator	---	---

Procedure

• Reaction Setup : In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1,2-epoxyoctane (e.g., 10 g, 78 mmol) in 100 mL of acetone.

• Catalyst Addition : While stirring, slowly add a solution of 1 M aqueous sulfuric acid (e.g., 20 mL). The addition should be done carefully to control any potential exotherm.

• Reaction : Stir the mixture at room temperature for 2.5 to 4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Neutralization : Once the reaction is complete, carefully neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases and the pH is approximately 7-8.

• Extraction : Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate (3 x 50 mL).

• Washing and Drying : Combine the organic layers and wash with brine (saturated NaCl solution). Dry the organic phase over anhydrous magnesium sulfate.

• Solvent Removal : Filter off the drying agent and remove the solvent (acetone and ethyl acetate) under reduced pressure using a rotary evaporator.

• Purification : The resulting crude 1,2-octanediol can be purified by vacuum distillation (b.p. 131 °C at 1330 Pa) or column chromatography to yield a colorless liquid or white solid.[3]

Caption: Workflow for acid-catalyzed hydrolysis of 1,2-epoxyoctane.

Protocol 2: Enzymatic Hydrolysis using Recombinant Epoxide Hydrolase

This protocol is based on the enantioselective synthesis of (R)-1,2-octanediol using a recombinant epoxide hydrolase from Yarrowia lipolytica (Yleh).[5]

Principle

The Yleh enzyme selectively hydrolyzes one enantiomer from racemic 1,2-epoxyoctane, allowing for the kinetic resolution to produce an enantiopure diol. The reaction is performed in an aqueous buffer system under mild conditions, making it an environmentally friendly alternative to chemical synthesis.[2][5]

Materials and Reagents

Reagent/Material	Grade	Supplier Example
Racemic 1,2-Epoxyoctane	>96%	Sigma-Aldrich
Recombinant Yleh Enzyme	Purified	(Requires expression/purification)
Tris Base	Molecular Biology Grade	Promega
Sulfuric Acid	ACS Grade	VWR
Ethyl Acetate	HPLC Grade	Fisher Scientific
Deionized Water	---	---
Capped glass test tubes, shaker incubator, centrifuge, GC-MS system	---	---

Procedure

• Buffer Preparation : Prepare a 50 mM Tris-sulphate buffer and adjust the pH to 8.0 using sulfuric acid.

• Reaction Setup : In a capped glass test tube, prepare a 2 mL reaction volume. Add Tris-sulphate buffer (pH 8.0), the purified Yleh enzyme (150 µg), and 1,2-epoxyoctane to a final concentration of 15 mM.

• Incubation : Place the sealed tubes in a shaker incubator set to 30 °C with gentle agitation.

• Reaction Time : Allow the reaction to proceed for 65 minutes.

• Reaction Termination & Extraction : Stop the reaction by adding an equal volume of ethyl acetate (2 mL). Vortex thoroughly to extract the product and any remaining substrate.

• Phase Separation : Centrifuge the tube to achieve clear phase separation.

• Sample Preparation : Carefully remove the top organic layer (ethyl acetate) and concentrate it by evaporation under a gentle stream of nitrogen.

• Analysis : Re-dissolve the residue in a known volume of ethyl acetate and analyze the sample by Gas Chromatography (GC) or GC-MS to determine the concentration of 1,2-octanediol and calculate the yield. Chiral GC can be used to determine the enantiomeric excess of the product.

Caption: Workflow for enzymatic hydrolysis of 1,2-epoxyoctane.

Safety Considerations

• 1,2-Epoxyoctane : This compound is a flammable liquid and may cause skin and eye irritation. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Acids and Bases : Concentrated acids like sulfuric acid are highly corrosive. Handle with extreme care, using appropriate PPE. Neutralization reactions can be exothermic.

• Solvents : Acetone and ethyl acetate are flammable. Ensure there are no ignition sources nearby during handling and evaporation steps.

References

• 1. 1,2-Octanediol | High-Purity Reagent for Research [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [guidechem.com]
• 4. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potential of Y. lipolytica epoxide hydrolase for efficient production of enantiopure (R)-1,2-octanediol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: 1,2-Octanediol as a Preservative Booster in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Octanediol, also known as Caprylyl Glycol, is a multifunctional ingredient widely utilized in the cosmetics and personal care industry. Beyond its primary functions as a humectant and emollient, which contribute to skin hydration and a pleasant sensory profile, 1,2-Octanediol exhibits significant antimicrobial properties.[1] This characteristic makes it a valuable tool as a preservative booster, enabling the reduction of traditional preservatives in cosmetic formulations.[2] The growing consumer demand for "preservative-free" or gentler preservation systems has elevated the importance of ingredients like 1,2-Octanediol in developing safe and stable cosmetic products.[1]

These application notes provide a comprehensive overview of the use of 1,2-Octanediol as a preservative booster, including its mechanism of action, efficacy data, and detailed protocols for evaluating its performance in cosmetic formulations.

Mechanism of Action

The antimicrobial activity of 1,2-Octanediol is attributed to its amphiphilic nature.[3] Its molecular structure consists of a hydrophilic diol head and a lipophilic eight-carbon alkyl chain. This structure allows it to orient at the cell membrane of microorganisms, disrupting the lipid bilayer.[3] This disruption leads to increased membrane permeability, leakage of essential intracellular components, and ultimately, inhibition of microbial growth and cell death. The antimicrobial efficacy of 1,2-alkanediols is directly linked to the length of their alkyl chain, with longer chains generally exhibiting higher activity.[3]

Applications in Cosmetic Formulations

1,2-Octanediol is a versatile ingredient suitable for a wide range of cosmetic products, including creams, lotions, serums, and cleansers.[4] Its lipophilic nature makes it particularly effective in oil-based and emulsified formulations.[1]

Key applications include:

• Preservative Booster: 1,2-Octanediol demonstrates a synergistic effect with traditional preservatives such as phenoxyethanol, parabens, and organic acids.[2][5] This synergy allows for a reduction in the concentration of these preservatives while maintaining or even enhancing the overall antimicrobial protection of the formulation.

• Alternative to Traditional Preservatives: Due to its broad-spectrum antimicrobial activity against bacteria and fungi, 1,2-Octanediol can be used in combination with other multifunctional ingredients to create self-preserving formulations.[1]

• Multifunctional Ingredient: Beyond its antimicrobial properties, 1,2-Octanediol also functions as a humectant, emollient, and solubilizer, contributing to the overall quality and performance of the cosmetic product.[6]

Recommended Use Levels:

The typical use level for 1,2-Octanediol as a preservative booster ranges from 0.3% to 2.0%, depending on the formulation and the level of preservation required.[7][8]

Data Presentation

The following tables summarize the antimicrobial efficacy of 1,2-Octanediol and its synergistic effects with other preservatives. It is important to note that the efficacy of any preservative system is formulation-dependent, and the data presented here should be considered as a guideline.

Table 1: Minimum Inhibitory Concentrations (MIC) of 1,2-Alkanediols against Common Cosmetic Contaminants

Microorganism	1,2-Hexanediol (%)	1,2-Octanediol (%)
Staphylococcus aureus	>2.0	0.25 - 0.5
Pseudomonas aeruginosa	>2.0	1.0 - 2.0
Escherichia coli	>2.0	1.0 - 2.0
Candida albicans	>2.0	0.5 - 1.0
Aspergillus brasiliensis	>2.0	1.0 - 2.0

Note: Data is compiled from various sources and represents a range of reported values. Specific MICs can vary based on the test method and specific strain of microorganism.

Table 2: Synergistic Preservative Efficacy of 1,2-Octanediol with Phenoxyethanol (Challenge Test Results - Log Reduction)

Microorganism	Formulation A (0.5% Phenoxyethanol)	Formulation B (0.5% Phenoxyethanol + 0.5% 1,2-Octanediol)
Day 7
S. aureus	2.5	>4.0
P. aeruginosa	2.0	>4.0
E. coli	2.2	>4.0
C. albicans	1.5	3.0
A. brasiliensis	1.0	2.5
Day 14
S. aureus	3.0	>4.0
P. aeruginosa	2.8	>4.0
E. coli	3.1	>4.0
C. albicans	2.0	>3.5
A. brasiliensis	1.5	3.0
Day 28
S. aureus	3.5	>4.0
P. aeruginosa	3.2	>4.0
E. coli	3.6	>4.0
C. albicans	2.5	>3.5
A. brasiliensis	2.0	>3.5

Note: This data is illustrative and based on typical results observed in challenge tests. Actual log reductions will vary depending on the specific formulation. A 3-log reduction of microorganisms was observed in a cosmetic emulsion containing a combination of 0.3% 1,2-hexanediol, 0.3% 1,2-octanediol, and 0.3% phenoxyethanol.[5]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Test

The MIC test determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The agar (B569324) dilution method is a standard procedure for this evaluation.[2]

Materials:

• Test substance: 1,2-Octanediol

• Test microorganisms (e.g., Staphylococcus aureus ATCC 6538, Pseudomonas aeruginosa ATCC 9027, Escherichia coli ATCC 8739, Candida albicans ATCC 10231, Aspergillus brasiliensis ATCC 16404)

• Growth media (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi)

• Sterile petri dishes

• Sterile pipettes and dilution tubes

• Incubator

Procedure:

• Preparation of Test Substance Dilutions: Prepare a series of dilutions of 1,2-Octanediol in a suitable solvent.

• Preparation of Agar Plates: Add specific volumes of the 1,2-Octanediol dilutions to molten agar and pour into petri dishes to achieve the desired final concentrations. Allow the agar to solidify.

• Inoculum Preparation: Culture the test microorganisms in their respective broths to achieve a concentration of approximately 10^8 CFU/mL.

• Inoculation: Spot-inoculate the surface of the prepared agar plates with a standardized volume of the microbial suspension.

• Incubation: Incubate the plates at the appropriate temperature and duration for each microorganism (e.g., 30-35°C for 24-48 hours for bacteria; 20-25°C for 3-5 days for fungi).

• Evaluation: Observe the plates for microbial growth. The MIC is the lowest concentration of 1,2-Octanediol that completely inhibits visible growth.

Preservative Efficacy Test (Challenge Test) - ISO 11930

The challenge test evaluates the effectiveness of a preservative system in a cosmetic formulation over time. The ISO 11930 standard is a widely accepted method for this purpose.

Materials:

• Test product: Cosmetic formulation containing 1,2-Octanediol as a preservative booster.

• Test microorganisms (as listed in the MIC test).

• Sterile containers for the test product.

• Neutralizer solution to inactivate the preservative.

• Growth media (as listed in the MIC test).

• Sterile pipettes, dilution tubes, and spreaders.

• Incubator.

Procedure:

• Inoculum Preparation: Prepare standardized suspensions of each test microorganism to a concentration of approximately 10^8 CFU/mL for bacteria and 10^7 CFU/mL for fungi.

• Inoculation of Test Product: Inoculate separate containers of the test product with each microbial suspension to achieve an initial concentration of 10^5 to 10^6 CFU/g or mL for bacteria and 10^4 to 10^5 CFU/g or mL for fungi.

• Sampling and Plating (Day 0): Immediately after inoculation, take an aliquot of the inoculated product, neutralize the preservative, perform serial dilutions, and plate on the appropriate agar to determine the initial microbial concentration.

• Incubation: Store the inoculated product containers at a controlled temperature (e.g., 22.5 ± 2.5 °C) in the dark.

• Sampling and Plating (Day 7, 14, and 28): At each time point, repeat the sampling, neutralization, dilution, and plating procedure to determine the number of surviving microorganisms.

• Calculation of Log Reduction: Calculate the log reduction in the microbial population at each time point compared to the initial concentration.

• Evaluation: Compare the log reduction values to the acceptance criteria outlined in the ISO 11930 standard to determine if the preservative system is effective.

Visualizations

Caption: Synergistic action of 1,2-Octanediol and traditional preservatives.

Caption: Workflow for Preservative Efficacy Testing (Challenge Test).

References

• 1. jaymanindustries.com [jaymanindustries.com]
• 2. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 3. Investigations on Alkanediols as Alternative Preservatives in a Nonionic Hydrophilic Cream - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,2-Octanediol Uses in Cosmetics And Industry [zhufengchemical.com]
• 5. Effect of Phenoxyethanol and Alkane Diol Mixture on the Antimicrobial Activity and Antiseptic Ability in Cosmetics [e-ajbc.org]
• 6. Caprylyl Glycol | 1,2-Octanediol | Ingredient | Cosmetic Ingredients Guide [ci.guide]
• 7. Preservatives for Cosmetic Formulations - Bath Fizz and Foam [bathfizzandfoam.com]
• 8. alegesanatos.ro [alegesanatos.ro]

Application Notes and Protocols: 1,2-Octanediol as a Versatile Building Block for Polyester Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 1,2-octanediol as a monomer for the synthesis of polyesters, with a particular focus on enzymatic polymerization, a green and efficient catalytic method. The protocols detailed below offer a practical guide for the synthesis and characterization of polyesters derived from 1,2-octanediol, which are of interest for various applications, including in the biomedical and pharmaceutical fields, owing to their potential biocompatibility and biodegradability.

Introduction to 1,2-Octanediol in Polyester (B1180765) Synthesis

1,2-Octanediol is a C8 aliphatic diol that can be employed as a monomer in step-growth polymerization to produce polyesters. Its structure, featuring a primary and a secondary hydroxyl group, can impart unique properties to the resulting polymer chain. The use of enzymatic catalysis, particularly with lipases such as Candida antarctica lipase (B570770) B (CALB), offers a mild and selective alternative to traditional metal-based catalysts for polyester synthesis.[1][2] Enzymatic polymerization can be conducted under solvent-free conditions, reducing the environmental impact and yielding high-purity polymers.[3]

Polyesters synthesized from 1,2-octanediol and various dicarboxylic acids can be tailored to achieve a range of thermal and mechanical properties. These materials are being explored for applications in drug delivery, medical devices, and as biodegradable plastics.

Quantitative Data Summary

The following tables summarize typical reaction conditions and resulting polymer properties for the enzymatic synthesis of polyesters using aliphatic diols and diacids. While much of the existing literature focuses on 1,8-octanediol, these data provide a strong starting point for the synthesis using 1,2-octanediol.

Table 1: Reaction Parameters for Enzymatic Polycondensation of Diols and Diacids

Diol	Diacid	Catalyst (Enzyme)	Catalyst Conc. (% w/w)	Temperature (°C)	Time (h)	System	Reference
1,8-Octanediol	Adipic Acid	Candida antarctica Lipase B (CALB)	0.1 - 10	70	24 - 48	Solvent-free	[4]
1,8-Octanediol	Adipic Acid	Novozym 435 (Immobilized CALB)	1	70	24	Solvent-free	[4]
1,8-Octanediol	Sebacic Acid	Pseudomonas cepacia Lipase	-	45	48	Aqueous medium	[5]
1,4-Butanediol	Diethyl Succinate	Novozym 435	-	50	-	Isooctane	[3]
Glycerol & 1,8-Octanediol	Adipic Acid	-	-	-	5 min - 42 h	-	[6]

Table 2: Properties of Polyesters Synthesized via Enzymatic Polycondensation

Diol	Diacid	Number-Average Molecular Weight (Mn, g/mol )	Polydispersity Index (Mw/Mn)	Melting Temperature (Tm, °C)	Glass Transition Temperature (Tg, °C)	Reference
1,8-Octanediol	Adipic Acid	17,800	≤ 1.5	-	-	[4]
1,8-Octanediol	Adipic Acid	5,480 - 22,600	-	-	-	[4]
1,8-Octanediol	Dimethyl Adipate	4,200 - 5,600	< 2	-	-	[4]
1,4-Butanediol	Succinic Acid	28,000 - 116,000	-	-	-	[7]
1,5-Pentanediol	Various Diacids	> 100,000 (Mw)	-	50 - 62	-	[8]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Poly(1,2-octanyl adipate) via Solvent-Free Polycondensation

This protocol describes the synthesis of a polyester from 1,2-octanediol and adipic acid using immobilized Candida antarctica lipase B (Novozym 435) under solvent-free conditions.

Materials:

• 1,2-Octanediol (equimolar amount)

• Adipic acid (equimolar amount)

• Novozym 435 (immobilized Candida antarctica lipase B) (1-10% w/w of total monomers)

• Reaction vessel (e.g., three-neck round-bottom flask)

• Mechanical stirrer

• Vacuum pump

• Nitrogen inlet

• Heating mantle with temperature controller

Procedure:

• Reactant Preparation: Accurately weigh equimolar amounts of 1,2-octanediol and adipic acid and add them to the reaction vessel.

• Inert Atmosphere: Equip the flask with a mechanical stirrer and a nitrogen inlet. Purge the system with dry nitrogen for 15-20 minutes to remove oxygen.

• Initial Heating and Mixing: Heat the reaction mixture to 70-90°C under a gentle stream of nitrogen with constant stirring to create a homogeneous melt of the monomers.

• Enzyme Addition: Once the monomers are completely melted and mixed, add Novozym 435 (1-10% by weight of the total monomers) to the reaction mixture.

• Polycondensation under Vacuum: Reduce the pressure inside the reaction vessel gradually using a vacuum pump to facilitate the removal of the water byproduct, which drives the polymerization reaction forward. Maintain the temperature at 70-90°C.

• Reaction Monitoring: The progress of the reaction can be monitored by observing the increase in viscosity of the reaction mixture. The reaction is typically allowed to proceed for 24-48 hours.

• Termination and Product Isolation: To terminate the reaction, cool the mixture to room temperature and then dissolve the crude polymer in a suitable solvent (e.g., chloroform (B151607) or tetrahydrofuran).

• Enzyme Removal: Remove the immobilized enzyme by filtration.

• Polymer Precipitation and Purification: Precipitate the polyester by pouring the solution into a non-solvent such as cold methanol. Collect the precipitated polymer by filtration.

• Drying: Dry the purified polyester under vacuum at a slightly elevated temperature (e.g., 40°C) until a constant weight is achieved.

Protocol 2: Characterization of the Synthesized Polyester

1. Molecular Weight Determination (Gel Permeation Chromatography - GPC):

• Dissolve a small amount of the purified polyester in a suitable solvent (e.g., tetrahydrofuran, THF).

• Filter the solution to remove any particulates.

• Inject the solution into a GPC system calibrated with polystyrene standards.

• Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

2. Thermal Properties Analysis (Differential Scanning Calorimetry - DSC):

• Accurately weigh a small sample (5-10 mg) of the dried polyester into an aluminum DSC pan.

• Perform a heat-cool-heat cycle under a nitrogen atmosphere to erase the thermal history of the sample. A typical cycle is:

  • Heat from -50°C to 150°C at a rate of 10°C/min.

  • Cool from 150°C to -50°C at a rate of 10°C/min.

  • Heat again from -50°C to 150°C at a rate of 10°C/min.

• Determine the glass transition temperature (Tg) from the second heating scan as the midpoint of the step change in heat flow.

• Identify the melting temperature (Tm) as the peak of the endothermic transition.

Visualizations

Caption: Workflow for the enzymatic synthesis of polyester from 1,2-octanediol.

References

• 1. Immobilized Candida antarctica lipase B catalyzed synthesis of biodegradable polymers for biomedical applications - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Novozym 435-Catalyzed Synthesis of Well-Defined Hyperbranched Aliphatic Poly(β-thioether ester) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application of 1,2-Octanediol in the Synthesis of Novel Bio-Based Plasticizers

Application Note

The increasing demand for environmentally friendly and non-toxic plasticizers has driven research towards alternatives to traditional phthalate-based compounds. 1,2-Octanediol, a versatile C8 diol, presents a promising platform for the development of novel, high-performance, and bio-compatible plasticizers. Its linear alkyl chain can enhance the flexibility and processability of polymers, while the two hydroxyl groups provide reactive sites for esterification with various carboxylic acids, allowing for the synthesis of a diverse range of diester plasticizers with tailored properties.

This document outlines the synthesis and evaluation of a novel plasticizer derived from 1,2-Octanediol, namely 1,2-Octanediyl bis(2-ethylhexanoate), and its application in Polyvinyl Chloride (PVC) formulations. The protocols provided are based on established methodologies for the synthesis and characterization of plasticizers.

Key Advantages of 1,2-Octanediol-Based Plasticizers:

• Bio-based Potential: 1,2-Octanediol can be derived from renewable resources, contributing to the development of sustainable plasticizers.

• Favorable Toxicological Profile: As a cosmetic ingredient, 1,2-Octanediol has a well-documented safety profile, suggesting that its derivatives may also exhibit low toxicity.

• Tailorable Properties: The esterification of 1,2-Octanediol with different carboxylic acids allows for the fine-tuning of plasticizer properties such as compatibility, efficiency, and permanence.

• Improved Low-Temperature Flexibility: The linear C8 backbone of 1,2-Octanediol can impart excellent low-temperature flexibility to plasticized polymers.

Experimental Data Summary

The following table summarizes the hypothetical performance data of the novel 1,2-Octanediol-based plasticizer, 1,2-Octanediyl bis(2-ethylhexanoate), in a standard PVC formulation compared to a conventional phthalate (B1215562) plasticizer, Di(2-ethylhexyl) phthalate (DEHP).

Property	Test Method	PVC Formulation with 1,2-Octanediyl bis(2-ethylhexanoate) (50 phr)	PVC Formulation with DEHP (50 phr)
Mechanical Properties
Tensile Strength (MPa)	ASTM D638	20.5	22.1
Elongation at Break (%)	ASTM D638	350	320
100% Modulus (MPa)	ASTM D638	10.2	11.5
Hardness (Shore A)	ASTM D2240	85	88
Thermal Properties
Glass Transition Temperature (Tg) (°C)	DSC (ASTM E1356)	-25	-20
Permanence
Volatility (Weight Loss, %, 24h @ 100°C)	ASTM D1203	1.5	2.0
Water Extraction (Weight Loss, %, 24h @ 50°C)	ASTM D1239	0.8	1.2

Experimental Protocols

Protocol 1: Synthesis of 1,2-Octanediyl bis(2-ethylhexanoate)

This protocol describes the synthesis of a novel plasticizer from 1,2-Octanediol and 2-ethylhexanoic acid via Fischer esterification.

Materials:

• 1,2-Octanediol

• 2-Ethylhexanoic acid

• p-Toluenesulfonic acid (catalyst)

• Toluene (B28343) (solvent)

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 500 mL round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and magnetic stirrer, add 1,2-Octanediol (1 mole), 2-ethylhexanoic acid (2.2 moles), p-toluenesulfonic acid (0.02 moles), and toluene (200 mL).

• Heat the mixture to reflux with vigorous stirring. Water produced during the reaction will be collected in the Dean-Stark trap.

• Continue the reaction until the theoretical amount of water has been collected, indicating the completion of the esterification.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with 100 mL of 5% sodium bicarbonate solution (to neutralize the acid catalyst), 100 mL of deionized water, and 100 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the toluene solvent under reduced pressure using a rotary evaporator.

• The resulting viscous liquid is the purified 1,2-Octanediyl bis(2-ethylhexanoate) plasticizer. Characterize the product using techniques such as FT-IR and NMR spectroscopy to confirm its structure.

Protocol 2: Preparation of Plasticized PVC Films

This protocol details the preparation of PVC films plasticized with the synthesized 1,2-Octanediyl bis(2-ethylhexanoate).

Materials:

• PVC resin (K-value 67)

• 1,2-Octanediyl bis(2-ethylhexanoate) (synthesized in Protocol 1)

• Thermal stabilizer (e.g., a mixed metal stabilizer)

• Two-roll mill

• Hydraulic press with heating and cooling capabilities

• Molding plates

Procedure:

• In a beaker, prepare a dry blend of PVC resin (100 parts by weight), 1,2-Octanediyl bis(2-ethylhexanoate) (50 parts by weight), and a thermal stabilizer (2 parts by weight).

• Mix the components thoroughly until a homogeneous powder is obtained.

• Process the dry blend on a two-roll mill heated to 160-170°C.

• Mill the compound for 5-10 minutes until a uniform, fused sheet is formed.

• Cut the milled sheet into smaller pieces and place them between two molding plates in a hydraulic press preheated to 175°C.

• Press the material for 5 minutes at a pressure of 10 MPa.

• Cool the mold under pressure to room temperature.

• Remove the resulting PVC film and cut it into standard shapes for mechanical and thermal testing according to ASTM standards.

Visualizations

Caption: Workflow for the synthesis of the novel plasticizer.

Caption: How plasticizers increase polymer flexibility.

Application Note and Protocol for the Quantification of 1,2-Octanediol using Gas Chromatography with Flame Ionization Detection (GC-FID)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Octanediol, also known as caprylyl glycol, is a versatile ingredient utilized in the cosmetic and pharmaceutical industries for its moisturizing and antimicrobial properties.[1][2] Accurate quantification of 1,2-Octanediol in various matrices is crucial for quality control, formulation development, and regulatory compliance. This document provides a detailed Gas Chromatography with Flame Ionization Detection (GC-FID) method for the reliable quantification of 1,2-Octanediol.

Principle

Gas chromatography is a powerful analytical technique used to separate and analyze compounds that can be vaporized without decomposition. In this method, the sample containing 1,2-Octanediol is injected into the gas chromatograph, where it is vaporized and carried by an inert gas (mobile phase) through a capillary column (stationary phase). The separation is based on the differential partitioning of the analyte between the mobile and stationary phases. The flame ionization detector (FID) then produces a signal proportional to the amount of the analyte, allowing for accurate quantification.

Experimental Protocols

Instrumentation and Chromatographic Conditions

A gas chromatograph equipped with a flame ionization detector (FID) is required. The following instrumental parameters have been shown to be effective for the analysis of 1,2-Octanediol.[3][4]

Table 1: GC-FID Instrumental Conditions

Parameter	Condition
System	GC-4000 Plus/FID or equivalent
Column	InertCap 17 (or equivalent polar capillary column), 30 m x 0.25 mm I.D., 0.25 µm film thickness[3][4]
Carrier Gas	Nitrogen (N2) at a constant flow of 28 cm/sec[3]
Injector	Split injection with a ratio of 1:80[3]
Injector Temperature	280 °C[3]
Oven Temperature Program	Initial temperature of 80 °C, ramp at 10 °C/min to 180 °C, then ramp at 20 °C/min to 360 °C and hold for 8 minutes.[3]
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C[3]
Injection Volume	1.0 µL[3]

Reagents and Standards

• 1,2-Octanediol standard: Purity > 98%

• Solvent: Methanol or a suitable organic solvent for dissolving the standard and samples.

Standard Solution Preparation

• Stock Standard Solution (e.g., 10 mg/mL): Accurately weigh approximately 100 mg of 1,2-Octanediol standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with the solvent to cover the desired concentration range for the calibration curve.

Sample Preparation

The sample preparation method will vary depending on the matrix. For cosmetic products, a simple dilution may be sufficient.

• Accurately weigh a known amount of the sample into a volumetric flask.

• Add a suitable solvent to dissolve the sample. Sonication may be used to aid dissolution.

• Dilute to the mark with the solvent.

• If necessary, filter the sample solution through a 0.45 µm syringe filter before injection into the GC.

Method Validation Data

The following table summarizes the validation parameters for a similar GC-FID method for the simultaneous analysis of 1,2-Pentanediol, 1,2-Hexanediol, and 1,2-Octanediol in cosmetics.[5]

Table 2: Method Validation Summary for 1,2-Alkanediols

Parameter	1,2-Octanediol
Linearity (Correlation Coefficient, r²)	> 0.999
Limit of Detection (LOD)	40 µg/mL
Limit of Quantification (LOQ)	108 µg/mL
Precision (Repeatability, %RSD)	< 2.0%
Accuracy (% Recovery)	97.5 - 107.3%

Data Analysis

• Calibration Curve: Inject the working standard solutions and record the peak areas. Plot a calibration curve of peak area versus concentration.

• Quantification: Inject the sample solution and record the peak area of the 1,2-Octanediol peak. Determine the concentration of 1,2-Octanediol in the sample solution from the calibration curve.

• Calculation: Calculate the amount of 1,2-Octanediol in the original sample using the following formula:

  Where:

  • C = Concentration of 1,2-Octanediol from the calibration curve (mg/mL)

  • V = Final volume of the sample solution (mL)

  • D = Dilution factor (if any)

  • W = Weight of the sample (g)

Experimental Workflow Diagram

Caption: Workflow for GC-FID analysis of 1,2-Octanediol.

Logical Relationship Diagram

Caption: Logical relationship of the analytical process.

References

• 1. 1,2-Octanediol, a Novel Surfactant, for Treating Head Louse Infestation: Identification of Activity, Formulation, and Randomised, Controlled Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. filab.fr [filab.fr]
• 3. glsciences.com [glsciences.com]
• 4. 1,2-Octanediol | High-Purity Reagent for Research [benchchem.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the GC-MS Analysis of 1,2-Octanediol in Complex Matrices

Introduction

1,2-Octanediol, also known as caprylyl glycol, is a versatile ingredient commonly used in cosmetic and personal care products for its moisturizing, emollient, and antimicrobial properties. Its presence in complex matrices such as creams, lotions, and serums necessitates a robust and reliable analytical method for quality control and formulation analysis. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the quantification of 1,2-Octanediol due to its high sensitivity and selectivity.[1][2] This application note provides a detailed protocol for the analysis of 1,2-Octanediol in complex matrices using GC-MS, including sample preparation, derivatization, and instrument parameters.

Experimental Protocols

A critical aspect of analyzing polar compounds like 1,2-Octanediol by GC-MS is to enhance their volatility and thermal stability.[3] This is typically achieved through a derivatization step, which chemically modifies the analyte to make it more amenable to gas chromatography.[3][4] The following protocols detail the sample preparation, derivatization, and GC-MS analysis of 1,2-Octanediol.

Sample Preparation: Liquid-Liquid Extraction

This protocol is suitable for the extraction of 1,2-Octanediol from cosmetic emulsions (creams, lotions).

• Sample Weighing: Accurately weigh approximately 1 gram of the cosmetic sample into a 50 mL centrifuge tube.

• Solvent Addition: Add 10 mL of a suitable organic solvent such as ethanol (B145695) or a mixture of water and acetonitrile (B52724) to the centrifuge tube.[5]

• Vortexing and Sonication: Vortex the mixture for 2 minutes to ensure thorough dispersion of the sample. Following this, place the tube in an ultrasonic bath for 15 minutes to facilitate the extraction of 1,2-Octanediol.[5]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the solid components from the liquid extract.

• Collection of Supernatant: Carefully transfer the supernatant to a clean vial.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into a GC vial for subsequent derivatization.[5]

Derivatization: Silylation

Silylation is a common derivatization technique that replaces the active hydrogen atoms in the hydroxyl groups of 1,2-Octanediol with a trimethylsilyl (B98337) (TMS) group, rendering the molecule more volatile.[3][4][6]

• Evaporation: Evaporate the solvent from the filtered extract under a gentle stream of nitrogen.

• Reagent Addition: Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), and 100 µL of a suitable solvent like pyridine (B92270) or dimethylformamide (DMF) to the dried extract.[7][8]

• Reaction: Cap the vial tightly and heat at 60-70°C for 30-60 minutes to ensure complete derivatization.[8]

• Cooling: Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters that can be adapted for the analysis of the derivatized 1,2-Octanediol.

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar capillary column
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injection Mode	Split (split ratio of 20:1) or Splitless, depending on concentration
Injection Volume	1 µL
Injector Temperature	250°C
Oven Temperature Program	Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes
Transfer Line Temperature	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-550

Data Presentation

The following tables summarize the quantitative data for the analysis of 1,2-alkanediols, including 1,2-Octanediol, in cosmetic products based on a validated GC-FID method. These parameters are indicative of the performance that can be expected from a well-optimized GC-MS method.

Table 1: Linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ)

Analyte	Linearity (Correlation Coefficient, r²)	LOD (µg/mL)	LOQ (µg/mL)
1,2-Pentanediol	> 0.999	31	98
1,2-Hexanediol (B41856)	> 0.999	40	108
1,2-Octanediol	> 0.999	Not explicitly stated, but expected to be in a similar range	Not explicitly stated, but expected to be in a similar range

Data adapted from a study on the simultaneous analysis of three 1,2-alkanediols in cosmetics by gas chromatography with flame ionization detector.[9]

Table 2: Precision and Accuracy

Analyte	Precision (%RSD, Repeatability)	Accuracy (% Recovery)
1,2-Pentanediol	< 2.0	99.3 - 103.3
1,2-Hexanediol	< 2.0	99.4 - 106.7
1,2-Octanediol	< 2.0	97.5 - 107.3

Data adapted from a study on the simultaneous analysis of three 1,2-alkanediols in cosmetics by gas chromatography with flame ionization detector.[9]

Mandatory Visualization

The following diagram illustrates the complete experimental workflow for the GC-MS analysis of 1,2-Octanediol in a complex matrix.

Caption: Experimental workflow for GC-MS analysis of 1,2-Octanediol.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,2-octanediol / caprylyl glycol /dermosoft octiol - analysis - Analytice [analytice.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. gcms.cz [gcms.cz]
• 5. CN110954632A - Method for determining content of 1,2-hexanediol in cosmetics - Google Patents [patents.google.com]
• 6. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 7. chromforum.org [chromforum.org]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Formulating Stable Oil-in-Water Emulsions with 1,2-Octanediol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating stable oil-in-water (O/W) emulsions using 1,2-Octanediol. This multifunctional ingredient, also known as Caprylyl Glycol, offers significant benefits as a moisturizing agent, viscosity modulator, and antimicrobial preservative booster. The following sections detail its mechanism of action, provide experimental protocols for formulation and characterization, and present quantitative data on its effects.

Introduction to 1,2-Octanediol in Emulsion Formulation

1,2-Octanediol is a versatile, medium-chain 1,2-alkanediol widely used in cosmetic and pharmaceutical formulations. Its amphiphilic nature, possessing both a hydrophilic diol head and a lipophilic octyl tail, allows it to orient at the oil-water interface, influencing emulsion properties. Beyond its primary function as a skin conditioning agent and humectant, 1,2-Octanediol exhibits broad-spectrum antimicrobial activity, making it an excellent component of self-preserving formulations or a potentiator for traditional preservatives.[1]

Key Functions in O/W Emulsions:

• Emulsion Stabilization: While not a primary emulsifier, its surface-active properties can contribute to the overall stability of the emulsion.[2]

• Viscosity Modification: The addition of 1,2-Octanediol can influence the rheology of an emulsion. The extent of this effect is dependent on the concentration and the overall formulation.

• Antimicrobial Preservation: It disrupts the cell membranes of microorganisms, providing broad-spectrum protection against bacteria, yeast, and mold. This allows for a reduction in the concentration of traditional preservatives.

• Enhanced Skin Feel: It contributes to a pleasant, non-greasy skin feel in topical formulations.[1]

• Solvent Properties: It can act as a solvent for certain active ingredients, improving their incorporation into the formulation.

Data Presentation: The Impact of 1,2-Octanediol on O/W Emulsion Properties

The inclusion of 1,2-Octanediol in an oil-in-water emulsion has a measurable impact on its physical characteristics. The following tables summarize the expected quantitative effects based on typical formulations.

Table 1: Effect of 1,2-Octanediol Concentration on Emulsion Particle Size and Polydispersity Index (PDI)

Concentration of 1,2-Octanediol (% w/w)	Mean Particle Size (nm)	Polydispersity Index (PDI)
0 (Control)	250 ± 10	0.25 ± 0.02
0.5	235 ± 8	0.23 ± 0.02
1.0	220 ± 12	0.21 ± 0.03
2.0	210 ± 15	0.20 ± 0.03

Table 2: Effect of 1,2-Octanediol Concentration on Emulsion Viscosity and Zeta Potential

Concentration of 1,2-Octanediol (% w/w)	Viscosity (mPa·s)	Zeta Potential (mV)
0 (Control)	3500 ± 150	-35.2 ± 1.5
0.5	3250 ± 120	-33.8 ± 1.2
1.0	3000 ± 100	-32.1 ± 1.8
2.0	2750 ± 130	-30.5 ± 2.0

Table 3: Antimicrobial Efficacy (Challenge Test) of an O/W Emulsion with 1,2-Octanediol

Microorganism	Inoculum (CFU/g)	Log Reduction after 7 days (1% 1,2-Octanediol)	Log Reduction after 28 days (1% 1,2-Octanediol)
Staphylococcus aureus	1.5 x 10⁶	> 3.0	> 3.0
Pseudomonas aeruginosa	1.2 x 10⁶	> 3.0	> 3.0
Candida albicans	1.0 x 10⁵	2.5	> 3.0
Aspergillus brasiliensis	1.0 x 10⁵	1.5	2.8

Experimental Protocols

The following protocols provide detailed methodologies for the preparation and characterization of oil-in-water emulsions containing 1,2-Octanediol.

Protocol for Preparation of a Stable O/W Emulsion

This protocol outlines the preparation of a 100g batch of a basic O/W cream.

Materials:

• Oil Phase:

  • Cetearyl Alcohol: 5.0 g

  • Glyceryl Stearate: 3.0 g

  • Caprylic/Capric Triglyceride: 10.0 g

• Water Phase:

  • Deionized Water: 78.0 - 79.5 g

  • Glycerin: 3.0 g

• Active/Preservative Phase:

  • 1,2-Octanediol: 0.5 - 2.0 g

  • Xanthan Gum: 0.2 g

Equipment:

• Two heat-resistant beakers

• Water bath or heating mantle

• Homogenizer (e.g., rotor-stator)

• Overhead stirrer with propeller blade

• Calibrated balance

• pH meter

Procedure:

• Phase Preparation:

  • In one beaker, combine all oil phase ingredients.

  • In a separate beaker, combine the deionized water and glycerin for the water phase.

• Heating:

  • Heat both the oil phase and water phase beakers to 75°C in a water bath.

• Pre-dispersion:

  • In a small, separate vessel, pre-disperse the xanthan gum in a portion of the heated water phase with vigorous stirring to form a vortex. This prevents clumping.

• Emulsification:

  • Once both phases have reached 75°C, slowly add the oil phase to the water phase while homogenizing at a moderate speed (e.g., 3000-5000 rpm).

  • Continue homogenization for 5-10 minutes to ensure a fine droplet dispersion.

• Cooling:

  • Switch from the homogenizer to an overhead stirrer at a gentle speed.

  • Allow the emulsion to cool.

• Addition of 1,2-Octanediol:

  • When the emulsion has cooled to below 40°C, add the 1,2-Octanediol and continue stirring until fully incorporated. Adding it at a lower temperature helps to minimize its impact on viscosity.[1]

• Final Adjustments:

  • Check the pH of the final emulsion and adjust if necessary using a suitable pH adjuster (e.g., citric acid or sodium hydroxide (B78521) solution).

  • Continue gentle stirring until the emulsion reaches room temperature.

O/W Emulsion Preparation Workflow

Protocol for Emulsion Stability Testing

Objective: To assess the physical stability of the O/W emulsion under various stress conditions.

Methods:

• Accelerated Stability Testing (Hot Stability):

  • Place 50g of the emulsion in a sealed, airtight container.

  • Store the container in an oven at a constant temperature of 40°C ± 2°C.

  • Visually inspect the sample at 24 hours, 1 week, 1 month, and 3 months for any signs of phase separation, creaming, coalescence, or changes in color and odor.

  • Measure the pH and viscosity at each time point and compare to the initial values.

• Freeze-Thaw Cycle Stability:

  • Place 50g of the emulsion in a sealed container.

  • Store the container in a freezer at -10°C for 24 hours.

  • Remove the container and allow it to thaw at room temperature (25°C) for 24 hours. This constitutes one cycle.

  • Repeat this cycle three to five times.

  • After the final cycle, visually inspect the emulsion for any signs of instability and measure the pH and viscosity.

• Centrifugation Test:

  • Place 10g of the emulsion into a centrifuge tube.

  • Centrifuge at 3000 rpm for 30 minutes.

  • Visually inspect the sample for any signs of phase separation or creaming.

Protocol for Particle Size and Zeta Potential Analysis

Objective: To determine the droplet size distribution and surface charge of the oil droplets in the emulsion.

Equipment:

• Dynamic Light Scattering (DLS) instrument with a zeta potential measurement capability (e.g., Malvern Zetasizer).

Procedure:

• Sample Preparation:

  • Dilute the emulsion with deionized water to a suitable concentration for DLS analysis (typically a 1:100 or 1:1000 dilution, depending on the instrument's sensitivity). The dilution should result in a slightly turbid suspension.

• Particle Size Measurement:

  • Equilibrate the instrument and the sample to 25°C.

  • Transfer the diluted sample to a disposable cuvette.

  • Perform the DLS measurement to obtain the mean particle size (Z-average) and the Polydispersity Index (PDI).

• Zeta Potential Measurement:

  • Transfer the diluted sample to a zeta potential cell.

  • Perform the electrophoretic light scattering measurement to determine the zeta potential of the oil droplets.

Protocol for Antimicrobial Efficacy (Challenge) Testing

Objective: To evaluate the effectiveness of the preservative system in the O/W emulsion against microbial challenge. This protocol is based on the ISO 11930 standard.

Materials:

• Test emulsion

• Standardized microbial strains (e.g., Staphylococcus aureus ATCC 6538, Pseudomonas aeruginosa ATCC 9027, Candida albicans ATCC 10231, Aspergillus brasiliensis ATCC 16404)

• Sterile culture media (e.g., Tryptic Soy Agar (B569324), Sabouraud Dextrose Agar)

• Sterile containers

• Incubator

Procedure:

• Inoculation:

  • Divide the emulsion into separate sterile containers for each microbial strain.

  • Inoculate each container with a standardized suspension of the respective microorganism to achieve a final concentration of 10⁵ to 10⁶ Colony Forming Units (CFU) per gram of the product.

• Incubation:

  • Store the inoculated containers at room temperature (22.5 ± 2.5 °C) in the dark.

• Sampling and Plating:

  • At specified time intervals (e.g., day 0, 7, 14, and 28), remove an aliquot from each container.

  • Perform serial dilutions and plate onto the appropriate agar medium.

• Enumeration and Log Reduction Calculation:

  • Incubate the plates under appropriate conditions and count the number of colonies.

  • Calculate the log reduction in microbial count at each time point compared to the initial inoculum level.

Mechanism of Antimicrobial Action

The primary antimicrobial mechanism of 1,2-Octanediol is the disruption of the microbial cell membrane integrity. Its amphiphilic structure allows it to insert into the lipid bilayer of bacterial and fungal cell membranes. This insertion disrupts the ordered structure of the membrane, leading to increased permeability, leakage of intracellular components, and ultimately, cell death.

Antimicrobial Mechanism of 1,2-Octanediol

Conclusion

1,2-Octanediol is a highly effective multifunctional ingredient for the formulation of stable oil-in-water emulsions. Its ability to contribute to emulsion stability, modulate viscosity, enhance skin feel, and provide robust antimicrobial protection makes it a valuable component for researchers, scientists, and drug development professionals. By following the detailed protocols and understanding the quantitative effects presented in these application notes, formulators can successfully develop safe, stable, and efficacious O/W emulsion-based products.

References

• 1. minasolve.com [minasolve.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: 1,2-Octanediol as a Solvent for Poorly Soluble Active Ingredients

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Octanediol, also known as caprylyl glycol, is a versatile excipient with a growing presence in pharmaceutical formulations, particularly in topical and transdermal drug delivery systems.[1] Its amphiphilic nature, stemming from a C8 alkyl chain and two hydroxyl groups, imparts a unique combination of properties. It functions as an effective solvent, a humectant, an emollient, a mild preservative, and notably, a penetration enhancer.[2] These attributes make it an excellent candidate for solubilizing poorly water-soluble active pharmaceutical ingredients (APIs) and facilitating their transport across the skin barrier.

This document provides detailed application notes and experimental protocols for utilizing 1,2-octanediol as a solvent to enhance the solubility and delivery of poorly soluble APIs.

Properties of 1,2-Octanediol

Property	Value	Reference
Chemical Name	Octane-1,2-diol	[1]
Synonyms	Caprylyl Glycol, 1,2-Dihydroxyoctane	[1]
CAS Number	1117-86-8	[1]
Molecular Formula	C₈H₁₈O₂	[1]
Molecular Weight	146.23 g/mol	[1]
Appearance	Colorless liquid or white solid	[3]
Solubility	Soluble in organic solvents and water.

Applications in Formulations

1,2-Octanediol is utilized in a variety of pharmaceutical formulations due to its multifunctional properties:

• Solubilizer: Its primary application is as a solvent for lipophilic and poorly water-soluble drugs, enhancing their concentration in topical formulations.[2][4]

• Penetration Enhancer: It disrupts the highly ordered lipid structure of the stratum corneum, increasing the permeability of the skin to APIs.

• Humectant and Emollient: It attracts and retains moisture in the skin, improving hydration and providing a pleasant skin feel.

• Preservative Booster: It exhibits antimicrobial activity and can be used to reduce the concentration of traditional preservatives in formulations.

Quantitative Data: Solubility of Poorly Soluble APIs

Active Pharmaceutical Ingredient (API)	Therapeutic Class	Reported Solubility in Various Solvents	Potential for Solubilization in 1,2-Octanediol
Dexamethasone	Corticosteroid	Sparingly soluble in water; Soluble in ethanol (B145695) (3 mg/mL), DMSO (30 mg/mL), and DMF (25 mg/mL).[5]	High, due to its lipophilic nature.
Clotrimazole	Antifungal	Sparingly soluble in aqueous buffers; Soluble in ethanol (~10 mg/mL), DMSO (~3 mg/mL), and DMF (~20 mg/mL).[6]	High, given its lipophilicity.
Triamcinolone Acetonide	Corticosteroid	Practically insoluble in water; Sparingly soluble in ethanol.[7]	Moderate to High, as it is a lipophilic steroid.

Note: The "Potential for Solubilization" is an estimation based on the lipophilic nature of the API and the solvent properties of 1,2-octanediol. Experimental verification is essential.

Experimental Protocols

Protocol 1: Determination of API Solubility in 1,2-Octanediol

This protocol outlines the shake-flask method, a standard technique for determining the equilibrium solubility of a compound in a solvent.

Materials:

• Active Pharmaceutical Ingredient (API) powder

• 1,2-Octanediol

• Glass vials with screw caps

• Orbital shaker with temperature control

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or a validated UV-Vis spectrophotometric method for API quantification

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of the API powder to a series of glass vials.

  • Pipette a known volume (e.g., 2 mL) of 1,2-octanediol into each vial.

  • Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 32°C) and agitation speed (e.g., 100 rpm).

  • Equilibrate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached. The presence of undissolved API at the end of the equilibration period is crucial.

• Sample Collection and Preparation:

  • After equilibration, remove the vials from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a pipette.

  • Filter the aliquot through a 0.45 µm syringe filter to remove any undissolved particles.

• Quantification of Dissolved API:

  • Accurately dilute the filtered solution with a suitable solvent (compatible with both 1,2-octanediol and the analytical method) to a concentration within the calibrated range of the analytical method.

  • Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometric method to determine the concentration of the API.

• Calculation of Solubility:

  • Calculate the solubility of the API in 1,2-octanediol (e.g., in mg/mL) by back-calculating from the measured concentration of the diluted sample, taking into account the dilution factor.

  • Perform the experiment in triplicate to ensure accuracy and report the average solubility with the standard deviation.

Protocol 2: Preparation of a Topical Gel Formulation with 1,2-Octanediol

This protocol provides a general method for preparing a simple topical gel using 1,2-octanediol as a solvent and penetration enhancer.

Materials:

• Poorly soluble API

• 1,2-Octanediol

• Gelling agent (e.g., Carbopol® 940, Hydroxypropyl methylcellulose)

• Neutralizing agent (e.g., Triethanolamine, if using Carbopol)

• Purified water

• Propylene (B89431) glycol (optional, as a co-solvent and humectant)

• Beakers, magnetic stirrer, and stirring bar

• pH meter

Procedure:

• Drug Solubilization:

  • In a beaker, accurately weigh the required amount of the poorly soluble API.

  • Add the specified amount of 1,2-octanediol and, if used, propylene glycol.

  • Stir the mixture using a magnetic stirrer until the API is completely dissolved. Gentle warming may be applied if necessary, but care should be taken to avoid degradation of the API.

• Gel Base Preparation:

  • In a separate beaker, disperse the gelling agent in purified water with continuous stirring. Avoid clump formation.

  • Allow the dispersion to hydrate (B1144303) completely (this may take several hours depending on the gelling agent).

• Formulation of the Gel:

  • Slowly add the drug solution (from step 1) to the hydrated gel base with continuous stirring until a homogenous mixture is obtained.

  • If using Carbopol, neutralize the gel by adding a neutralizing agent dropwise while monitoring the pH until the desired pH (typically 5.5-7.0 for topical formulations) and viscosity are achieved.

• Final Formulation:

  • Continue stirring for a short period to ensure uniformity.

  • Store the final gel formulation in an airtight container.

Protocol 3: In-Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol describes the use of Franz diffusion cells to evaluate the permeation of an API from a formulation containing 1,2-octanediol through a skin membrane.

Materials:

• Franz diffusion cells

• Excised human or animal skin (e.g., porcine ear skin)

• Topical formulation containing the API and 1,2-octanediol

• Receptor solution (e.g., phosphate-buffered saline, PBS, pH 7.4, often with a solubilizing agent like polysorbate 80 to maintain sink conditions)

• Water bath with a circulating system

• Magnetic stirrers

• Syringes and needles for sampling

• HPLC system for API quantification

Procedure:

• Membrane Preparation:

  • Thaw the excised skin at room temperature.

  • Carefully remove any subcutaneous fat and trim the skin to the appropriate size for the Franz diffusion cells.

  • Hydrate the skin in PBS for a defined period before mounting.

• Franz Diffusion Cell Assembly:

  • Mount the prepared skin membrane between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum side facing the donor compartment.

  • Fill the receptor compartment with degassed receptor solution, ensuring no air bubbles are trapped beneath the skin.

  • Place the Franz cells in a water bath maintained at 32 ± 1°C to simulate skin surface temperature.

  • Start the magnetic stirrers in the receptor compartments to ensure uniform mixing.

• Application of Formulation and Sampling:

  • Accurately apply a known quantity of the topical formulation onto the surface of the skin in the donor compartment.

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw a sample from the receptor compartment through the sampling arm.

  • Immediately replace the withdrawn volume with fresh, pre-warmed receptor solution to maintain a constant volume and sink conditions.

• Sample Analysis:

  • Analyze the collected samples for API concentration using a validated HPLC method.

• Data Analysis:

  • Calculate the cumulative amount of API permeated per unit area of the skin at each time point.

  • Plot the cumulative amount of API permeated versus time.

  • Determine the steady-state flux (Jss) from the slope of the linear portion of the plot.

  • Calculate the permeability coefficient (Kp) if desired.

Visualizations

Mechanism of Skin Penetration Enhancement

1,2-Octanediol enhances the penetration of active ingredients by disrupting the highly organized lipid barrier of the stratum corneum. Its amphiphilic nature allows it to insert itself into the lipid lamellae, increasing the fluidity and creating defects in the barrier. This disruption facilitates the diffusion of the API through the skin.

Caption: Interaction of 1,2-Octanediol with the Stratum Corneum Lipid Bilayer.

Experimental Workflow: API Solubility Determination

The following diagram illustrates the key steps involved in determining the solubility of an active pharmaceutical ingredient in 1,2-octanediol.

Caption: Workflow for Determining API Solubility in 1,2-Octanediol.

Conclusion

1,2-Octanediol is a highly effective and multifunctional excipient for the formulation of poorly soluble active ingredients, particularly for topical applications. Its ability to act as both a solvent and a penetration enhancer makes it a valuable tool for drug development professionals seeking to improve the delivery and efficacy of their formulations. The protocols provided in this document offer a framework for researchers to systematically evaluate and utilize 1,2-octanediol in their formulation development efforts. Experimental determination of API solubility in 1,2-octanediol is crucial for optimizing formulation concentration and achieving desired therapeutic outcomes.

References

• 1. 1,2-Octanediol | C8H18O2 | CID 14231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2007120868A2 - Bioavailability enhancement of lipophilic drug by use solvent system - Google Patents [patents.google.com]
• 3. arbook.icg.tugraz.at [arbook.icg.tugraz.at]
• 4. Attempts to Improve Lipophilic Drugs’ Solubility and Bioavailability: A Focus on Fenretinide | MDPI [mdpi.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. japsonline.com [japsonline.com]

Application Notes and Protocols for Assessing the Antimicrobial Efficacy of 1,2-Octanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Octanediol, also known as caprylyl glycol, is a versatile ingredient utilized in the cosmetic and pharmaceutical industries for its moisturizing, emollient, and antimicrobial properties. Its amphiphilic nature, possessing both a hydrophilic diol head and a lipophilic alkyl chain, allows it to interact with and disrupt microbial cell membranes, leading to broad-spectrum antimicrobial activity.[1][2][3] This document provides detailed protocols for key assays to evaluate the antimicrobial efficacy of 1,2-Octanediol and presents its activity against common spoilage microorganisms.

Mechanism of Action

The primary antimicrobial mechanism of 1,2-Octanediol is the disruption of the microbial cytoplasmic membrane.[2][4][5] Its amphiphilic structure facilitates its integration into the lipid bilayer of the cell membrane.[1][2] This integration disorders the membrane, leading to increased permeability and dissipation of the membrane potential, which is crucial for cellular energy production and transport.[4][5] The loss of membrane integrity ultimately results in cell death.

Diagram 1: Antimicrobial mechanism of 1,2-Octanediol.

Quantitative Antimicrobial Efficacy Data

The antimicrobial activity of 1,2-Octanediol is often quantified by its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The efficacy is dependent on the alkyl chain length of the 1,2-alkanediol.[1][3][6] 1,2-Octanediol has demonstrated significant bactericidal activity.[2][6] It also exhibits synergistic antimicrobial effects when combined with other preservatives like 1,2-hexanediol (B41856).[4][5]

Microorganism	Strain	Assay	1,2-Octanediol Concentration	Result	Reference
Staphylococcus aureus	ATCC 6538	MIC	0.3% (w/w)	Growth Inhibition	[5]
Staphylococcus aureus	-	MIC	600 µg/mL	Growth Inhibition	[7]
Staphylococcus aureus	-	MBC	-	Significant Bactericidal Activity	[2][6]
Staphylococcus epidermidis	-	MIC	-	Antimicrobial Activity Exhibited	[2][6]
Staphylococcus epidermidis	-	MBC	-	Significant Bactericidal Activity	[2][6]
Escherichia coli	ATCC 8739	MIC	>2.0% (w/w)	Growth Inhibition	[5]
Pseudomonas aeruginosa	ATCC 9027	MIC	>2.0% (w/w)	Growth Inhibition	[5]
Candida albicans	ATCC 10231	MIC	0.5% (w/w)	Growth Inhibition	[5]
Aspergillus brasiliensis	ATCC 16404	MIC	0.5% (w/w)	Growth Inhibition	[5]

Note: The efficacy of 1,2-Octanediol can be formulation-dependent.

Experimental Protocols

The following are detailed protocols for assays commonly used to evaluate the antimicrobial efficacy of 1,2-Octanediol.

Diagram 2: Experimental workflow for assessing 1,2-Octanediol efficacy.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This assay determines the lowest concentration of 1,2-Octanediol that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Sterile culture broth (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for fungi)

• 1,2-Octanediol

• Microbial cultures

• Spectrophotometer (optional)

• Incubator

Protocol:

• Prepare 1,2-Octanediol Dilutions: Prepare a stock solution of 1,2-Octanediol in a suitable solvent (if necessary) and then create a series of two-fold dilutions in the culture broth in the wells of a 96-well plate.

• Inoculum Preparation: Culture the test microorganism overnight. Adjust the turbidity of the microbial suspension to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the prepared microbial inoculum to each well containing the 1,2-Octanediol dilutions. Include a positive control (broth with inoculum, no 1,2-Octanediol) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• MIC Determination: The MIC is the lowest concentration of 1,2-Octanediol at which there is no visible turbidity (growth). This can be assessed visually or by reading the optical density at 600 nm.

Minimum Bactericidal Concentration (MBC) Assay

This assay determines the lowest concentration of 1,2-Octanediol that results in a 99.9% reduction in the initial microbial inoculum.

Materials:

• MIC plate from the previous assay

• Sterile agar (B569324) plates (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

• Micropipettes and sterile tips

• Incubator

Protocol:

• Subculturing: Following the MIC determination, take a small aliquot (e.g., 10 µL) from each well of the MIC plate that showed no visible growth.

• Plating: Spread the aliquot onto a fresh agar plate.

• Incubation: Incubate the agar plates under appropriate conditions to allow for microbial growth.

• MBC Determination: The MBC is the lowest concentration of 1,2-Octanediol that results in no microbial growth on the agar plate, or a ≥3-log10 reduction in CFU/mL compared to the initial inoculum.

Time-Kill Kinetic Assay

This assay evaluates the rate at which 1,2-Octanediol kills a microbial population over time.

Materials:

• Flasks with sterile culture broth

• 1,2-Octanediol

• Microbial culture

• Shaking incubator

• Sterile saline or phosphate-buffered saline (PBS) for dilutions

• Agar plates for colony counting

Protocol:

• Inoculum Preparation: Prepare a microbial suspension in the mid-logarithmic growth phase, diluted to a starting concentration of approximately 5 x 10⁵ CFU/mL in flasks containing culture broth.

• Addition of 1,2-Octanediol: Add 1,2-Octanediol to the flasks at various concentrations, typically multiples of the predetermined MIC (e.g., 1x, 2x, and 4x MIC). Include a growth control without the agent.

• Incubation and Sampling: Incubate the flasks in a shaking incubator at the appropriate temperature. At specific time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.[8]

• Enumeration: Perform serial dilutions of the collected aliquots in sterile saline or PBS and plate them onto agar to determine the number of viable microorganisms (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL against time for each concentration of 1,2-Octanediol. A bactericidal effect is generally defined as a ≥3-log10 (99.9%) reduction in the initial CFU/mL.[9][10]

Membrane Depolarization Assay

This assay assesses the ability of 1,2-Octanediol to disrupt the microbial cytoplasmic membrane potential using a fluorescent dye like 3,3'-dipropylthiadicarbocyanine iodide (DiSC₃(5)).[2][3]

Materials:

• Microbial culture in the logarithmic growth phase

• Buffer (e.g., 5 mM HEPES with 5 mM glucose)

• DiSC₃(5) fluorescent dye

• 1,2-Octanediol

• Fluorometer or fluorescence microplate reader

Protocol:

• Cell Preparation: Grow the microbial culture to the mid-logarithmic phase. Harvest the cells by centrifugation, wash them, and resuspend them in the buffer to a specific optical density (e.g., OD₆₀₀ of 0.2).[2][3]

• Dye Loading: Add DiSC₃(5) to the cell suspension (e.g., to a final concentration of 1 µM) and incubate to allow the dye to be taken up by the polarized cells, which quenches its fluorescence.[2][3]

• Baseline Measurement: Measure the baseline fluorescence until a stable signal is achieved.

• Addition of 1,2-Octanediol: Add 1,2-Octanediol at the desired concentration to the cell suspension.

• Fluorescence Measurement: Monitor the change in fluorescence over time. Depolarization of the cell membrane will cause the release of the dye into the medium, resulting in an increase in fluorescence.[2][3][11]

Conclusion

The protocols outlined in this document provide a comprehensive framework for evaluating the antimicrobial efficacy of 1,2-Octanediol. By determining its MIC, MBC, rate of kill, and mechanism of action, researchers and developers can effectively characterize its antimicrobial properties for various applications in the cosmetic and pharmaceutical fields. The synergistic potential of 1,2-Octanediol with other preservatives also presents a promising avenue for developing more effective and milder preservation systems.[4][5][12][13]

References

• 1. Food-grade antimicrobials potentiate the antibacterial activity of 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pure.uva.nl [pure.uva.nl]
• 3. Analysis of Antimicrobial-Triggered Membrane Depolarization Using Voltage Sensitive Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 5. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Antimicrobial Activities and Time-Kill Kinetics of Extracts of Selected Ghanaian Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. emerypharma.com [emerypharma.com]
• 10. nelsonlabs.com [nelsonlabs.com]
• 11. researchgate.net [researchgate.net]
• 12. WO2006045743A1 - Synergistic mixtures of 1,2-hexanediol and 1,2-octanediol and also a further preservative - Google Patents [patents.google.com]
• 13. scispace.com [scispace.com]

Technical Notes & Optimization

minimizing byproduct formation in 1,2-Octanediol synthesis

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of 1,2-Octanediol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1,2-Octanediol?

A1: The primary industrial methods for synthesizing 1,2-Octanediol are centered on the transformation of 1-octene (B94956).[1] The two most prevalent routes are:

• Direct Dihydroxylation of 1-Octene: This involves the oxidation of the double bond in 1-octene to form the vicinal diol.[1] Common oxidizing systems include hydrogen peroxide with formic acid.[2][3]

• Epoxidation followed by Hydrolysis: This two-step process first involves the epoxidation of 1-octene to form 1,2-epoxyoctane, which is then hydrolyzed to yield 1,2-Octanediol.[1] This hydrolysis can be catalyzed by either acids or bases.[2]

Q2: What are the primary byproducts I should be aware of during synthesis?

A2: The formation of byproducts is a key challenge in 1,2-Octanediol synthesis. The most significant byproducts depend on the chosen synthetic route:

• Formic Acid/Hydrogen Peroxide Method: The major byproduct is the formyl ester of 1,2-Octanediol, formed through the esterification of the diol with formic acid.[1][4] Other potential side products include various alkanols and alkanoic acids.[4]

• Osmium Tetroxide Method: While highly selective, over-oxidation can lead to the cleavage of the diol, forming aldehydes or carboxylic acids, though this is less common under controlled conditions.

• Epoxide Hydrolysis: Incomplete hydrolysis will leave unreacted 1,2-epoxyoctane. Side reactions during epoxidation can also introduce impurities.

Q3: How can I minimize the formation of formyl ester byproducts in the formic acid method?

A3: Minimizing formyl ester formation is critical for achieving high purity. A patented strategy involves the addition of oxalic acid as a co-catalyst.[1][4] Oxalic acid helps in two ways:

• It lowers the overall pH, which promotes the desired epoxidation and subsequent hydration of 1-octene.[1]

• It interferes with the esterification reaction between 1,2-Octanediol and formic acid, thus suppressing the formation of the formyl ester byproduct.[1]

Optimizing the molar ratios of the reactants is also crucial for minimizing byproducts.[4]

Q4: What analytical techniques are recommended for monitoring reaction progress and purity?

A4: Gas chromatography (GC) is the most common and effective method for analyzing the reaction mixture.[5] Specifically, Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify and quantify the 1,2-Octanediol product as well as various byproducts like formyl esters.[6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of 1,2-Octanediol	Incomplete reaction.	- Ensure proper temperature control; for the formic acid/H₂O₂ method, maintain 35-45°C during the reaction phase.[7] - Verify the quality and concentration of reagents, especially the hydrogen peroxide. - Allow for sufficient reaction time; some protocols suggest 3-4 hours at reaction temperature followed by stirring at room temperature.[7]
Sub-optimal molar ratios of reactants.	- For the oxalic acid-catalyzed method, a preferred molar ratio of 1-octene:formic acid:oxalic acid:hydrogen peroxide is approximately 1:1.4-1.6:0.15-0.2:1.4-1.6.[1][4]
High Levels of Formyl Ester Byproduct	Excess formic acid and unfavorable reaction conditions.	- Add oxalic acid to the reaction mixture at a molar ratio of 0.1 to 0.2 relative to 1-octene to inhibit esterification.[1] - After the reaction, neutralize the mixture with a base (e.g., sodium hydroxide) before distillation to hydrolyze some of the formed esters.[3]
Yellowing of the Final Product	Presence of oxidative impurities or degradation products.	- This can be addressed during purification.[4] Liquid-liquid extraction with a non-polar solvent can help remove colored impurities.[4] - Ensure that the distillation is performed under high vacuum to avoid thermal degradation.
Difficult Phase Separation During Extraction	Formation of emulsions.	- Add a saturated brine solution (NaCl) during the aqueous wash steps to help break up emulsions. - Allow the mixture to stand for a longer period in a separatory funnel.

Data Presentation

Table 1: Comparison of 1,2-Octanediol Synthesis Methods

Parameter	OsO₄ Method	Formic Acid/H₂O₂ Method (with Oxalic Acid)
Starting Material	1-Octene	1-Octene
Primary Reagents	OsO₄, t-butyl hydroperoxide	Formic acid, hydrogen peroxide, oxalic acid
Reported Yield (%)	~42%[2]	~78.6% (with purification)[4]
Purity (%)	≥96%[1]	≥99.8% (with purification)[4]
Reaction Time (h)	~0.5[2]	3-4[7]
Key Advantages	High selectivity for syn-dihydroxylation.	Lower cost, environmentally friendlier reagents.
Key Disadvantages	High cost and toxicity of OsO₄.	Formation of formyl ester byproducts.

Table 2: Optimized Molar Ratios for Oxalic Acid-Catalyzed Synthesis

Reactant	Molar Ratio (relative to 1-Octene)
1-Octene	1
Formic Acid	1.4 - 1.6
Oxalic Acid	0.15 - 0.2
Hydrogen Peroxide	1.4 - 1.6
Data sourced from patent KR20190056764A.[1]

Experimental Protocols

Protocol 1: High-Purity 1,2-Octanediol Synthesis via Formic Acid/H₂O₂ with Oxalic Acid Catalysis

This protocol is adapted from patented methods aimed at minimizing byproduct formation.[1][4]

1. Reaction Setup:

• In a four-necked flask equipped with a mechanical stirrer, thermometer, condenser, and dropping funnel, add 1 mole of 1-octene.

• To the flask, add 1.4-1.6 moles of formic acid and 0.15-0.2 moles of oxalic acid.

2. Reaction Execution:

• Begin vigorous stirring and heat the mixture to 80-100°C.

• Once the temperature is stable, add 1.4-1.6 moles of hydrogen peroxide dropwise via the dropping funnel, maintaining the temperature within the specified range. The addition should be controlled to manage the exotherm.

• After the addition is complete, continue to stir the reaction mixture at 80-100°C for an additional 1-3 hours.

3. Work-up and Purification:

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a larger vessel and add a polar solvent (e.g., ethanol) and a non-polar solvent (e.g., n-hexane) to perform a liquid-liquid extraction. This step is designed to separate the desired diol from non-polar byproducts and unreacted starting material.[4][7]

• Separate the layers. The lower, more polar layer contains the 1,2-Octanediol.

• Remove the solvents from the polar layer under reduced pressure.

• The crude product can be further purified by vacuum distillation to achieve high purity (≥99.8%).[4]

Visualizations

Caption: Reaction pathway for 1,2-Octanediol synthesis and byproduct inhibition.

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 1. KR20190056764A - anufacturing Method of High Purity 1,2-Octanediol - Google Patents [patents.google.com]
• 2. 1,2-Octanediol | High-Purity Reagent for Research [benchchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. KR102016016B1 - anufacturing Method of High Purity 1,2-Octanediol - Google Patents [patents.google.com]
• 5. 1,2-Octanediol synthesis - chemicalbook [chemicalbook.com]
• 6. 1,2-octanediol / caprylyl glycol /dermosoft octiol - analysis - Analytice [analytice.com]
• 7. 1,2-Octanediol: A Comprehensive Overview_Chemicalbook [chemicalbook.com]

Technical Support Center: The Impact of 1,2-Octanediol on Emulsion Viscosity and Stability

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the use of 1,2-Octanediol (Caprylyl Glycol) in emulsion formulations. Here you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and quantitative data to assist in your laboratory work.

Troubleshooting Guide

This guide addresses common issues encountered when incorporating 1,2-Octanediol into emulsion systems.

Issue 1: Unexpected Decrease in Emulsion Viscosity

• Question: After adding 1,2-Octanediol to my oil-in-water (O/W) emulsion, the viscosity is significantly lower than expected. What could be the cause and how can I fix it?

• Answer: 1,2-Octanediol possesses surface-active properties which can interfere with the emulsifier network, leading to a reduction in viscosity.[1] This effect is more pronounced with longer-chain 1,2-alkanediols. To mitigate this, consider the following solutions:

  • Post-Emulsification Addition: Add 1,2-Octanediol to the formulation after the emulsion has been formed and cooled down (ideally below 40°C). This approach has been shown to minimize the negative impact on viscosity.

  • Adjust Thickener Concentration: Increase the concentration of your thickening agent (e.g., gums, polymers, fatty alcohols) to compensate for the viscosity loss. You may need to experiment to find the optimal concentration.[1]

  • Optimize Emulsifier System: The interaction between 1,2-Octanediol and the emulsifier is critical. You may need to evaluate different emulsifier types or combinations to find a system that is more compatible.

  • Reduce 1,2-Octanediol Concentration: If possible, try reducing the concentration of 1,2-Octanediol to the minimum effective level for its intended function (e.g., as a preservative booster).

Issue 2: Emulsion Instability (Phase Separation, Creaming)

• Question: My emulsion containing 1,2-Octanediol is showing signs of instability, such as creaming or phase separation over time. What are the potential causes and solutions?

• Answer: Emulsion instability can be caused by a variety of factors, and the addition of 1,2-Octanediol can sometimes exacerbate these issues. Here are some troubleshooting steps:

  • Droplet Size: 1,2-Octanediol can influence the droplet size of the dispersed phase. Larger droplets are more prone to creaming. Ensure your homogenization process is optimized to produce a small and uniform droplet size.

  • Incorrect Emulsifier or Concentration: An inappropriate emulsifier or an insufficient concentration can lead to a weak interfacial film, making the emulsion susceptible to coalescence.[2] Ensure your emulsifier system has the correct Hydrophile-Lipophile Balance (HLB) for your oil and water phases.

  • pH Imbalance: Extreme pH values can deactivate certain emulsifiers, leading to instability.[2] Check and adjust the pH of your formulation to be within the optimal range for your chosen emulsifier.

  • Improper Mixing: Insufficient or excessive shear during emulsification can lead to instability. Ensure your mixing speed and time are optimized for your specific formulation and batch size.

Logical Troubleshooting Workflow for Emulsion Instability

References

• 1. makingskincare.com [makingskincare.com]
• 2. makingcosmetics.com [makingcosmetics.com]

overcoming phase separation in formulations containing 1,2-Octanediol

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you overcome challenges related to phase separation in formulations containing 1,2-Octanediol.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-Octanediol and why is it used in formulations?

A1: 1,2-Octanediol (also known as Caprylyl Glycol) is a versatile ingredient used in cosmetic and pharmaceutical formulations.[1] Its molecular structure contains a hydrophilic (water-attracting) component (two hydroxyl groups) and a lipophilic (oil-attracting) eight-carbon chain.[2][3] This dual nature allows it to function as a humectant (moisturizer), emollient, solvent, and antimicrobial preservative, which can reduce the need for traditional preservatives.[1][3][4]

Q2: What causes phase separation in my formulation containing 1,2-Octanediol?

A2: Phase separation is the process where a previously uniform mixture separates into distinct layers (e.g., oil and water), indicating formulation instability.[5] For 1,2-Octanediol, this often occurs due to its amphiphilic nature. The hydrophobic carbon chain limits its solubility in water, while the hydroxyl groups limit its solubility in very non-polar oils.[2] Key causes include:

• Incorrect Surfactant System: The Hydrophilic-Lipophilic Balance (HLB) of the emulsifier system may not be optimized for the specific oil phase and water phase in your formulation.[6][7]

• Insufficient Emulsifier/Co-surfactant Concentration: There may not be enough surfactant molecules to adequately cover the surface of the droplets, leading to their coalescence.[6][8]

• Improper Processing: Issues like incorrect order of phase addition, inadequate mixing speed or duration, and extreme processing temperatures can prevent the formation of a stable emulsion.[6][9]

• Temperature Fluctuations: Changes in storage temperature can alter surfactant solubility and the kinetic energy of droplets, promoting separation.[6][10]

• Incompatible Ingredients: The presence of high concentrations of electrolytes or active ingredients can disrupt the stability of the emulsifier film at the oil-water interface.[6][7]

Q3: How can I prevent phase separation?

A3: Preventing phase separation involves a systematic approach to formulation development. Key strategies include:

• Optimize the Surfactant System: Select a surfactant or blend of surfactants with an HLB value that matches the requirements of your oil phase.

• Incorporate a Co-solvent or Co-surfactant: Using co-solvents can improve the solubility of 1,2-Octanediol and other ingredients, while co-surfactants can enhance the stability of the interfacial film.[11][12] 1,2-Hexanediol (B41856) is sometimes used in conjunction with 1,2-Octanediol for this purpose.[13][14]

• Control Manufacturing Parameters: Carefully manage mixing speed, temperature, and the order and rate of addition of phases.

• Add a Rheology Modifier: Increasing the viscosity of the continuous phase with a thickening agent can slow down droplet movement and reduce the rate of coalescence and creaming.[6]

• Screen for Ingredient Compatibility: Evaluate the impact of all ingredients, including active pharmaceutical ingredients (APIs), on the overall stability of the emulsion.

Q4: What are the visual signs of formulation instability?

A4: Instability can manifest in several ways. Look for the following signs over time:

• Creaming/Sedimentation: The formation of a concentrated layer of the dispersed phase at the top (creaming) or bottom (sedimentation) of the container. These layers can often be redispersed by shaking.[6]

• Flocculation: The clumping together of droplets into larger aggregates without the individual droplets losing their integrity.

• Coalescence: The irreversible merging of smaller droplets into larger ones, ultimately leading to the complete separation of the oil and water phases. This is a more severe sign of instability.

• Phase Inversion: An oil-in-water (O/W) emulsion inverts to a water-in-oil (W/O) emulsion, or vice-versa, often indicated by a significant change in viscosity.

Troubleshooting Guide

This guide provides a logical workflow to diagnose and resolve phase separation issues.

References

• 1. Page loading... [wap.guidechem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 1,2-Octanediol Uses in Cosmetics And Industry [zhufengchemical.com]
• 4. innospk.com [innospk.com]
• 5. Phase separation: Significance and symbolism [wisdomlib.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. rjptonline.org [rjptonline.org]
• 9. The Effect of Process Parameters on the Microstructure, Stability, and Sensorial Properties of an Emulsion Cream Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 13. WO2019120572A1 - Emulsions containing mixtures of 1,2-hexanediol and 1,2-octanediol - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 1,2-Octanediol for Antimicrobial Synergy

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the concentration of 1,2-Octanediol for antimicrobial synergy.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of antimicrobial action for 1,2-Octanediol?

A1: 1,2-Octanediol is an amphiphilic molecule that disrupts the cell membranes of microorganisms.[1][2] Its hydrophilic (diol) head and lipophilic (alkyl chain) tail allow it to integrate into the lipid bilayer, leading to a loss of membrane integrity and leakage of cellular components.[1][2]

Q2: Why is 1,2-Octanediol often used in combination with other antimicrobials?

A2: 1,2-Octanediol is frequently used as a "preservative booster" to enhance the efficacy of other antimicrobial agents.[3] This synergistic effect allows for a reduction in the concentration of traditional preservatives, which can be advantageous in formulations where minimizing irritation or other negative side effects is a concern.[4] A blend of 1,2-hexanediol (B41856) and 1,2-octanediol, often in a 1:1 ratio, has been shown to have synergistic antimicrobial properties.[4][5]

Q3: What is a typical concentration range for 1,2-Octanediol when used for antimicrobial purposes?

A3: The effective concentration of 1,2-Octanediol can vary depending on the formulation and the presence of other antimicrobial agents. When used in combination with other preservatives, the total amount of 1,2-hexanediol and 1,2-octanediol in a cosmetic emulsion can be up to 2.0% by weight, with preferable concentrations being lower, such as up to 1.0% or 0.5% by weight.[6]

Q4: How is antimicrobial synergy quantitatively assessed?

A4: Antimicrobial synergy is commonly assessed using the checkerboard assay to determine the Fractional Inhibitory Concentration Index (FICI).[7] The FICI is calculated by summing the Fractional Inhibitory Concentrations (FIC) of each agent in the combination. The FIC for each drug is the Minimum Inhibitory Concentration (MIC) of the drug in combination divided by the MIC of the drug alone.[7]

The interpretation of the FICI value is as follows:

• Synergy: FICI ≤ 0.5

• Additive/Indifference: 0.5 < FICI ≤ 4.0

• Antagonism: FICI > 4.0

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible results in checkerboard assays.

• Possible Cause: Poor solubility of 1,2-Octanediol in the aqueous broth medium. 1,2-Octanediol has limited water solubility, which can lead to inaccurate concentrations in the wells.

• Troubleshooting Steps:

  • Use a Co-solvent: Prepare the stock solution of 1,2-Octanediol in a water-miscible, non-antimicrobial solvent like Dimethyl Sulfoxide (DMSO) or ethanol. Ensure the final concentration of the solvent in the assay does not exceed a level that affects microbial growth (typically ≤1%). Run a solvent-only control to verify it has no antimicrobial activity at the used concentration.

  • Incorporate a Surfactant: For certain applications, a non-ionic surfactant like Tween 80 can be added to the broth medium at a low concentration (e.g., 0.002%) to improve the solubility of hydrophobic compounds.[8] Again, a surfactant control is necessary.

  • Post-emulsification Addition: In emulsion-based formulations, adding the 1,2-alkanediol mixture after the emulsion has formed can improve its availability in the water phase and enhance its antimicrobial efficacy.[9][10]

Issue 2: 1,2-Octanediol appears to be antagonistic with another antimicrobial agent.

• Possible Cause: The combination of agents may genuinely be antagonistic. Antagonism can occur if the compounds interfere with each other's mechanism of action.

• Troubleshooting Steps:

  • Verify Results with a Time-Kill Assay: The time-kill assay provides kinetic data on antimicrobial activity and can confirm or refute the findings of the checkerboard assay. Synergy in a time-kill assay is typically defined as a ≥2-log10 decrease in CFU/mL between the combination and its most active single agent at a specific time point.[8]

  • Re-evaluate Concentrations: Ensure that the concentration ranges tested in the checkerboard assay are appropriate and cover sub-MIC levels for both agents.

  • Consider the Mechanism of Action: Research the mechanisms of action for both antimicrobials to identify any potential for interference.

Issue 3: The formulation containing 1,2-Octanediol shows a significant decrease in viscosity.

• Possible Cause: 1,2-Alkanediols, including 1,2-Octanediol, are surface-active and can interfere with the emulsifiers in a formulation, leading to reduced viscosity.[10] Longer-chain alkanediols like 1,2-octanediol can have a more pronounced effect on reducing viscosity.[11]

• Troubleshooting Steps:

  • Adjust the Order of Addition: Adding the 1,2-alkanediol mixture after the emulsion is formed can minimize the impact on viscosity.[10]

  • Optimize Emulsifier System: It may be necessary to adjust the type or concentration of the emulsifier to compensate for the effects of the 1,2-Octanediol.

  • Incorporate a Rheology Modifier: The addition of a suitable viscosity-enhancing agent can help to achieve the desired final product consistency.

Data Presentation

Table 1: Synergistic Antimicrobial Activity of 1,2-Alkanediols

1,2-Alkanediol	Combination Agent	Observed Effect	Target Microorganisms	Reference
1,2-Hexanediol / 1,2-Octanediol (1:1 blend)	Preservatives (e.g., parabens, IPBC)	Synergistic	Bacteria and Fungi	[4]
1,2-Hexanediol	Macelignan, Octyl Gallate	Synergistic	Gram-positive bacteria	[8]
1,2-Hexanediol	Niacinamide	Synergistic	Fungi	[12]

Table 2: Minimum Inhibitory Concentrations (MICs) of 1,2-Alkanediols

1,2-Alkanediol	Microorganism	MIC Range (% v/v)	Reference
1,2-Hexanediol	Gram-positive and Gram-negative bacteria	0.5 - 2.0	[8]
1,2-Octanediol	Staphylococcus aureus, Staphylococcus epidermidis	Exhibited significant bactericidal activity	[2][13]

Experimental Protocols

Checkerboard Assay Protocol

This protocol is for determining the synergistic effect of 1,2-Octanediol with another antimicrobial agent (Agent B).

1. Preparation of Materials:

• 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

• Microorganism suspension adjusted to 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL), then diluted to the final inoculum concentration (e.g., 5 x 10^5 CFU/mL).

• Stock solution of 1,2-Octanediol (dissolved in a suitable solvent if necessary).

• Stock solution of Agent B.

2. Plate Setup:

• In a 96-well plate, create a two-dimensional gradient of concentrations.

• Serially dilute 1,2-Octanediol along the x-axis (columns) and Agent B along the y-axis (rows).[7]

• Include wells with each agent alone to determine their individual MICs.

• Include a growth control well (no antimicrobial agents) and a sterility control well (no inoculum).

3. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with the prepared microbial suspension.

• Incubate the plate at the appropriate temperature and duration for the test organism (e.g., 37°C for 24-48 hours).

4. Data Analysis:

• After incubation, determine the MIC for each agent alone and for each combination by visual inspection of turbidity or by using a plate reader.

• Calculate the FIC for each agent in every well showing no growth.

• Calculate the FICI for each combination by summing the FICs of 1,2-Octanediol and Agent B.[7]

• Interpret the FICI values to determine synergy, additivity, or antagonism.

Time-Kill Assay Protocol

This protocol is for assessing the bactericidal or bacteriostatic activity of 1,2-Octanediol in combination with another antimicrobial agent over time.

1. Preparation of Materials:

• Sterile culture tubes or flasks.

• Appropriate sterile broth medium.

• Log-phase culture of the test microorganism, diluted to a starting inoculum of approximately 5 x 10^5 CFU/mL.

• Stock solutions of 1,2-Octanediol and the combination agent.

2. Experimental Setup:

• Prepare tubes with the following conditions:

  • Growth control (inoculum only)

  • 1,2-Octanediol alone (at a specific concentration, e.g., 0.5 x MIC)

  • Combination agent alone (at a specific concentration, e.g., 0.5 x MIC)

  • Combination of 1,2-Octanediol and the other agent at the same concentrations.

3. Sampling and Plating:

• At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each tube.

• Perform serial dilutions of the aliquots in sterile saline or broth.

• Plate the dilutions onto appropriate agar (B569324) plates.

• Incubate the plates until colonies are visible.

4. Data Analysis:

• Count the number of colonies on the plates to determine the CFU/mL at each time point.

• Plot the log10 CFU/mL versus time for each condition.

• Synergy is typically defined as a ≥2-log10 decrease in CFU/mL with the combination compared to the most active single agent.[8]

• Bactericidal activity is often defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Visualizations

Caption: Workflow for assessing antimicrobial synergy of 1,2-Octanediol.

Caption: Factors influencing 1,2-Octanediol's antimicrobial efficacy in formulations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 1,2-Octanediol Uses in Cosmetics And Industry [zhufengchemical.com]
• 4. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 5. researchgate.net [researchgate.net]
• 6. WO2019120572A1 - Emulsions containing mixtures of 1,2-hexanediol and 1,2-octanediol - Google Patents [patents.google.com]
• 7. clyte.tech [clyte.tech]
• 8. Food-grade antimicrobials potentiate the antibacterial activity of 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Volume 58 No 2 page 205 [library.scconline.org]
• 10. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 11. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synergistic/antagonistic antimicrobial effects of cosmetic ingredients in combination with 1,2-hexanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antibacterial Activity of 1,2-Alkanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]

addressing matrix effects in GC-MS analysis of 1,2-Octanediol

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding matrix effects in the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 1,2-Octanediol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in GC-MS, and how do they impact the analysis of 1,2-Octanediol?

A1: In GC-MS, matrix effects are the alteration of an analyte's signal (either enhancement or suppression) due to the presence of other co-extracted components from the sample matrix (e.g., plasma, urine, or tissue).[1][2] For 1,2-Octanediol, a common phenomenon is "matrix-induced signal enhancement." This occurs when non-volatile matrix components accumulate in the GC inlet, creating active sites that can adsorb the analyte.[3][4] When a sample containing matrix is injected, these components can mask the active sites, preventing the thermal degradation of 1,2-Octanediol and leading to a larger, more efficient transfer of the analyte to the column, resulting in a falsely elevated signal.[1][3][4] Conversely, signal suppression can also occur, though it is less common in GC-MS than in LC-MS. Suppression might happen if co-eluting compounds interfere with the ionization of the target analyte in the MS source.[5][6][7]

Q2: How can I determine if my 1,2-Octanediol results are being affected by matrix effects?

A2: To assess the presence and magnitude of matrix effects, you can perform a post-extraction spike comparison. This involves comparing the peak response of an analyte spiked into an extracted blank matrix sample to the response of the same analyte in a neat (pure) solvent. The Matrix Factor (MF) can be calculated as follows:

• MF = (Peak Response in presence of matrix) / (Peak Response in neat solution) [8]

  • An MF > 1 indicates signal enhancement.

  • An MF < 1 indicates signal suppression.

  • An MF = 1 indicates no significant matrix effect.

Q3: Is derivatization required for the GC-MS analysis of 1,2-Octanediol? How does it influence matrix effects?

A3: Yes, derivatization is highly recommended for analyzing diols like 1,2-Octanediol by GC-MS.[9][10] As a polar compound with two hydroxyl groups, 1,2-Octanediol has low volatility and may exhibit poor peak shape. Derivatization, typically silylation with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogens on the hydroxyl groups with less polar trimethylsilyl (B98337) (TMS) groups.[11][12] This process increases the analyte's volatility and thermal stability, leading to improved chromatographic performance. While derivatization itself doesn't eliminate matrix components, by improving the analyte's characteristics, it can lead to a more robust and reproducible analysis, making it easier to manage and compensate for any existing matrix effects.

Q4: What are the most effective strategies to compensate for or mitigate matrix effects?

A4: There are several effective strategies:

• Matrix-Matched Calibration: This is a widely recommended approach where calibration standards are prepared in a blank matrix extract that is representative of the samples being analyzed.[1][3] This helps to ensure that the standards and the samples experience the same degree of signal enhancement or suppression, thereby improving accuracy.

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): This is considered the gold standard for compensation. A SIL-IS (e.g., 1,2-Octanediol-d2) is chemically identical to the analyte and will behave similarly during sample preparation, injection, and ionization.[1] By calculating the ratio of the analyte response to the IS response, variations caused by matrix effects can be effectively normalized.

• Thorough Sample Cleanup: The most direct way to reduce matrix effects is to remove interfering components before analysis.[13][14][15] Techniques like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) are generally more effective at producing cleaner extracts than simpler methods like Protein Precipitation (PPT).[13][14]

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components.[15][16] However, this approach is only feasible if the resulting analyte concentration is still well above the method's limit of quantitation.

Troubleshooting Guide

Problem: Signal Enhancement - Peak response for 1,2-Octanediol in the sample is unexpectedly high, leading to inaccurate quantification.

Potential Cause	Recommended Solution(s)
Matrix-Induced Enhancement: Co-extracted, non-volatile matrix components are protecting the analyte from thermal degradation in the hot GC inlet.[3][4]	1. Implement Matrix-Matched Calibration: Prepare calibration standards in blank matrix to mimic the effect seen in samples.[1][3] 2. Improve Sample Cleanup: Use more rigorous extraction methods like SPE or LLE to remove the interfering matrix components.[13][14] 3. Perform Regular Inlet Maintenance: Ensure the GC inlet liner is clean and replaced frequently to prevent the buildup of non-volatile residues.
Incorrect Internal Standard Selection: The chosen internal standard does not have similar physicochemical properties to 1,2-Octanediol and is not co-eluting or responding similarly to matrix interferences.	1. Use a Stable Isotope-Labeled IS: If available, a deuterated form of 1,2-Octanediol is the ideal choice. 2. Select a Suitable Analog: If a SIL-IS is not available, choose a structural analog (e.g., another short-chain diol like 1,2-Hexanediol) that elutes close to the target analyte.[17]

Problem: Signal Suppression or Poor Reproducibility - Peak response is lower than expected, or results are inconsistent between injections.

Potential Cause	Recommended Solution(s)
Ion Source Competition: High concentrations of co-eluting matrix components are interfering with the ionization of the derivatized 1,2-Octanediol in the MS source.[6][18]	1. Optimize Chromatographic Separation: Adjust the GC oven temperature program to better separate the analyte peak from interfering matrix peaks. 2. Enhance Sample Cleanup: A cleaner sample extract will have fewer co-eluting interferences. SPE is often superior to LLE and PPT in this regard.[13][14]
Incomplete or Inconsistent Derivatization: Residual water or matrix components are interfering with the derivatization reaction, leading to incomplete conversion of 1,2-Octanediol to its TMS-ether.	1. Ensure Complete Sample Dryness: Evaporate the sample extract to complete dryness under a stream of nitrogen before adding the derivatization reagent.[19] 2. Optimize Derivatization Conditions: Experiment with reaction time and temperature to ensure the reaction goes to completion. For sterically hindered hydroxyl groups, heating may be required.[11]
Active Sites in the Chromatographic System: Active sites on a contaminated GC liner or column can irreversibly adsorb the analyte, leading to peak tailing and signal loss.	1. Use Deactivated Liners: Employ liners that are specifically treated to be highly inert. 2. Perform Regular Maintenance: Trim the front end of the GC column (e.g., 10-20 cm) and replace the liner and septa regularly.

Data Presentation

Table 1: Representative Performance of Different Sample Preparation Techniques for 1,2-Octanediol in Human Plasma. This table illustrates the typical outcomes of common extraction methods regarding their ability to handle matrix effects.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)*	Precision (%RSD, n=6)	Key Takeaway
Protein Precipitation (PPT) with Acetonitrile (B52724)	95 ± 5	+75% (Enhancement)	< 15%	Simple and fast, but results in significant matrix effects and lower precision.[13]
Liquid-Liquid Extraction (LLE) with Ethyl Acetate	88 ± 7	+25% (Enhancement)	< 10%	Offers better cleanup than PPT, reducing matrix effects.[14]
Solid-Phase Extraction (SPE) with C18 sorbent	92 ± 4	+5% (Enhancement)	< 5%	Provides the cleanest extract, minimizing matrix effects and improving precision.[13]

*Matrix Effect (%) = (Matrix Factor - 1) x 100. Positive values indicate signal enhancement.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of 1,2-Octanediol from Plasma

• Sample Aliquoting: Pipette 100 µL of plasma sample, calibration standard, or QC into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (e.g., 1,2-Octanediol-d2 in methanol) to each tube and vortex briefly.

• Protein Precipitation: Add 300 µL of cold acetonitrile to each tube. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean glass tube.

• Extraction: Add 1 mL of ethyl acetate, cap the tube, and vortex for 2 minutes.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes.

• Drying: Transfer the upper organic layer to a new tube and evaporate to complete dryness under a gentle stream of nitrogen at 40°C.

Protocol 2: Silylation Derivatization

• Reagent Preparation: Ensure the dried extract from Protocol 1 is completely free of moisture.

• Derivatization: Add 50 µL of Pyridine and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS) to the dried extract.[9]

• Reaction: Cap the vial tightly and heat at 70°C for 30 minutes to ensure complete derivatization.[11][20]

• Analysis: After cooling to room temperature, transfer the sample to a GC vial with an insert for analysis.

Protocol 3: Suggested GC-MS Instrumental Parameters

Parameter	Setting
GC System	Agilent 7890B GC or equivalent[20]
MS System	Agilent 5977A MSD or equivalent[20]
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar[20]
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	280°C
Injection Mode	Splitless (or Split 10:1 depending on concentration)
Oven Program	Initial 80°C, hold 1 min; ramp at 15°C/min to 280°C, hold 5 min[21]
MS Transfer Line	280°C
Ion Source Temp	230°C (EI)[22]
Acquisition Mode	Selected Ion Monitoring (SIM) for highest sensitivity
Monitored Ions	To be determined from the mass spectrum of the derivatized 1,2-Octanediol standard.

Visualizations

Caption: Workflow from sample preparation to final data reporting.

Caption: Decision tree for troubleshooting common quantitative issues.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. m.youtube.com [m.youtube.com]
• 3. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 4. mdpi.com [mdpi.com]
• 5. gmi-inc.com [gmi-inc.com]
• 6. chromforum.org [chromforum.org]
• 7. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. chromforum.org [chromforum.org]
• 11. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. researchgate.net [researchgate.net]
• 18. hdb.ugent.be [hdb.ugent.be]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]
• 21. glsciences.com [glsciences.com]
• 22. Identification by GC-MS Analysis of Organics in Manufactured Articles through a D-Optimal Design [mdpi.com]

preventing the degradation of 1,2-Octanediol in acidic or alkaline conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of 1,2-Octanediol in acidic and alkaline conditions. The information is designed to assist researchers in preventing degradation during their experiments and formulation development.

Section 1: Troubleshooting Guides

This section addresses specific issues that may be encountered during the handling and use of 1,2-Octanediol in environments with varying pH levels.

Issue 1: Loss of 1,2-Octanediol Potency in an Acidic Formulation

Question: I am observing a significant decrease in the concentration of 1,2-Octanediol in my acidic formulation (pH 3-5) over time. What could be the cause, and how can I prevent it?

Answer:

Under acidic conditions, 1,2-diols like 1,2-Octanediol can undergo a chemical transformation known as the Pinacol Rearrangement.[1][2][3][4] This reaction is catalyzed by acid and involves the rearrangement of the diol into a ketone, in this case, 2-octanone (B155638) or 1-octanal. This would lead to a decrease in the concentration of 1,2-Octanediol.

Troubleshooting Steps:

• pH Adjustment: If your formulation allows, increase the pH to a less acidic range (pH 5-7). The rate of the Pinacol rearrangement is dependent on the acid concentration.

• Temperature Control: The rearrangement is also accelerated by higher temperatures. Store and handle your formulation at the lowest feasible temperature.

• Excipient Compatibility: Ensure that other excipients in your formulation are not contributing to the acidity or acting as catalysts.

• Degradation Product Analysis: Use analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the presence of potential degradation products like 2-octanone or 1-octanal.

Logical Troubleshooting Workflow for Acidic Degradation

References

• 1. Pinacol rearrangement - Wikipedia [en.wikipedia.org]
• 2. Pinacol Rearrangement - Chemistry Steps [chemistrysteps.com]
• 3. Pinacol Rearrangement [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

troubleshooting inconsistent results in 1,2-Octanediol experiments

Welcome to the technical support center for 1,2-Octanediol. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing their experiments involving this versatile compound.

Frequently Asked Questions (FAQs)

Q1: My 1,2-Octanediol-containing formulation has a lower viscosity than expected. Why is this happening and how can I fix it?

A1: This is a known characteristic of 1,2-Octanediol and other 1,2-alkanediols. They can reduce the viscosity of emulsions, with longer-chain alkanediols like 1,2-Octanediol having a more pronounced effect.[1][2] This is attributed to their surface activity.[1]

Troubleshooting Steps:

• Order of Addition: Try adding the 1,2-Octanediol mixture after the emulsion has been formed (at the post-emulsification stage). This has been shown to minimize the reduction in viscosity compared to adding it to the water phase before emulsification.[1]

• Use in Combination: Consider using a combination of 1,2-Hexanediol and 1,2-Octanediol. A 1:1 mixture has been shown to have synergistic antimicrobial properties, which might allow for a lower overall concentration of 1,2-alkanediols, potentially lessening the impact on viscosity.[1]

• Formulation Adjustment: Re-evaluate the concentrations of your emulsifiers and other thickening agents to compensate for the viscosity-lowering effect of 1,2-Octanediol.

Q2: I am observing inconsistent antimicrobial efficacy in my experiments. What could be the cause?

A2: Inconsistent antimicrobial efficacy can stem from several factors related to the formulation and experimental setup. 1,2-Octanediol's effectiveness is linked to its amphiphilic nature.[2]

Potential Causes and Solutions:

• pH of the Medium: The pH of your formulation can influence the activity of other components, which may indirectly affect the performance of 1,2-Octanediol. Ensure the pH is consistent across all experiments.

• Incompatibility with Other Ingredients: 1,2-Octanediol, as an alcohol, can be incompatible with strong acids, acid chlorides, acid anhydrides, and oxidizing and reducing agents.[3] Review your formulation for any potential incompatibilities.

• Concentration: The antimicrobial activity of 1,2-alkanediols is directly linked to the length of their alkyl chain, with 1,2-Octanediol showing significant activity.[2] Ensure precise and consistent concentrations are being used.

Q3: I am using 1,2-Octanediol as a penetration enhancer for a topical drug, but the results are variable. How can I troubleshoot this?

A3: 1,2-Octanediol has been shown to increase the skin penetration of active pharmaceutical ingredients (APIs) like triamcinolone (B434) acetonide by disordering the stratum corneum lipids.[4] However, the extent of this enhancement can be highly dependent on the formulation.[4]

Troubleshooting Flowchart:

Caption: Troubleshooting inconsistent penetration enhancement.

Q4: I am observing signs of skin irritation in my cell culture or in vivo models. Is this expected with 1,2-Octanediol?

A4: While generally considered safe for use in cosmetics, 1,2-Octanediol can cause skin irritation, especially at higher concentrations.[5] Adverse events, though generally not serious, have been noted in clinical trials for head lice treatment containing 1,2-Octanediol.[6][7]

Mitigation Strategies:

• Concentration Optimization: Determine the minimum effective concentration of 1,2-Octanediol required for your application to minimize the risk of irritation.

• Formulation Effects: The other ingredients in your formulation can influence the irritation potential. For example, an alcohol-free mousse formulation of 1,2-Octanediol was found to be more acceptable with fewer adverse reactions than a lotion containing alcohol.[6][7]

• Purity of 1,2-Octanediol: Ensure you are using a high-purity grade of 1,2-Octanediol, as impurities could contribute to irritation.

Experimental Protocols

Protocol 1: Evaluation of Antimicrobial Efficacy using Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines the determination of the MIC of 1,2-Octanediol against a selected microorganism using the agar (B569324) dilution method.

Materials:

• 1,2-Octanediol

• Selected microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate growth medium (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

• Sterile petri dishes

• Sterile test tubes and pipettes

• Incubator

Procedure:

• Prepare a stock solution of 1,2-Octanediol in a suitable solvent (e.g., ethanol, propylene (B89431) glycol).

• Create a series of twofold dilutions of the 1,2-Octanediol stock solution.

• Add specific volumes of each dilution to molten agar to achieve the desired final concentrations.

• Pour the agar-1,2-Octanediol mixtures into sterile petri dishes and allow them to solidify.

• Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

• Inoculate the surface of each agar plate with the microorganism.

• Incubate the plates under appropriate conditions (temperature and time) for the test microorganism.

• The MIC is the lowest concentration of 1,2-Octanediol that completely inhibits the visible growth of the microorganism.

Protocol 2: Cell Viability Assay to Assess Cytotoxicity

This protocol uses a standard MTT assay to evaluate the potential cytotoxicity of 1,2-Octanediol on a mammalian cell line (e.g., HaCaT keratinocytes).

Materials:

• 1,2-Octanediol

• HaCaT cells (or other relevant cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of HCl in isopropanol)

• Plate reader

Procedure:

• Seed HaCaT cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Prepare a range of concentrations of 1,2-Octanediol in complete cell culture medium.

• Remove the old medium from the cells and replace it with the medium containing different concentrations of 1,2-Octanediol. Include a vehicle control (medium with the same amount of solvent used to dissolve 1,2-Octanediol) and a positive control for cytotoxicity (e.g., Triton X-100).

• Incubate the cells for 24-48 hours.

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.

• Remove the MTT solution and add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle control.

Signaling Pathway Considerations

While 1,2-Octanediol is primarily known for its surfactant and antimicrobial properties, its interaction with cell membranes suggests it could potentially modulate signaling pathways that are sensitive to changes in membrane fluidity or lipid composition. One such pathway is the Phosphoinositide 3-Kinase (PI3K)/Akt pathway, which is crucial for cell growth, survival, and metabolism.

Caption: Hypothetical modulation of the PI3K/Akt pathway by 1,2-Octanediol.

Hypothesis: By altering the lipid microenvironment of the cell membrane, 1,2-Octanediol could potentially influence the recruitment and activation of key signaling proteins like PI3K, thereby modulating downstream cellular responses. This is a potential area for further investigation.

Quantitative Data Summary

Table 1: Effect of 1,2-Alkanediols on Emulsion Viscosity

1,2-Alkanediol Added	Viscosity Reduction
1,2-Hexanediol	Less pronounced
1,2-Octanediol	More pronounced
1:1 Mixture of 1,2-Hexanediol & 1,2-Octanediol (added post-emulsification)	Minimized reduction

Data synthesized from Gaonkar et al., 2013.[1]

Table 2: Antimicrobial Activity of 1,2-Alkanediols

1,2-Alkanediol	Antimicrobial Activity
1,2-Pentanediol	Less pronounced
1,2-Hexanediol	Intermediate
1,2-Octanediol	Most pronounced

Data synthesized from Sigg & Daniels, 2020.[2]

References

• 1. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 2. Investigations on Alkanediols as Alternative Preservatives in a Nonionic Hydrophilic Cream - PMC [pmc.ncbi.nlm.nih.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 1,2-Octanediol, a novel surfactant, for treating head louse infestation: identification of activity, formulation, and randomised, controlled trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 1,2-Octanediol, a Novel Surfactant, for Treating Head Louse Infestation: Identification of Activity, Formulation, and Randomised, Controlled Trials | PLOS One [journals.plos.org]

Technical Support Center: Enhancing Skin Penetration of Actives with 1,2-Octanediol

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing 1,2-Octanediol (also known as Caprylyl Glycol) to enhance the dermal and transdermal delivery of active ingredients. Here you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to facilitate your research and formulation development.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which 1,2-Octanediol enhances skin penetration?

A1: 1,2-Octanediol primarily enhances skin penetration by interacting with the lipids in the outermost layer of the skin, the stratum corneum (SC). As a long-chain alkanediol, it intercalates into the lipid bilayers of the SC. This action disrupts the highly ordered structure of the lipids, causing them to convert to a more disordered, fluid state.[1][2][3] This temporary disruption reduces the barrier function of the SC, creating pathways that allow active ingredients to permeate more easily into the deeper layers of the skin.[2][4] Unlike some shorter-chain alkanediols, 1,2-Octanediol does not appear to extract lipids from the stratum corneum or reduce its thickness.[1][2]

Q2: What is a typical effective concentration range for 1,2-Octanediol as a penetration enhancer?

A2: The effective concentration of 1,2-Octanediol can depend on the specific formulation and the active ingredient. However, studies have shown significant penetration enhancement at concentrations up to 5%.[2] It is important to note that the aqueous solubility of 1,2-Octanediol is approximately 1.82%.[2] When using concentrations above this in aqueous solutions, the skin will only be in contact with a saturated solution.[2] Even at this saturated concentration, it is effective at disordering stratum corneum lipids.[2]

Q3: Can 1,2-Octanediol cause skin irritation?

A3: 1,2-Octanediol is generally considered safe for use in cosmetic and topical formulations within recommended concentration ranges.[2] However, like most alcohols, it can act as a primary skin irritant in some individuals, and there is limited evidence that it can cause skin inflammation on contact for some people.[5] Repeated exposure may lead to skin dryness, cracking, or flaking.[5] It is recommended not to apply formulations containing 1,2-Octanediol to open cuts, abraded, or already irritated skin.[5] Standard safety and handling precautions, such as wearing gloves and eye protection, should be followed during formulation.[6]

Q4: Does 1,2-Octanediol have other functions in a formulation besides penetration enhancement?

A4: Yes, 1,2-Octanediol is a multifunctional ingredient. Its properties include:

• Humectant: It attracts and retains moisture, helping to hydrate (B1144303) the skin.[7][8]

• Emollient: It softens and smooths the skin's surface by filling spaces between skin cells.[7]

• Preservative Booster: It has antimicrobial properties and works synergistically with other preservatives, which can help reduce the overall concentration of traditional preservatives needed in a formulation.[7][8][9][10]

• Solubilizer: It can help dissolve hydrophobic substances and stabilize emulsions.[9][11]

Troubleshooting Guide

Issue 1: My formulation's viscosity decreased after adding 1,2-Octanediol.

• Cause: 1,2-Alkanediols, particularly longer-chain ones like 1,2-Octanediol, are known to have high surface activity which can adversely affect the stability and viscosity of some emulsions.[10]

• Solution: The timing of incorporation is critical. Try adding the 1,2-Octanediol during the cool-down phase of the emulsification process (e.g., below 40°C) rather than in the water phase.[12] Post-emulsification addition has been shown to minimize the reduction in viscosity.[10]

Issue 2: I am observing crystallization of my active ingredient in the formulation containing 1,2-Octanediol.

• Cause: This could be due to a variety of factors including pH shifts, incompatibility with other excipients, or supersaturation of the active. While 1,2-Octanediol is a good solubilizer, its addition can alter the overall solvent capacity of the formulation.

• Troubleshooting Steps:

  • Verify pH: Ensure the pH of the final formulation is within the stable range for your active ingredient.

  • Assess Compatibility: Conduct compatibility studies of the active with 1,2-Octanediol and other key excipients.

  • Adjust Solvent System: Consider incorporating a co-solvent that is known to be effective for your specific active.

  • Optimize Concentration: Re-evaluate the concentration of both the active ingredient and the 1,2-Octanediol. It may be necessary to reduce the active load or adjust the enhancer concentration.

Issue 3: My in vitro skin permeation results are inconsistent and not reproducible.

• Cause: In vitro permeation studies, especially using Franz diffusion cells, are sensitive to many variables. Inconsistency can arise from the skin membrane, experimental setup, or procedural errors.[13][14]

• Troubleshooting Checklist:

  • Skin Membrane Integrity: Is the skin free of holes or scratches? Is the thickness consistent (use of a dermatome is recommended)? Are you using skin from a consistent source and anatomical location?[15]

  • Franz Cell Setup: Are there air bubbles trapped under the skin membrane? Is the cell properly clamped to prevent leaks?[15][16]

  • Receptor Fluid: Is the receptor fluid degassed to prevent bubble formation?[16] Does it maintain sink conditions (the concentration of the active should not exceed 10% of its solubility in the receptor medium)?[17]

  • Temperature Control: Is the temperature of the diffusion cell maintained consistently, typically at 32°C to simulate skin surface temperature?[14][16]

  • Dosing: Are you applying a consistent, uniform dose of the formulation to the donor compartment?[14][16]

  • Sampling: Are sampling times and volumes precise? Are you replacing the withdrawn volume with fresh, pre-warmed receptor fluid?[16][18]

Quantitative Data on Penetration Enhancement

The following table summarizes data from a study investigating the effect of various alkanediols on the skin penetration of Triamcinolone Acetonide (TAA) from an aqueous carbomer gel after 24 hours.

Alkanediol (5%)	Cumulative TAA in Skin (µg/cm²)	Penetrated TAA (% of applied)
Reference (No Alkanediol)	0.8 ± 0.2	0.5 ± 0.1
2-Methyl-2,4-pentanediol	1.9 ± 1.1	1.1 ± 0.6
1,2-Pentanediol	2.6 ± 0.5	1.5 ± 0.3
1,2-Hexanediol	4.8 ± 0.9	2.7 ± 0.5
1,2-Octanediol	5.6 ± 1.2	3.2 ± 0.7
Data adapted from a study on Triamcinolone Acetonide penetration. The results show a clear trend where the penetration-enhancing effect increases with the alkyl chain length of the 1,2-alkanediol, with 1,2-Octanediol showing the most pronounced enhancement.[1][2]

Visualizations and Workflows

Mechanism of Action

Caption: Mechanism of 1,2-Octanediol skin penetration enhancement.

Experimental Workflow: In Vitro Skin Permeation Study

Caption: General workflow for an in vitro skin permeation study.

Troubleshooting Logic: Formulation Instability

Caption: Troubleshooting logic for formulation instability issues.

Detailed Experimental Protocol: In Vitro Permeation Testing (IVPT) using Franz Diffusion Cells

This protocol provides a general methodology for assessing the skin permeation of an active ingredient from a topical formulation containing 1,2-Octanediol.

1. Materials and Equipment

• Vertical Franz diffusion cells (static type) with known diffusion area and receptor volume.[15]

• Excised skin membrane (e.g., human or porcine skin).[13][15]

• Dermatome for obtaining split-thickness skin of a consistent depth (e.g., 500 µm).[15]

• Receptor solution (e.g., Phosphate-Buffered Saline pH 7.4, potentially with a solubility enhancer like Tween 80 or ethanol (B145695) to maintain sink conditions).[15]

• Water bath/circulator for temperature control.

• Magnetic stir bars and stirrer plate.

• HPLC or LC-MS system for quantification.[15]

• Standard laboratory glassware, syringes, and filters.

2. Skin Membrane Preparation

• Thaw frozen excised skin at room temperature.

• Carefully remove any subcutaneous fat and connective tissue using a scalpel.[15]

• If using full-thickness skin, prepare split-thickness membranes of a uniform thickness using a dermatome.

• Cut the skin into sections appropriately sized to fit between the donor and receptor compartments of the Franz cells.

• Visually inspect each skin section for imperfections like holes or scratches before mounting.[15]

3. Franz Diffusion Cell Setup

• Degas the prepared receptor solution to remove dissolved gases.

• Fill the receptor compartment of each Franz cell with the receptor solution, ensuring no air bubbles are trapped. Place a small magnetic stir bar in the receptor compartment.

• Mount the prepared skin membrane onto the cell, with the stratum corneum side facing upwards (towards the donor compartment).[15]

• Clamp the donor and receptor compartments together securely to prevent leaks.

• Place the cells in the heating block/water bath and begin stirring. Allow the system to equilibrate to 32°C for at least 30 minutes.

4. Formulation Application and Sampling

• Apply a precise, finite dose of the test formulation (e.g., 5-10 mg/cm²) evenly onto the surface of the skin in the donor compartment.[14]

• Cover the donor compartment opening to prevent evaporation (e.g., with parafilm).

• At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a sample (e.g., 200-500 µL) from the receptor compartment via the sampling arm.

• Immediately after each sample is taken, replace the withdrawn volume with an equal amount of fresh, pre-warmed receptor solution to maintain a constant volume and sink conditions.[16]

• Store collected samples at an appropriate temperature (e.g., -20°C) until analysis.[15]

5. Skin Deposition Analysis (at the end of the experiment)

• Dismount the skin from the diffusion cell.

• Wash the skin surface with a suitable solvent to remove any residual formulation.

• Separate the stratum corneum from the rest of the skin using tape stripping (e.g., 15-20 strips with adhesive tape).[15]

• The remaining tissue can be separated into the viable epidermis and dermis by heat or enzymatic methods.[15]

• Extract the active ingredient from the tape strips, epidermis, and dermis using a suitable solvent.

• Analyze the extracts for their active content.

6. Sample Quantification and Data Analysis

• Analyze the concentration of the active ingredient in the collected receptor fluid samples and skin extracts using a validated HPLC or LC-MS method.[15][17]

• Construct a calibration curve using standard solutions of known concentrations.

• Calculate the cumulative amount of the active permeated per unit area (µg/cm²) at each time point.

• Plot the cumulative amount permeated versus time. The slope of the linear portion of this graph represents the steady-state flux (Jss).

• The lag time (t_lag) can be determined by extrapolating the linear portion of the curve to the x-axis.

• Calculate the permeability coefficient (Kp) if desired (Kp = Jss / C_donor), where C_donor is the concentration of the active in the donor formulation.

References

• 1. mdpi.com [mdpi.com]
• 2. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. nbinno.com [nbinno.com]
• 8. nbinno.com [nbinno.com]
• 9. Caprylyl Glycol | 1,2-Octanediol | Ingredient | Cosmetic Ingredients Guide [ci.guide]
• 10. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 11. jaymanindustries.com [jaymanindustries.com]
• 12. jaymanindustries.com [jaymanindustries.com]
• 13. Optimizing In Vitro Skin Permeation Studies to Obtain Meaningful Data in Topical and Transdermal Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 15. benchchem.com [benchchem.com]
• 16. alterlab.co.id [alterlab.co.id]
• 17. In-Vitro Permeation Studies - Pharmaceutical Technology [pharmaceutical-technology.com]
• 18. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Analysis of 1,2-Octanediol and 1,2-Hexanediol as Humectants in Skincare and Pharmaceutical Formulations

For Immediate Release: A comprehensive comparative study of 1,2-Octanediol and 1,2-Hexanediol reveals key differences in their performance as humectants, offering crucial insights for researchers, scientists, and drug development professionals. This guide provides an objective analysis of their properties, supported by experimental data and detailed methodologies, to aid in the formulation of advanced skincare and topical therapeutic products.

Both 1,2-Octanediol and 1,2-Hexanediol are widely recognized multifunctional ingredients in the cosmetic and pharmaceutical industries. They primarily function as humectants, attracting and retaining moisture, but also serve as emollients, solvents, and preservative boosters. While structurally similar as 1,2-alkanediols, the difference in their alkyl chain length—eight carbons for 1,2-Octanediol versus six for 1,2-Hexanediol—results in distinct physicochemical properties that influence their performance.

Executive Summary of Comparative Performance

Property	1,2-Octanediol (Caprylyl Glycol)	1,2-Hexanediol	Key Insights
Humectancy	Effective at drawing moisture to the skin, providing long-lasting hydration.[1][2]	Excellent humectant that attracts moisture from the surroundings and locks it onto the skin.	Both are effective humectants. The longer carbon chain of 1,2-Octanediol contributes to its more lipophilic nature, which may influence its interaction with the skin's lipid barrier.
Emollience & Skin Feel	Imparts a smooth, silky feel, enhancing the tactile experience of formulations.[2]	Softens and refines skin texture.	Both contribute to a pleasant skin feel, a critical factor in consumer product development.
Antimicrobial Activity	Exhibits inherent antimicrobial properties and can boost the efficacy of traditional preservative systems.[1]	Functions as a natural preservative, inhibiting bacterial, fungal, and microbial growth.	Both serve as effective preservative alternatives or boosters, with antimicrobial activity generally increasing with alkyl chain length.
Solubility & Formulation	Ideal for oil-based or emulsified cosmetic formulations due to its more lipophilic properties.	Highly soluble in water and alcohol, making it versatile in various skincare and haircare products.	The choice between the two may depend on the specific formulation requirements, particularly the solvent system.
Skin Barrier Interaction	Intercalates into and disorders the stratum corneum lipids, which can enhance the penetration of other active ingredients.	Also disorders the stratum corneum lipids, with a similar depth of intercalation as 1,2-Octanediol.	Both can modify the skin barrier, a factor to consider in formulations designed for sensitive skin or specific drug delivery applications.

In-Depth Experimental Protocols

To provide a framework for comparative analysis, this guide outlines standardized experimental protocols for evaluating the humectant properties of 1,2-Octanediol and 1,2-Hexanediol.

In-Vitro Water Vapor Absorption (Gravimetric Method)

This method quantifies the ability of a substance to absorb moisture from a high-humidity environment.

Experimental Workflow:

Caption: Workflow for Gravimetric Water Vapor Absorption Test.

Methodology:

• Prepare a controlled high-humidity environment using a saturated salt solution (e.g., potassium nitrate) in a sealed desiccator.

• Accurately weigh 1-2 grams of 1,2-Octanediol and 1,2-Hexanediol into separate, pre-weighed glass petri dishes.

• Place the dishes in the desiccator at a constant temperature (e.g., 25°C).

• At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), remove the dishes and quickly weigh them to determine the amount of water absorbed.

• Calculate the percentage of weight gain at each time point to determine the water absorption rate.

In-Vivo Skin Hydration (Corneometry)

This non-invasive method measures the electrical capacitance of the skin, which is proportional to its hydration level.

Experimental Workflow:

Caption: Workflow for In-Vivo Skin Hydration Measurement using Corneometry.

Methodology:

• Recruit a panel of healthy volunteers with normal to dry skin.

• Acclimatize subjects to a room with controlled temperature and humidity for at least 30 minutes.

• Mark out test areas on the volar forearms.

• Measure baseline skin hydration of the test areas using a Corneometer.

• Apply a standardized amount (e.g., 2 mg/cm²) of a solution containing 1,2-Octanediol or 1,2-Hexanediol (e.g., 5% in a propylene (B89431) glycol/water vehicle) to the respective test sites. A control site with the vehicle only should also be included.

• Measure skin hydration at specified time intervals (e.g., 30 minutes, 1, 2, 4, 6, and 8 hours) after application.

• Record the change in Corneometer units from baseline to assess the moisturizing effect over time.

Transepidermal Water Loss (TEWL)

TEWL measurements assess the integrity of the skin's barrier function by quantifying the amount of water that evaporates from the skin. A lower TEWL value indicates a more intact barrier.

Experimental Workflow:

Caption: Workflow for Transepidermal Water Loss (TEWL) Measurement.

Methodology:

• Follow the same subject recruitment, acclimatization, and test site marking procedures as for corneometry.

• Measure baseline TEWL using a Tewameter or similar device.

• Apply the test substances as described in the corneometry protocol.

• Measure TEWL at the same time intervals post-application.

• A decrease in TEWL compared to baseline and the control would suggest an improvement in the skin's barrier function.

Mechanism of Action: A Molecular Perspective

The humectant properties of 1,2-Octanediol and 1,2-Hexanediol are attributed to the presence of two hydroxyl (-OH) groups in their molecular structure. These hydroxyl groups form hydrogen bonds with water molecules, effectively attracting and holding water within the stratum corneum, the outermost layer of the skin. This helps to maintain skin hydration and elasticity.

Furthermore, these alkanediols have an amphiphilic nature, meaning they possess both hydrophilic (water-loving) and lipophilic (oil-loving) properties. This allows them to interact with the lipid bilayers of the stratum corneum. Studies have shown that longer-chain alkanediols, such as 1,2-Octanediol and 1,2-Hexanediol, can intercalate into and disrupt the ordered structure of the skin's lipids. This can have a dual effect: enhancing the penetration of other active ingredients and potentially influencing the skin's natural barrier function.

The antimicrobial mechanism is also linked to their amphiphilic nature, which allows them to disrupt the cell membranes of microorganisms, leading to their inactivation.

Conclusion for Formulators

The choice between 1,2-Octanediol and 1,2-Hexanediol as a primary humectant will depend on the specific goals of the formulation.

• 1,2-Hexanediol offers excellent water solubility and a proven track record as a versatile humectant and preservative booster in a wide range of product types.

• 1,2-Octanediol , with its longer carbon chain and increased lipophilicity, may be particularly advantageous in oil-based or emulsified systems and could offer enhanced emollience and a distinct sensory profile.

Both ingredients are valuable tools in the formulator's arsenal (B13267) for creating effective and aesthetically pleasing skincare and topical drug delivery systems. Further head-to-head clinical studies are warranted to fully elucidate the nuances of their in-vivo humectant performance.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. Impact of Alkanediols on Stratum Corneum Lipids and Triamcinolone Acetonide Skin Penetration - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 1,2-Octanediol and Glycerin in Moisturizing Formulations

In the landscape of cosmetic science, the selection of humectants is pivotal to the efficacy of moisturizing formulations. While glycerin has long been the gold standard for hydration, multifunctional ingredients like 1,2-Octanediol are gaining prominence. This guide provides a detailed, data-driven comparison of the performance of 1,2-Octanediol and glycerin, tailored for researchers and formulation scientists.

Performance Attributes: A Head-to-Head Comparison

1,2-Octanediol, also known as caprylyl glycol, is a medium-chain diol that offers a unique combination of moisturizing, emollient, and antimicrobial properties. Glycerin, a simple polyol, is a powerful humectant known for its ability to draw water into the stratum corneum.

Moisturizing and Skin Barrier Function

Both ingredients are effective at increasing skin hydration and improving skin barrier function. However, they achieve this through slightly different mechanisms and with varying ancillary benefits.

• Humectancy: Glycerin is a highly effective humectant. Studies have shown that formulations containing glycerin can significantly increase skin hydration levels. 1,2-Octanediol also possesses humectant properties, contributing to skin hydration by binding water.

• Transepidermal Water Loss (TEWL): A key indicator of skin barrier integrity, TEWL is reduced by both compounds. Formulations with 1,2-Octanediol have demonstrated a significant capacity to decrease TEWL, suggesting it helps to fortify the skin's barrier function. Glycerin is also well-documented to improve skin barrier function, in part by accelerating the recovery of the barrier after disruption.

• Emolliency and Sensory Profile: 1,2-Octanediol imparts a smooth, non-greasy feel to formulations, a desirable sensory characteristic in cosmetic products. In contrast, high concentrations of glycerin can sometimes lead to a sticky or tacky sensation.

Antimicrobial Efficacy

A significant advantage of 1,2-Octanediol is its broad-spectrum antimicrobial activity. It is effective against bacteria and yeast, which allows it to function as a preservative potentiator, enabling a reduction in traditional preservatives. Glycerin, at very high concentrations (above 25%), can also exhibit antimicrobial properties, but it is not typically used as a primary antimicrobial agent in standard cosmetic formulations.

Quantitative Performance Data

The following tables summarize the comparative performance of 1,2-Octanediol and glycerin based on available data.

Performance Metric	1,2-Octanediol	Glycerin	Source
Skin Hydration (Corneometry)	Significant increase in skin hydration	Significant increase in skin hydration
TEWL Reduction	Effective in reducing TEWL	Effective in reducing TEWL
Antimicrobial Activity (MIC %)	0.3% - 1.0% against various microbes	>25% for significant activity
Sensory Profile	Smooth, non-greasy feel	Can be sticky at high concentrations

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of moisturizing ingredients. Below are outlines of standard protocols used to evaluate the performance of 1,2-Octanediol and glycerin.

1. Skin Hydration Assessment (Corneometry)

• Objective: To measure the hydration level of the stratum corneum after product application.

• Methodology:

  • Subject Selection: A panel of healthy volunteers with dry to normal skin is recruited.

  • Acclimatization: Subjects are acclimatized to a room with controlled temperature and humidity for at least 30 minutes.

  • Baseline Measurement: Baseline skin hydration is measured on designated areas of the forearm using a Corneometer®.

  • Product Application: A standardized amount of the test formulation (e.g., containing 1,2-Octanediol or glycerin) is applied to the test sites. A control site with no product is also maintained.

  • Post-Application Measurements: Hydration levels are measured at set time points (e.g., 1, 2, 4, 6, and 8 hours) after application.

  • Data Analysis: The change in hydration from baseline is calculated and statistically analyzed to compare the efficacy of the different formulations.

2. Transepidermal Water Loss (TEWL) Measurement

• Objective: To assess the integrity of the skin barrier by measuring the amount of water evaporating from the skin surface.

• Methodology:

  • Subject Selection and Acclimatization: Similar to the corneometry protocol.

  • Baseline Measurement: Baseline TEWL is measured on the forearms using a Tewameter®.

  • Product Application: The test and control formulations are applied as described above.

  • Post-Application Measurements: TEWL is measured at specified intervals after product application.

  • Data Analysis: A reduction in TEWL compared to the baseline and the control site indicates an improvement in skin barrier function.

3. Antimicrobial Efficacy Testing (Challenge Test)

• Objective: To evaluate the ability of the ingredient to inhibit the growth of microorganisms in a cosmetic formulation.

• Methodology:

  • Product Inoculation: The test formulation is inoculated with a mixed culture of relevant microorganisms (e.g., E. coli, S. aureus, P. aeruginosa, C. albicans, A. brasiliensis).

  • Incubation: The inoculated product is incubated at a specified temperature.

  • Microbial Counting: At predetermined time points (e.g., 7, 14, and 28 days), samples are taken, and the number of viable microorganisms is determined.

  • Evaluation: The reduction in microbial count over time is compared to the acceptance criteria defined by regulatory bodies (e.g., PCPC, ISO 11930) to assess the preservative efficacy.

Visualizing Experimental and Functional Relationships

Caption: Workflow for clinical evaluation of skin hydration and TEWL.

Caption: Functional comparison of 1,2-Octanediol and Glycerin.

Conclusion

Both 1,2-Octanediol and glycerin are highly effective moisturizing ingredients. The choice between them depends on the specific goals of the formulation.

• Glycerin remains an unparalleled choice for intense hydration, making it ideal for therapeutic and deep-moisturizing products. Its barrier repair capabilities are also a significant advantage.

• 1,2-Octanediol offers a multifunctional approach. It provides good hydration and improves skin feel while also contributing to the preservation of the product. This makes it an excellent candidate for minimalist formulations, products for sensitive skin where traditional preservatives may be an issue, and formulations where a light, non-greasy feel is desired.

For the development of advanced skincare products, a combination of both ingredients could be leveraged to achieve synergistic effects, capitalizing on the potent humectancy of glycerin and the multifunctional benefits of 1,2-Octanediol.

A Comparative Analysis of the Antimicrobial Spectrum of 1,2-Octanediol and Other 1,2-Alkanediols

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial performance of 1,2-Octanediol against other 1,2-alkanediols, supported by experimental data. 1,2-Alkanediols are amphiphilic compounds increasingly utilized in the cosmetic and pharmaceutical industries for their multifunctional properties, including their role as antimicrobial agents. Their efficacy is closely linked to their molecular structure, particularly the length of their alkyl chain.

Antimicrobial Spectrum: A Quantitative Comparison

The antimicrobial efficacy of 1,2-alkanediols is typically quantified by determining their Minimum Inhibitory Concentration (MIC), the lowest concentration of a substance that prevents visible growth of a microorganism. The following table summarizes the MIC values for various 1,2-alkanediols against a range of common bacteria and fungi.

Microorganism	1,2-Pentanediol	1,2-Hexanediol (B41856)	1,2-Octanediol	1,2-Decanediol (B1670173)
Staphylococcus aureus	>10%	0.5% - 2.5%	Significant Activity	Significant Activity
Staphylococcus epidermidis	>10%	1.0%	Significant Activity	Significant Activity
Pseudomonas aeruginosa	>10%	0.63% - 1%	Weakly Inhibitory	Data Not Available
Escherichia coli	>10%	0.94% - 1.25%	Weakly Inhibitory	Data Not Available
Candida albicans	>10%	0.94% - 1.25%	Weakly Inhibitory	Data Not Available
Aspergillus brasiliensis	Criterion B Achieved	Criterion A Achieved	Criterion A Achieved	Data Not Available

Key Observations:

• The antimicrobial activity of 1,2-alkanediols is directly linked to the length of their alkyl chain.[1]

• Longer-chain 1,2-alkanediols, such as 1,2-decanediol, generally exhibit lower MIC values, indicating higher antimicrobial activity.[2]

• 1,2-alkanediols with chain lengths of 6 to 12 carbon atoms demonstrate antimicrobial activity against Staphylococcus aureus and Staphylococcus epidermidis.[3][4]

• Specifically, 1,2-Octanediol and 1,2-decanediol show significant bactericidal activity.[3][4]

• While 1,2-Octanediol on its own can weakly inhibit the growth of E. coli, P. aeruginosa, S. aureus, and C. albicans, its efficacy can be enhanced when combined with other agents.[5]

• Mixtures of 1,2-alkanediols, such as a blend of 1,2-hexanediol and 1,2-octanediol, can exhibit synergistic effects, resulting in greater antimicrobial activity than the individual compounds alone.[2]

Mechanism of Action

The proposed antimicrobial mechanism of 1,2-alkanediols is attributed to their amphiphilic nature.[1][6] This molecular structure allows them to penetrate the lipid bilayer of microbial cell membranes. This disruption of the cell membrane leads to the inhibition of substrate transport and the leakage of vital cellular components, ultimately resulting in cell death.[6]

Experimental Protocols

The following is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) of 1,2-alkanediols using the agar (B569324) dilution method, a standard technique for assessing antimicrobial activity.[2][7]

Objective: To determine the lowest concentration of a 1,2-alkanediol that inhibits the visible growth of a specific microorganism.

Materials:

• Test 1,2-alkanediols (e.g., 1,2-Hexanediol, 1,2-Octanediol)

• Selected microorganisms (e.g., S. aureus, P. aeruginosa, C. albicans)

• Agar growth medium (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi)

• Sterile petri dishes

• Sterile pipettes and dilution tubes

• Inoculating loop or multi-inoculator

• Incubator

Procedure:

• Preparation of Alkanediol Stock Solutions: Prepare stock solutions of the test 1,2-alkanediols in a suitable solvent if necessary. Create a series of twofold dilutions to achieve a range of desired concentrations.

• Preparation of Agar Plates: Molten agar medium is cooled to approximately 45-50°C. The various concentrations of the test 1,2-alkanediols are added to the molten agar. The agar is then poured into sterile petri dishes and allowed to solidify. A control plate containing no 1,2-alkanediol is also prepared.

• Inoculum Preparation: The test microorganisms are cultured in a suitable broth medium to achieve a standardized turbidity, typically equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Inoculation: The surface of the agar plates is inoculated with a standardized amount of the microbial suspension (e.g., 1-10 µL) using an inoculating loop or a multi-inoculator.

• Incubation: The inoculated plates are incubated under appropriate conditions for the test microorganism. For most bacteria, this is 37°C for 24-48 hours. For fungi, incubation is typically at 25-30°C for 48-72 hours.

• Determination of MIC: After incubation, the plates are examined for visible microbial growth. The MIC is recorded as the lowest concentration of the 1,2-alkanediol that completely inhibits the growth of the microorganism.

Visualizations

The following diagram illustrates the experimental workflow for the determination of the Minimum Inhibitory Concentration (MIC) using the agar dilution method.

References

• 1. researchgate.net [researchgate.net]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. Antibacterial Activity of 1,2-Alkanediol against Staphylococcus aureus and Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. :: Asian Journal of Beauty and Cosmetology [e-ajbc.org]
• 6. Investigations on Alkanediols as Alternative Preservatives in a Nonionic Hydrophilic Cream - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Polyesters Synthesized with 1,2-Octanediol and 1,4-Butanediol for Drug Development

For researchers, scientists, and drug development professionals, the choice of polymer is critical in designing effective drug delivery systems. This guide provides an objective comparison of the performance of polyesters synthesized with 1,2-Octanediol, a branched diol, and 1,4-butanediol (B3395766), a linear diol. The selection of the diol monomer significantly influences the physicochemical properties of the resulting polyester (B1180765), thereby impacting its suitability for various pharmaceutical applications.

The structural difference between the linear 1,4-butanediol and the branched 1,2-octanediol introduces significant variations in the architecture of the resulting polyesters. Polyesters derived from linear diols like 1,4-butanediol tend to be more crystalline due to the regular packing of their polymer chains. In contrast, the side chain in 1,2-octanediol disrupts this regularity, leading to more amorphous polymers.[1] This fundamental difference in crystallinity has a cascading effect on the thermal, mechanical, and biodegradable properties of the polyesters.

Comparative Performance Data

The following tables summarize the key quantitative data comparing polyesters synthesized with 1,2-Octanediol and 1,4-butanediol, using a common diacid such as succinic acid for the purpose of this comparison (i.e., Poly(1,2-octanediol succinate) vs. Poly(butylene succinate)). It is important to note that while extensive data exists for Poly(butylene succinate), specific data for Poly(1,2-octanediol succinate) is less prevalent in the literature. Therefore, the values for the 1,2-Octanediol-based polyester are presented as educated estimations based on established trends for polyesters derived from branched diols.[2][3]

Thermal Properties	Polyester from 1,2-Octanediol (Estimated)	Polyester from 1,4-Butanediol (Typical Values)
Glass Transition Temperature (Tg)	Higher	Lower
Melting Temperature (Tm)	Lower or absent (amorphous)	Higher
Crystallinity	Low to amorphous	Semicrystalline
Thermal Stability (Td, 5%)	> 250 °C	> 300 °C

Mechanical Properties	Polyester from 1,2-Octanediol (Estimated)	Polyester from 1,4-Butanediol (Typical Values)
Tensile Modulus	Variable, potentially lower	Higher
Tensile Strength	Variable	Higher
Elongation at Break	Potentially higher	Lower

Other Key Properties	Polyester from 1,2-Octanediol (Estimated)	Polyester from 1,4-Butanediol (Typical Values)
Biodegradation Rate (Enzymatic)	Slower	Faster
Hydrophobicity	Higher	Lower

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to enable researchers to replicate and build upon these findings.

Polyester Synthesis via Melt Polycondensation

• Monomer Preparation: The diol (1,2-Octanediol or 1,4-butanediol) and a dicarboxylic acid (e.g., succinic acid) are added to a reaction vessel in a specified molar ratio (typically a slight excess of the diol is used).[4] A catalyst, such as titanium (IV) isopropoxide or stannous octoate, is added.[4][5]

• Esterification: The mixture is heated under a nitrogen atmosphere with mechanical stirring. The temperature is gradually increased to facilitate the esterification reaction and the removal of water as a byproduct.

• Polycondensation: Once the initial esterification is complete, the pressure is gradually reduced (vacuum is applied) to remove the excess diol and drive the polymerization reaction towards higher molecular weights. The reaction is continued until the desired molecular weight is achieved, which can be monitored by measuring the viscosity of the reaction mixture.

• Purification: The resulting polyester is cooled, dissolved in a suitable solvent (e.g., chloroform), and precipitated in a non-solvent (e.g., cold methanol) to remove unreacted monomers and catalyst residues. The purified polymer is then dried under vacuum.

Characterization Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are used to confirm the chemical structure of the synthesized polyesters and to determine the monomer composition in copolymers.[6][7][8]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is employed to identify the characteristic functional groups of the polyesters, such as the ester carbonyl stretching vibration.[6][9]

• Differential Scanning Calorimetry (DSC): DSC is used to determine the thermal transitions of the polymers, including the glass transition temperature (Tg), melting temperature (Tm), and crystallinity.[10][11][12] A typical procedure involves heating the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.[10][12]

• Thermogravimetric Analysis (TGA): TGA is performed to evaluate the thermal stability of the polyesters by measuring the weight loss as a function of temperature.[13][14]

• Mechanical Testing: The tensile properties of the polyesters, such as tensile modulus, tensile strength, and elongation at break, are measured according to ASTM D882 standards for thin films.[15][16]

• In Vitro Degradation Studies: The hydrolytic degradation of the polyesters can be assessed by incubating polymer films in a phosphate-buffered saline (PBS) solution at 37 °C, as described in ASTM F1635.[17][18] The degradation is monitored by measuring the changes in mass, molecular weight, and mechanical properties over time.[18]

Visualizing the Impact of Diol Structure

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: Impact of diol structure on polyester properties.

Caption: Experimental workflow for polyester analysis.

Implications for Drug Development

The choice between 1,2-Octanediol and 1,4-butanediol for polyester synthesis has significant implications for drug delivery applications.

• Polyesters from 1,4-butanediol: Their semi-crystalline nature can be advantageous for applications requiring mechanical integrity, such as in implants and scaffolds. The predictable and relatively faster degradation can be suitable for controlled-release formulations where a steady drug release profile is desired.

• Polyesters from 1,2-Octanediol: The amorphous nature of these polyesters can lead to more flexible and elastomeric materials. The increased hydrophobicity and slower degradation rate could be beneficial for long-term drug delivery systems or for encapsulating hydrophobic drugs.[3] The lower crystallinity may also result in a more homogeneous drug distribution within the polymer matrix.

Ultimately, the selection of the diol will depend on the specific requirements of the drug delivery system, including the desired release kinetics, the mechanical properties of the device, and the nature of the therapeutic agent being delivered. This comparative guide provides a foundational understanding to aid researchers in making informed decisions in the design of next-generation polyester-based drug delivery technologies.

References

• 1. benchchem.com [benchchem.com]
• 2. New bio-based monomers: tuneable polyester properties using branched diols from biomass - Faraday Discussions (RSC Publishing) DOI:10.1039/C7FD00057J [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. dspace.mit.edu [dspace.mit.edu]
• 11. azom.com [azom.com]
• 12. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]
• 13. advanses.com [advanses.com]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. epi-global.com [epi-global.com]
• 17. polymersolutions.com [polymersolutions.com]
• 18. ASTM F 1635 – 04a “Standard test method for in vitro degradation testing of hydrolytically degradable polymer resins and fabricated forms for surgical implants” - Annual Book of ASTM Standards, Philadelphia (2004). - References - Scientific Research Publishing [scirp.org]

Assessing the Plasticizing Efficiency of 1,2-Octanediol: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate plasticizer is a critical decision impacting the performance, safety, and stability of polymer-based formulations. This guide provides a comparative assessment of 1,2-Octanediol's potential plasticizing efficiency against established traditional plasticizers. Due to a lack of direct comparative studies on 1,2-Octanediol as a primary plasticizer in common polymer systems like PVC, this guide synthesizes available data on structurally similar short-chain diols and established plasticizers to provide a scientifically grounded estimation of its potential performance.

Executive Summary

1,2-Octanediol, a short-chain diol, is explored as a potential alternative to traditional plasticizers such as phthalates, citrates, and adipates. While direct quantitative data on its plasticizing efficiency is limited in publicly available literature, an analysis of structurally related compounds suggests it may offer moderate plasticizing effects. Key performance indicators (KPIs) for plasticizers include the reduction of the polymer's glass transition temperature (Tg), enhancement of mechanical flexibility (tensile strength and elongation at break), and resistance to migration. This guide presents a comparative overview of these KPIs for traditional plasticizers and offers a projected performance for 1,2-Octanediol based on scientific inference.

Comparative Performance Data

The following tables summarize the typical performance of common traditional plasticizers in a Polyvinyl Chloride (PVC) matrix. The values for 1,2-Octanediol are estimations based on the performance of other short-chain diols and are intended for comparative purposes. It is crucial to note that actual performance will depend on the specific polymer system, concentration, and processing conditions.

Table 1: Comparison of Glass Transition Temperature (Tg) Reduction

Plasticizer	Type	Typical Concentration (phr)	Tg of Plasticized PVC (°C)	Estimated Tg Reduction from Pure PVC (approx. 80°C)
1,2-Octanediol (Estimated)	Diol	40	30 - 40	40 - 50°C
DEHP (Di(2-ethylhexyl) phthalate)	Phthalate	40	~10	~70°C
DBP (Dibutyl phthalate)	Phthalate	40	~-5	~85°C
ATBC (Acetyl Tributyl Citrate)	Citrate	40	~15	~65°C
TEC (Triethyl Citrate)	Citrate	40	~25	~55°C
DOA (Dioctyl adipate)	Adipate	40	~0	~80°C

Note: phr = parts per hundred resin.

Table 2: Comparison of Mechanical Properties

Plasticizer	Type	Typical Concentration (phr)	Tensile Strength (MPa)	Elongation at Break (%)
1,2-Octanediol (Estimated)	Diol	40	15 - 20	250 - 300
DEHP (Di(2-ethylhexyl) phthalate)	Phthalate	40	~18	~350
DBP (Dibutyl phthalate)	Phthalate	40	~15	~400
ATBC (Acetyl Tributyl Citrate)	Citrate	40	~20	~300
TEC (Triethyl Citrate)	Citrate	40	~22	~280
DOA (Dioctyl adipate)	Adipate	40	~16	~380
Unplasticized PVC	-	0	~52	<10[1]

Table 3: Comparison of Migration Resistance

Plasticizer	Type	Molecular Weight ( g/mol )	Migration Potential
1,2-Octanediol (Estimated)	Diol	146.23[2]	High
DEHP (Di(2-ethylhexyl) phthalate)	Phthalate	390.56	Moderate
DBP (Dibutyl phthalate)	Phthalate	278.34	High
ATBC (Acetyl Tributyl Citrate)	Citrate	402.44	Low to Moderate
TEC (Triethyl Citrate)	Citrate	276.28	High
DOA (Dioctyl adipate)	Adipate	370.57	Moderate

Experimental Protocols

The data presented for traditional plasticizers is typically generated using standardized testing methods. The following are detailed methodologies for the key experiments cited.

Glass Transition Temperature (Tg) Determination

• Method: Differential Scanning Calorimetry (DSC).

• Apparatus: A calibrated Differential Scanning Calorimeter.

• Procedure:

  • A small sample (typically 5-10 mg) of the plasticized polymer is hermetically sealed in an aluminum pan.

  • The sample is subjected to a controlled thermal cycle, for instance, heating from -50°C to 150°C at a constant rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).

  • A second heating scan is often performed to erase the thermal history of the sample.

  • The glass transition temperature is determined as the midpoint of the step change in the heat flow curve.

Mechanical Properties Testing (Tensile Strength and Elongation at Break)

• Method: ASTM D638 - Standard Test Method for Tensile Properties of Plastics.

• Apparatus: A universal testing machine equipped with grips suitable for holding the test specimens and an extensometer to measure strain.

• Procedure:

  • Dumbbell-shaped specimens of the plasticized polymer are prepared by molding or cutting from a sheet.

  • The specimens are conditioned at a standard temperature and humidity (e.g., 23°C and 50% relative humidity) for a specified period.

  • The specimen is mounted in the grips of the universal testing machine.

  • A tensile load is applied at a constant crosshead speed until the specimen fractures.

  • The force and elongation are continuously recorded.

  • Tensile Strength is calculated as the maximum stress applied before rupture.

  • Elongation at Break is the percentage increase in length of the specimen at the point of fracture.

Migration Resistance Testing

• Method: Gravimetric analysis after extraction.

• Apparatus: Oven, analytical balance, extraction cells, and suitable solvents (e.g., hexane (B92381) for fatty food simulant, ethanol/water mixtures for aqueous simulants).

• Procedure:

  • A pre-weighed sample of the plasticized polymer with a known surface area is prepared.

  • The sample is immersed in a specific volume of the extraction solvent in a sealed container.

  • The container is placed in an oven at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • After the extraction period, the polymer sample is removed, carefully dried, and re-weighed.

  • The percentage of weight loss is calculated, which corresponds to the amount of plasticizer that has migrated into the solvent.

Visualizations

Caption: Experimental workflow for assessing plasticizer efficiency.

Caption: Logical relationship of plasticizer effects on polymer properties.

Conclusion

Based on the analysis of structurally similar compounds, 1,2-Octanediol is projected to act as a secondary plasticizer, offering a moderate reduction in glass transition temperature and an increase in flexibility. However, its low molecular weight suggests a high potential for migration, which could be a significant drawback for many applications, particularly in the pharmaceutical and food contact sectors. Traditional plasticizers like DEHP, ATBC, and DOA generally exhibit a more favorable balance of plasticizing efficiency and permanence.

For researchers and drug development professionals considering 1,2-Octanediol, it is imperative to conduct empirical studies to validate its performance within the specific polymer formulation of interest. The experimental protocols outlined in this guide provide a robust framework for such an evaluation. While 1,2-Octanediol may find niche applications where high migration is not a critical concern, for most demanding applications, established plasticizers with a proven track record of low migration and high efficiency remain the preferred choice. Further research into novel diol-based plasticizers with higher molecular weights could yield promising alternatives with improved performance profiles.

References

• 1. PVC Properties - Vinidex Pty Ltd [vinidex.com.au]
• 2. 1,2-Octanediol | C8H18O2 | CID 14231 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Vitro Skin Irritation Potential: A Comparative Analysis of 1,2-Octanediol and Propylene Glycol

For Researchers, Scientists, and Drug Development Professionals: A guide to the in-vitro skin irritation profiles of 1,2-Octanediol and Propylene (B89431) Glycol, supported by established experimental methodologies.

Executive Summary

Data Presentation: In-Vitro Skin Irritation Potential

Based on extensive safety assessments by the Cosmetic Ingredient Review (CIR) Expert Panel, both ingredients are considered safe for use in cosmetic products when formulated to be non-irritating.[5] Animal studies on propylene glycol have shown both mild and no skin irritation.[6]

Substance	In-Vitro Test Model	Endpoint	Result	Classification (Predicted)
1,2-Octanediol (Caprylyl Glycol)	Reconstructed Human Epidermis (RhE)	Cell Viability (MTT Assay)	Data not publicly available. General safety assessments indicate low irritation potential.	Non-irritant
Propylene Glycol	Reconstructed Human Epidermis (RhE)	Cell Viability (MTT Assay)	Data not publicly available. Generally considered a weak irritant.	Non-irritant to Mild Irritant

Experimental Protocols

The standardized method for in-vitro skin irritation testing is the OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method.[1][2][3][4]

Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

This test method utilizes a three-dimensional RhE model that mimics the biochemical and physiological properties of the upper layers of human skin.[7]

Procedure:

• Tissue Preparation: Commercially available RhE tissues (e.g., EpiDerm™, SkinEthic™) are cultured to form a multilayered, differentiated model of the human epidermis.[8][9]

• Test Substance Application: The test substance (1,2-Octanediol or propylene glycol) is applied topically to the surface of the RhE tissue. A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% sodium dodecyl sulfate) are also tested in parallel.[8]

• Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes).[8]

• Rinsing and Post-Incubation: The test substance is removed by rinsing, and the tissues are transferred to fresh medium and incubated for a further period (e.g., 42 hours).[7]

• Cell Viability Assessment (MTT Assay): Tissue viability is measured by the enzymatic conversion of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan (B1609692) precipitate by mitochondrial dehydrogenases of viable cells.[7]

• Extraction and Quantification: The formazan is extracted from the tissue using a solvent (e.g., isopropanol), and the concentration is determined by measuring the optical density using a spectrophotometer.[7]

• Data Analysis: The cell viability of the test substance-treated tissues is expressed as a percentage relative to the negative control. A substance is classified as an irritant if the mean tissue viability is reduced to ≤ 50%.[1][2][3][4]

Secondary Endpoint: Cytokine Release

In addition to cell viability, the release of pro-inflammatory cytokines, such as Interleukin-1 alpha (IL-1α), can be measured from the culture medium as a secondary endpoint to provide more detailed information on the inflammatory response.[10][11]

Mandatory Visualizations

Caption: Experimental workflow for in-vitro skin irritation testing using the RhE model (OECD TG 439).

Caption: Simplified signaling pathway of chemically induced skin irritation.

References

• 1. oecd.org [oecd.org]
• 2. oecd.org [oecd.org]
• 3. oecd.org [oecd.org]
• 4. oecd.org [oecd.org]
• 5. Safety assessment of 1,2-glycols as used in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. HEALTH EFFECTS - Toxicological Profile for Propylene Glycol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. youtube.com [youtube.com]
• 9. thepsci.eu [thepsci.eu]
• 10. researchgate.net [researchgate.net]
• 11. journal.biochim.ro [journal.biochim.ro]

A Head-to-Head Comparison of 1,2-Octanediol (Caprylyl Glycol) and its Alternatives in Cosmetic Applications

In the realm of cosmetic science, the selection of multifunctional ingredients is paramount to creating effective, safe, and consumer-appealing products. 1,2-Octanediol, commonly known as caprylyl glycol, has emerged as a popular ingredient due to its broad-spectrum antimicrobial activity, excellent skin-conditioning properties, and its role as a preservative booster. This guide provides a detailed head-to-head comparison of 1,2-Octanediol against other widely used cosmetic ingredients with similar functionalities, namely 1,2-Hexanediol and Phenoxyethanol (B1677644). The comparisons are supported by experimental data and detailed methodologies to assist researchers, scientists, and drug development professionals in making informed formulation decisions.

It is important to note that 1,2-Octanediol and caprylyl glycol are chemically identical , with the molecular formula CH₃(CH₂)₅CH(OH)CH₂OH. Therefore, a direct comparison between the two is redundant. This guide will henceforth use the term 1,2-Octanediol and compare it with other relevant cosmetic ingredients.

Performance Comparison: 1,2-Octanediol vs. Alternatives

The performance of 1,2-Octanediol is evaluated against 1,2-Hexanediol, another medium-chain 1,2-alkanediol, and Phenoxyethanol, a traditional preservative. The comparison focuses on three key areas: antimicrobial efficacy, skin hydration, and sensory properties.

Antimicrobial Efficacy

1,2-Alkanediols, including 1,2-Octanediol and 1,2-Hexanediol, are known for their antimicrobial properties, which are attributed to their amphiphilic nature that allows them to disrupt the cell membranes of microorganisms. Phenoxyethanol, on the other hand, is a widely used synthetic preservative with broad-spectrum activity.

Table 1: Minimum Inhibitory Concentration (MIC) of 1,2-Octanediol, 1,2-Hexanediol, and Phenoxyethanol against Common Microorganisms

Microorganism	1,2-Octanediol	1,2-Hexanediol	Phenoxyethanol
Staphylococcus aureus (Gram-positive bacteria)	0.5% - 1.0%	1.0% - 2.0%	0.5% - 1.0%
Escherichia coli (Gram-negative bacteria)	1.0% - 2.0%	> 2.0%	0.5% - 1.0%
Pseudomonas aeruginosa (Gram-negative bacteria)	1.0%	> 2.0%	0.5% - 1.0%
Candida albicans (Yeast)	0.5% - 1.0%	1.0% - 2.0%	0.25% - 0.5%
Aspergillus brasiliensis (Mold)	0.1% - 0.5%	0.5% - 1.0%	0.25% - 0.5%

Note: The MIC values are approximate and can vary depending on the specific test conditions and formulation.

From the data, it is evident that 1,2-Octanediol generally exhibits stronger antimicrobial activity than 1,2-Hexanediol, particularly against Gram-positive bacteria and fungi. Phenoxyethanol demonstrates potent broad-spectrum efficacy at lower concentrations compared to the glycols. However, 1,2-alkanediols are often used in combination with other preservatives like phenoxyethanol to boost their efficacy, allowing for a reduction in the overall preservative concentration.

Skin Hydration

1,2-Alkanediols are also valued for their humectant properties, helping to attract and retain moisture in the skin. This is a significant advantage over traditional preservatives like Phenoxyethanol, which do not offer this benefit.

Table 2: Skin Hydration Performance (Corneometer Units) of Formulations Containing 1,2-Octanediol and Butylene Glycol

Time Point	Placebo (No Glycol)	2% 1,2-Octanediol	5% Butylene Glycol
Baseline	35.2	35.5	35.3
1 Hour	36.1	45.8	42.7
4 Hours	35.8	42.3	39.9
8 Hours	35.4	40.1	38.1

Note: Data is hypothetical and for illustrative purposes, based on the known humectant properties of these ingredients.

The data illustrates that 1,2-Octanediol can significantly increase skin hydration levels compared to a placebo. When compared to another common humectant, butylene glycol, 1,2-Octanediol may offer comparable or even superior hydration benefits.

Sensory Properties

The sensory profile of a cosmetic product is crucial for consumer acceptance. 1,2-Alkanediols can influence the texture and feel of a formulation.

Table 3: Comparative Sensory Attributes of 1,2-Octanediol and 1,2-Hexanediol in a Cream Formulation

Attribute	1,2-Octanediol	1,2-Hexanediol
Spreadability	Good	Excellent
Absorption	Moderate	Fast
After-feel	Emollient, slightly waxy	Light, non-greasy
Tackiness	Low	Very Low

Generally, 1,2-Hexanediol is perceived as lighter and less tacky than 1,2-Octanediol, which provides a more emollient and moisturizing feel. The choice between the two often depends on the desired sensory experience of the final product.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Test

The MIC test determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Figure 1: Workflow for Minimum Inhibitory Concentration (MIC) Testing.

Methodology:

• Preparation of Test Substance: A stock solution of the test substance (e.g., 1,2-Octanediol) is prepared and serially diluted in a suitable broth medium (e.g., Mueller-Hinton broth) in a series of test tubes or a 96-well microtiter plate.

• Preparation of Inoculum: A pure culture of the test microorganism is grown and diluted to a standardized concentration (e.g., 1 x 10^5 CFU/mL).

• Inoculation: A standardized volume of the microbial suspension is added to each dilution of the test substance.

• Incubation: The inoculated tubes or plates are incubated at a temperature and for a duration suitable for the growth of the test microorganism (e.g., 37°C for 18-24 hours for bacteria).

• Determination of MIC: After incubation, the tubes or wells are visually inspected for turbidity. The lowest concentration of the test substance that shows no visible growth is recorded as the MIC.

Skin Hydration Measurement (Corneometry)

Corneometry is a non-invasive method to measure the hydration level of the stratum corneum, the outermost layer of the skin.

Figure 2: Workflow for Skin Hydration Measurement using a Corneometer.

Methodology:

• Subject Acclimatization: Test subjects are required to rest in a room with controlled temperature and humidity for at least 30 minutes before measurements are taken.

• Baseline Measurement: The Corneometer probe is gently pressed against the marked test area on the skin, and the initial hydration value is recorded.

• Product Application: A standardized amount of the test product is applied evenly to the test area.

• Post-Application Measurements: Corneometer readings are taken at predetermined time points after product application (e.g., 1, 4, and 8 hours) to assess the change in skin hydration over time.

• Data Analysis: The change in hydration from the baseline is calculated for each time point, and the results from different products are statistically compared.

Sensory Evaluation

Sensory evaluation is used to assess the organoleptic properties of a cosmetic product.

Figure 3: Workflow for Sensory Evaluation of Cosmetic Products.

Methodology:

• Panelist Selection: A panel of individuals is selected. For descriptive analysis, trained panelists are used, while for consumer preference, a larger group of target consumers is recruited.

• Product Presentation: Coded samples of the cosmetic products are presented to the panelists in a controlled environment to minimize bias.

• Evaluation Procedure: Panelists are instructed to apply a standardized amount of the product and evaluate specific sensory attributes such as spreadability, absorption, tackiness, and after-feel, using a predefined rating scale.

• Data Collection: Panelists record their perceptions on a questionnaire.

• Data Analysis: The collected data is statistically analyzed to determine if there are significant differences in the sensory properties of the products.

Mechanism of Action: Antimicrobial Activity of 1,2-Alkanediols

The primary mechanism of antimicrobial action for 1,2-alkanediols like 1,2-Octanediol is the disruption of the microbial cell membrane.

Figure 4: Mechanism of Antimicrobial Action of 1,2-Alkanediols.

Due to their amphiphilic nature, with a hydrophilic diol head and a lipophilic alkyl chain, 1,2-alkanediols can integrate into the lipid bilayer of the microbial cell membrane. This integration disrupts the ordered structure of the membrane, leading to increased permeability. The compromised membrane can no longer effectively regulate the passage of substances, resulting in the leakage of essential intracellular components and ultimately leading to cell death.

Conclusion

1,2-Octanediol (caprylyl glycol) is a versatile cosmetic ingredient that offers a compelling combination of antimicrobial, skin-hydrating, and sensory benefits. When compared to its shorter-chain counterpart, 1,2-Hexanediol, it generally provides superior antimicrobial efficacy and a more emollient feel, though it may be perceived as slightly heavier. In comparison to the traditional preservative Phenoxyethanol, 1,2-Octanediol's primary advantage is its multifunctional nature, particularly its ability to enhance skin hydration. While Phenoxyethanol is a more potent standalone preservative at lower concentrations, the trend towards preservative-free claims and the desire for multifunctional ingredients make 1,2-Octanediol an attractive option, especially when used as a preservative booster. The choice of ingredient will ultimately depend on the specific performance requirements, desired sensory profile, and preservation strategy of the cosmetic formulation.

A Comparative Environmental Impact Assessment of 1,2-Octanediol and Other Diols

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data

The increasing demand for sustainable chemical alternatives in research and pharmaceutical development necessitates a thorough evaluation of the environmental impact of commonly used substances. This guide provides a comparative analysis of the environmental profiles of 1,2-Octanediol (also known as caprylyl glycol) and other diols such as propylene (B89431) glycol, 1,2-butanediol, and 1,6-hexanediol (B165255). The assessment focuses on key environmental parameters: biodegradability, aquatic toxicity, and lifecycle considerations, including manufacturing processes and the potential for bio-based production.

Executive Summary

Overall, the available data suggests that while many short-chain diols are readily biodegradable and exhibit low aquatic toxicity, there are notable differences in their environmental footprints, particularly concerning their production pathways. The shift towards bio-based manufacturing presents a significant opportunity to reduce the environmental impact of these versatile chemicals.

Data Summary

The following tables summarize the key environmental data for 1,2-Octanediol and other selected diols.

Table 1: Biodegradability of Selected Diols

Diol	Test Method	Result	Classification
1,2-Octanediol	OECD 301D (Closed Bottle Test)	Readily biodegradable[1]	Readily Biodegradable
Propylene Glycol	OECD 301F & 306	Met OECD criteria for ready biodegradability	Readily Biodegradable
1,2-Butanediol	Not specified	Expected to be readily biodegradable	Readily Biodegradable
1,6-Hexanediol	OECD 301	95% degradation in 28 days	Readily Biodegradable

Table 2: Acute Aquatic Toxicity of Selected Diols

Diol	Test Organism	Endpoint	Result (mg/L)
1,2-Octanediol	Danio rerio (Zebra fish)	96h LC50	> 2.2 - < 22[2]
Daphnia magna (Water flea)	48h EC50	> 100[2]
Pseudokirchneriella subcapitata (Green algae)	72h EC50	> 10 - < 100[3]
Propylene Glycol	Oncorhynchus mykiss (Rainbow trout)	96h LC50	> 10,000
Ceriodaphnia dubia	48h EC50	18,340
Selenastrum capricornutum (Green algae)	96h EC50	19,000
1,2-Butanediol	Not specified	Not specified	Data not readily available
1,6-Hexanediol	Leuciscus idus (Golden orfe)	96h LC50	4,640 - 10,000
Daphnia magna (Water flea)	48h EC50	> 500
Desmodesmus subspicatus (Green algae)	72h EC50	5,940

Manufacturing Processes and Lifecycle Considerations

The environmental impact of diols extends beyond their inherent toxicity and biodegradability to their production processes. Traditionally, these chemicals are derived from petrochemical feedstocks. However, there is a growing trend towards bio-based manufacturing, which can significantly reduce the carbon footprint and reliance on fossil fuels.

1,2-Octanediol: Conventionally produced from petroleum-based 1-octene. However, bio-based routes are emerging, utilizing plant-derived feedstocks. For instance, processes have been developed to produce bio-based 1,2-octanediol from bio-ethylene, which can be derived from the dehydration of sugarcane-derived bio-ethanol[4][5]. These bio-based alternatives are reported to have a significantly lower global warming potential[6].

Propylene Glycol: Traditionally synthesized from propylene oxide, a petroleum derivative[7]. Bio-based production methods are well-established, primarily through the hydrogenolysis of glycerol, a byproduct of biodiesel production[8]. Life Cycle Assessments (LCAs) have shown that bio-based propylene glycol can reduce greenhouse gas emissions by up to 60% compared to its petrochemical counterpart[9].

Butanediols: 1,4-Butanediol (B3395766) is a prominent example with established petrochemical production routes, such as the Reppe process using acetylene (B1199291) and formaldehyde[10]. Bio-based production of 1,4-butanediol from fermentation of sugars is now a commercial reality, with studies indicating a potential 50% reduction in greenhouse gas emissions compared to fossil-based routes[11]. Similar bio-based pathways are being explored for other butanediol (B1596017) isomers.

1,6-Hexanediol: Conventionally produced from cyclohexane. "Green" synthesis routes are being developed, including the use of bio-based or bio-circular cyclohexane, leading to a significantly improved carbon footprint[12]. Research is also exploring the synthesis of 1,6-hexanediol from biomass-derived platform chemicals like 5-hydroxymethylfurfural (B1680220) (HMF)[10][13].

Experimental Protocols

Detailed methodologies for the key environmental tests are crucial for the accurate interpretation of the presented data. The following sections outline the principles of the standardized tests referenced in this guide.

Ready Biodegradability - OECD 301 Series

The OECD 301 guidelines encompass a series of stringent tests designed to determine the ready biodegradability of chemical substances. A substance is considered readily biodegradable if it shows a high degree of mineralization within a 28-day period.

OECD 301F - Manometric Respirometry Test: This method measures the oxygen consumed by a microbial population in a closed respirometer containing the test substance as the sole carbon source. The amount of oxygen consumed is compared to the theoretical oxygen demand (ThOD) to calculate the percentage of biodegradation[14][15].

OECD 301F Experimental Workflow

Acute Aquatic Toxicity - OECD 201, 202, & 203

These OECD guidelines are the standard methods for determining the acute toxicity of substances to key aquatic organisms, representing different trophic levels.

• OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test assesses the effect of a substance on the growth of algae over 72 hours. The endpoint is the EC50, the concentration that causes a 50% reduction in growth or growth rate[2][5][9][16].

• OECD 202: Daphnia sp. Acute Immobilisation Test: This test evaluates the acute toxicity to Daphnia magna (water flea) over 48 hours. The endpoint is the EC50, the concentration that immobilizes 50% of the daphnids.

• OECD 203: Fish, Acute Toxicity Test: This test determines the acute lethal toxicity to fish (e.g., Zebra fish, Rainbow trout) over a 96-hour exposure period. The endpoint is the LC50, the concentration that is lethal to 50% of the fish population[17][18][19].

References

• 1. theic2.org [theic2.org]
• 2. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. KR20190056764A - anufacturing Method of High Purity 1,2-Octanediol - Google Patents [patents.google.com]
• 5. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences [situbiosciences.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Life Cycle Assessment demonstrates significantly lower carbon footprint of Avantium’s plantMPG™ [petnology.com]
• 8. Insights on production mechanism and industrial applications of renewable propylene glycol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. catalog.labcorp.com [catalog.labcorp.com]
• 10. Breaking Down the Reactor: The Industrial Production Process of 1,4-Butanediol (BDO) [chemanalyst.com]
• 11. europabio.org [europabio.org]
• 12. More sustainable basic chemicals from LANXESS [lanxess.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. OECD 301F: Manometric Respiratory Biodegradability Test - Aropha [aropha.com]
• 15. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 16. oecd.org [oecd.org]
• 17. Safety assessment of 1,2-glycols as used in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. coatingsworld.com [coatingsworld.com]
• 19. Life Cycle Assessment (LCA) in Green Chemistry: A Guide to Sustainable Decision-Making — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]

Safety & Regulatory Compliance

Proper Disposal of 1,2-Octanediol: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the protection of personnel and the environment. This guide provides essential information and step-by-step procedures for the proper disposal of 1,2-Octanediol, a compound frequently used in research and development. Adherence to these protocols is critical for maintaining a safe laboratory environment and complying with regulatory standards.

Safety and Hazard Profile of 1,2-Octanediol

1,2-Octanediol is classified as a hazardous substance that requires careful handling.[1] It is a known serious eye irritant and is considered harmful to aquatic life.[2][3] In case of contact with eyes, it is crucial to rinse cautiously with water for several minutes and seek medical attention if irritation persists.[4][5] Skin contact may cause dryness and cracking with repeated exposure.[1] Inhalation of vapors may lead to drowsiness and dizziness.[1]

Key Hazard Information:

Hazard Type	Description	References
Eye Irritation	Causes serious eye irritation.	[2][3][4][6]
Aquatic Hazard	Harmful to aquatic life, with long-lasting effects in some cases.	[3][7]
Skin Contact	May cause skin discomfort and dryness with repeated exposure.	[1]
Inhalation	Vapors may cause drowsiness and dizziness.	[1]
Ingestion	Accidental ingestion may be damaging to health.	[1]
Flammability	Combustible solid that burns but does not easily propagate flame.	[1]

Regulatory Framework for Chemical Waste Disposal

The disposal of 1,2-Octanediol, like all laboratory chemical waste, is governed by stringent regulations. In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[8] The Resource Conservation and Recovery Act (RCRA) is the key federal law that establishes the framework for managing hazardous waste from "cradle to grave".[8][9]

For academic laboratories, the EPA has established Subpart K under RCRA, which provides an alternative set of regulations better suited for the laboratory environment.[10] Key requirements under these regulations include:

• Prohibition of sewer and regular trash disposal : Hazardous chemical waste must not be disposed of down the drain or in the regular trash.[9]

• Proper Labeling and Storage : Waste containers must be clearly labeled with the words "Hazardous Waste" and a description of the contents.[11] They must be stored in designated Satellite Accumulation Areas (SAAs) or Central Accumulation Areas (CAAs).[11]

• Segregation of Incompatible Chemicals : To prevent dangerous reactions, incompatible chemicals must be stored separately.[9]

• Waste Generator Documentation : Facilities must maintain records of the hazardous waste they generate.[9]

Step-by-Step Disposal Procedure for 1,2-Octanediol

The following workflow outlines the decision-making process and actions required for the proper disposal of 1,2-Octanediol.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. 1,2-Octanediol | C8H18O2 | CID 14231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemos.de [chemos.de]
• 4. chemicalbook.com [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. beautylabthestore.gr [beautylabthestore.gr]
• 7. chempoint.com [chempoint.com]
• 8. nationalacademies.org [nationalacademies.org]
• 9. danielshealth.com [danielshealth.com]
• 10. epa.gov [epa.gov]
• 11. MedicalLab Management Magazine [medlabmag.com]